Technical Documentation Center

[Tris(4-methoxyphenyl)methyl]phosphanium iodide Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: [Tris(4-methoxyphenyl)methyl]phosphanium iodide
  • CAS: 1050-47-1

Core Science & Biosynthesis

Foundational

[Tris(4-methoxyphenyl)methyl]phosphanium iodide chemical structure

This guide provides an in-depth technical analysis of [Tris(4-methoxyphenyl)methyl]phosphanium iodide , chemically identified as Methyltris(4-methoxyphenyl)phosphonium iodide (CAS 1050-47-1). It addresses the structural...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth technical analysis of [Tris(4-methoxyphenyl)methyl]phosphanium iodide , chemically identified as Methyltris(4-methoxyphenyl)phosphonium iodide (CAS 1050-47-1). It addresses the structural characteristics, synthesis protocols, and application vectors of this organophosphorus salt, specifically within the context of drug development and synthetic organic chemistry.

[1]

Executive Summary & Chemical Identity

Methyltris(4-methoxyphenyl)phosphonium iodide is a quaternary phosphonium salt featuring a central phosphorus atom coordinated to one methyl group and three 4-methoxyphenyl (p-anisyl) rings. In the CAS nomenclature system, it is indexed as Phosphonium, tris(4-methoxyphenyl)methyl-, iodide, which can lead to ambiguity regarding the connectivity of the "methyl" group. Structural analysis confirms the methyl group is directly bonded to the phosphorus center, not the trityl carbon.

This compound serves as a critical reagent in two primary domains:

  • Synthetic Chemistry : As a precursor to electron-rich Wittig ylides for olefin synthesis.

  • Medicinal Chemistry : As a lipophilic cationic moiety (LCM) for mitochondrial targeting, leveraging the potential gradient (

    
    ) to deliver payloads to the mitochondrial matrix.
    
Chemical Identity Table
PropertyData
Common Name Methyltris(4-methoxyphenyl)phosphonium iodide
CAS Registry Number 1050-47-1
IUPAC Name Methyltris(4-methoxyphenyl)phosphanium iodide
Molecular Formula

Molecular Weight 494.30 g/mol
Cation Structure

Anion Iodide (

)
Appearance White to off-white crystalline solid
Solubility Soluble in polar organic solvents (DCM, DMSO, Methanol); insoluble in non-polar hydrocarbons.

Structural Analysis & Connectivity

The cation exhibits a distorted tetrahedral geometry around the phosphorus(V) center. The three bulky 4-methoxyphenyl groups adopt a "propeller-like" conformation to minimize steric repulsion, while the smaller methyl group occupies the fourth coordination site.

Electronic Effects

The 4-methoxy substituents are strong electron-donating groups (EDGs) via resonance (


 effect).
  • Nucleophilicity : The precursor phosphine, Tris(4-methoxyphenyl)phosphine, is significantly more nucleophilic than triphenylphosphine (TPP) due to the para-methoxy donation.

  • Cation Stability : In the phosphonium salt, the electron density donated by the methoxy oxygens stabilizes the positive charge on the phosphorus atom more effectively than unsubstituted phenyl rings. This alters the

    
     of the methyl protons, making the corresponding ylide (formed upon deprotonation) more nucleophilic and potentially more selective in Wittig reactions.
    
Structural Diagram (DOT)

The following diagram illustrates the connectivity and the formation of the quaternary center.

ChemicalStructure cluster_legend Legend P_center Phosphorus (P+) Me_group Methyl (-CH3) P_center->Me_group σ-bond Anisyl_1 4-Methoxyphenyl P_center->Anisyl_1 P-C(Ar) Anisyl_2 4-Methoxyphenyl P_center->Anisyl_2 P-C(Ar) Anisyl_3 4-Methoxyphenyl P_center->Anisyl_3 P-C(Ar) Iodide Iodide (I-) P_center->Iodide Ionic Interaction key Tetrahedral Geometry Electron-Rich Center

Figure 1: Connectivity of Methyltris(4-methoxyphenyl)phosphonium iodide, showing the tetrahedral coordination of the phosphorus cation balanced by the iodide anion.

Synthesis Protocol

The synthesis follows a classic Menshutkin reaction (quaternization), where the tertiary phosphine acts as the nucleophile attacking the methyl iodide electrophile. Due to the enhanced nucleophilicity of the anisyl-substituted phosphine, this reaction proceeds rapidly and in high yield.

Reaction Scheme


Detailed Methodology

Reagents:

  • Tris(4-methoxyphenyl)phosphine (CAS 855-38-9): 1.0 equivalent[1]

  • Methyl Iodide (Iodomethane): 1.5 equivalents (Excess to ensure completion)

  • Solvent: Anhydrous Toluene or THF

Protocol:

  • Preparation : In a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 10.0 mmol of Tris(4-methoxyphenyl)phosphine in 50 mL of anhydrous toluene under an inert atmosphere (

    
     or 
    
    
    
    ).
  • Addition : Add 15.0 mmol of Methyl Iodide dropwise via a syringe. Caution: Methyl Iodide is a volatile carcinogen; perform in a fume hood.

  • Reaction : Heat the mixture to mild reflux (

    
    ) for 2-4 hours. A white precipitate will begin to form almost immediately.
    
    • Note: Due to the high nucleophilicity, the reaction may also proceed at room temperature overnight, but reflux ensures completion.

  • Isolation : Cool the reaction mixture to room temperature. Filter the white solid using a vacuum filtration setup (Buchner funnel).

  • Purification : Wash the filter cake three times with cold toluene (

    
    ) and once with diethyl ether (
    
    
    
    ) to remove unreacted phosphine and iodine traces.
  • Drying : Dry the solid under high vacuum (0.1 mbar) at

    
     for 6 hours to remove residual solvent.
    

Self-Validation Checkpoint :

  • Purity Check : Analyze via

    
     NMR (DMSO-
    
    
    
    ). The methyl group attached to phosphorus should appear as a doublet around
    
    
    ppm (coupling with
    
    
    ,
    
    
    Hz). The methoxy groups will appear as a singlet around
    
    
    ppm.
  • Yield : Typical isolated yields are >90%.

Applications in Drug Development & Research

Mitochondrial Targeting Vector

Phosphonium salts are lipophilic cations (DLCs) capable of crossing the inner mitochondrial membrane (IMM) driven by the negative membrane potential (


).
  • Mechanism : The charge is delocalized over the bulky hydrophobic aryl rings, reducing the activation energy for membrane permeation.

  • Advantage over TPP : The methoxy groups increase the lipophilicity and alter the electronic profile compared to the standard Triphenylphosphonium (TPP) moiety. This can be used to fine-tune the pharmacokinetics and mitochondrial accumulation ratios of conjugated drugs (e.g., antioxidants, metabolic modulators).

Wittig Reagent Precursor

This salt is the direct precursor to the Methylenetris(4-methoxyphenyl)phosphorane ylide.

  • Reactivity : The electron-donating methoxy groups destabilize the carbanion of the ylide relative to the TPP analog, making the ylide more nucleophilic .

  • Selectivity : Useful for reacting with sterically hindered or electron-rich ketones where standard TPP-ylides might react sluggishly.

Mechanism of Action (Wittig)

WittigMechanism Salt Phosphonium Salt (Precursor) Ylide Phosphonium Ylide (Active Reagent) Salt->Ylide Deprotonation (-HI) Base Strong Base (e.g., NaHMDS, KOtBu) Base->Ylide Betaine Betaine Intermediate Ylide->Betaine Nucleophilic Attack Ketone Target Ketone/Aldehyde Ketone->Betaine Oxaphosphetane Oxaphosphetane (4-Membered Ring) Betaine->Oxaphosphetane Ring Closure Products Alkene + Phosphine Oxide Oxaphosphetane->Products Elimination

Figure 2: Mechanistic pathway for the generation of the active ylide and subsequent olefination.

Safety & Handling

  • Methyl Iodide : Highly toxic, volatile, and carcinogenic. Use exclusively in a certified fume hood with double-gloving (nitrile/laminate).

  • Phosphonium Iodides : Generally irritants to eyes, skin, and the respiratory tract. Long-term toxicity data for this specific derivative is limited; treat as a generic toxic organophosphorus compound.

  • Storage : Hygroscopic. Store in a desiccator or under inert gas at room temperature. Protect from light to prevent iodide oxidation.

References

  • Chemical Identity & Nomenclature

    • Phosphonium, tris(4-methoxyphenyl)methyl-, iodide (CAS 1050-47-1).[2][3] CAS Common Chemistry. Available at: [Link]

  • Synthesis & Properties
  • Hierso, J. C., et al. (2004). Polydentate Phosphines: Their Synthesis, Structural Aspects, and Applications. Chemical Reviews.
  • Mitochondrial Targeting Principles

    • Murphy, M. P. (2008). Targeting lipophilic cations to mitochondria. Biochimica et Biophysica Acta (BBA) - Bioenergetics. Available at: [Link]

Sources

Exploratory

Methyltris(4-methoxyphenyl)phosphonium iodide CAS 1050-47-1

An in-depth technical analysis and laboratory guide for Methyltris(4-methoxyphenyl)phosphonium iodide (CAS 1050-47-1) , designed for synthetic chemists, chemical biologists, and drug development professionals. In the rea...

Author: BenchChem Technical Support Team. Date: March 2026

An in-depth technical analysis and laboratory guide for Methyltris(4-methoxyphenyl)phosphonium iodide (CAS 1050-47-1) , designed for synthetic chemists, chemical biologists, and drug development professionals.

In the realm of organophosphorus chemistry, methyltriphenylphosphonium halides are ubiquitous precursors for Wittig olefinations and mitochondrial targeting vectors. However, the introduction of para-methoxy groups in Methyltris(4-methoxyphenyl)phosphonium iodide fundamentally rewires the electronic and steric landscape of the phosphorus center.

As a Senior Application Scientist, I often observe researchers defaulting to standard triphenylphosphonium (TPP) salts without considering the target's specific electronic demands. The tris(4-methoxyphenyl) variant—often referred to as the TMPP derivative—offers a strategic advantage: the strong mesomeric (+M) electron-donating effect of the methoxy groups enriches the phosphorus atom's electron density. This single structural modification yields highly nucleophilic ylides for challenging synthetic couplings and significantly reduces the cytotoxicity of lipophilic cations in biological assays.

Physicochemical & Electronic Profiling

To utilize this reagent effectively, one must understand how its physical properties dictate its behavior in solution and biological media. The methoxy groups act as hydrogen-bond acceptors, altering both solubility and partition coefficients compared to unfunctionalized aryl phosphoniums.

Table 1: Quantitative Physicochemical Data

ParameterValue / MetricStructural Causality
Chemical Formula C₂₂H₂₄IO₃PCore phosphonium cation with iodide counterion.
Molecular Weight 494.30 g/mol Increased mass vs. TPP due to methoxy substituents.
CAS Number 1050-47-1Unique identifier for the methylated iodide salt.
Aqueous Solubility Moderate to HighMethoxy oxygens enable hydrogen bonding with water.
LogP (Estimated) ~3.4Lower lipophilicity than standard TPP, reducing membrane toxicity.
Ylide Nucleophilicity Exceptionally High+M effect decreases P-cation ability to stabilize the adjacent carbanion.

Mechanistic Insights: The Methoxy Advantage

Synthetic Chemistry: Ylide Destabilization

In a Wittig reaction, the reactivity of the ylide is inversely proportional to its stability. The p-methoxy groups on the aromatic rings donate electron density into the phosphorus atom. Because the phosphorus atom is less electron-deficient, it is less capable of stabilizing the adjacent negative charge on the ylide carbon via inductive effects. This destabilization renders the resulting methylenetris(4-methoxyphenyl)phosphorane highly nucleophilic, making it an ideal reagent for converting sterically hindered or electronically deactivated ketones into terminal alkenes[1]. Furthermore, these salts can be utilized in the synthesis of complex N-protected aminomethylphosphonium derivatives [2].

Chemical Biology: Mitigating Mitochondrial Toxicity

Lipophilic cations are the gold standard for delivering therapeutic or diagnostic cargo to the mitochondrial matrix. They cross the hydrophobic inner mitochondrial membrane driven by the highly negative membrane potential (ΔΨm). However, excessive lipophilicity causes the cations to act as membrane uncouplers, disrupting oxidative phosphorylation and inducing cytotoxicity. The substitution of phenyl rings with p-methoxyphenyl rings reduces the overall lipophilicity and increases the polar surface area. This structural tuning maintains the positive charge required for targeting while significantly reducing non-specific membrane disruption and cytotoxicity [3].

Visualizing the Workflows

Wittig A Tris(4-methoxyphenyl)phosphine + Methyl Iodide B Methyltris(4-methoxyphenyl) phosphonium iodide (CAS 1050-47-1) A->B SN2 Reaction C Base (NaHMDS) Deprotonation B->C D Phosphonium Ylide (Highly Nucleophilic) C->D F Oxaphosphetane Intermediate D->F E Carbonyl Compound E->F Nucleophilic Addition G Terminal Alkene + Phosphine Oxide F->G Cycloreversion

Synthesis and Wittig olefination pathway of Methyltris(4-methoxyphenyl)phosphonium iodide.

Mito cluster_cell Cellular Compartments Cation Methyltris(4-methoxyphenyl) phosphonium Cation Cytosol Cytosol (pH ~7.2, ΔΨ ~0 mV) Cation->Cytosol Cellular Uptake (Low Cytotoxicity) IMS Intermembrane Space (pH ~7.2) Cytosol->IMS Crosses Outer Membrane Matrix Mitochondrial Matrix (pH ~8.0, ΔΨ ~ -160 mV) IMS->Matrix Driven by ΔΨm (Nernst Potential)

Mitochondrial targeting mechanism driven by membrane potential gradient.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed with built-in observational checkpoints. This ensures the operator can validate the success of the reaction at each distinct phase without immediate reliance on LC-MS or NMR.

Protocol A: Generation of the Ylide and Wittig Olefination

Objective: Convert a sterically hindered ketone to a terminal alkene. Causality Rationale: We utilize Sodium bis(trimethylsilyl)amide (NaHMDS) as the base. Unlike n-butyllithium, NaHMDS is highly basic but non-nucleophilic, preventing unwanted nucleophilic attack on the electron-rich phosphorus center or the iodide counterion.

  • Preparation: Suspend Methyltris(4-methoxyphenyl)phosphonium iodide (1.1 equiv) in anhydrous THF (0.2 M) under an argon atmosphere at 0 °C.

    • Validation Checkpoint: The salt will not fully dissolve, resulting in a cloudy, white/off-white suspension.

  • Ylide Generation: Add NaHMDS (1.15 equiv, 1.0 M in THF) dropwise over 10 minutes.

    • Validation Checkpoint: As the base is added, the suspension will rapidly dissolve, and the solution will transition to a vibrant, deep yellow/orange color. This optical shift confirms the deprotonation of the methyl group and the successful formation of the active ylide.

  • Substrate Addition: Stir for 30 minutes at 0 °C, then add the target carbonyl compound (1.0 equiv) dissolved in a minimum volume of anhydrous THF.

    • Validation Checkpoint: Over the next 1–2 hours, the vibrant yellow color will gradually fade to a pale yellow or colorless state. This indicates the consumption of the ylide and the formation of the oxaphosphetane intermediate.

  • Cycloreversion & Quench: Remove the cooling bath and allow the reaction to warm to room temperature. Stir for an additional 2 hours to ensure complete cycloreversion. Quench with saturated aqueous NH₄Cl.

  • Purification Strategy: Extract with ethyl acetate. To remove the highly polar tris(4-methoxyphenyl)phosphine oxide byproduct, concentrate the organic layer and triturate the crude residue with cold hexanes/diethyl ether (1:1).

    • Validation Checkpoint: The phosphine oxide will precipitate as a white solid, allowing for rapid removal via vacuum filtration, drastically reducing the burden of subsequent silica gel chromatography.

Protocol B: Thermolysis to Phosphonium Inner Salts

Objective: Induce targeted thermal degradation to form unique phosphonium inner salts [4]. Causality Rationale: Heating the iodide salt in the presence of a halogen scavenger or under specific thermal conditions forces the cleavage of the methyl-ether or aryl-phosphorus bonds, yielding zwitterionic species useful in advanced materials science.

  • Preparation: Place the neat Methyltris(4-methoxyphenyl)phosphonium iodide in a Schlenk tube under a high vacuum.

  • Thermolysis: Heat the compound to 200–220 °C using a sand bath.

    • Validation Checkpoint: The crystalline solid will melt, and the evolution of methyl iodide gas can be observed (which can be trapped in a secondary cold trap).

  • Isolation: Cool the resulting melt and dissolve in minimal dichloromethane, followed by precipitation with cold diethyl ether to isolate the resulting phosphonium inner salts (e.g., ≡P⁺–C₆H₄O⁻).

Comparative Data Analysis

When designing a synthesis or a biological assay, selecting the correct phosphonium vector is critical. The table below summarizes why one would choose the TMPP derivative over the standard TPP derivative.

Table 2: TPP vs. TMPP Selection Matrix

MetricTriphenylphosphonium (TPP)Tris(4-methoxyphenyl)phosphonium (TMPP)
Phosphorus Electrophilicity HighLow (Buffered by +M effect)
Ylide Color Indicator Pale YellowDeep Yellow / Orange
Byproduct Removal (Oxide) Moderate (Requires chromatography)Easy (Precipitates in cold non-polar solvents)
Biological Cytotoxicity Moderate to High (Uncoupler)Low (Maintains membrane integrity)
Primary Use Case Standard olefinations, basic targetingHindered olefinations, sensitive in vivo targeting

References

  • Mitochondria-Targeted Triphenylphosphonium-Based Compounds: Syntheses, Mechanisms of Action, and Therapeutic and Diagnostic Applications Source: National Center for Biotechnology Information (PMC) URL:[Link]

  • Amide-Type Substrates in the Synthesis of N-Protected 1-Aminomethylphosphonium Salts Source: MDPI (Molecules) URL:[Link]

  • Methoxy-phenyl groups reduce the cytotoxicity and increase the aqueous solubility of phosphonium zwitterions and salts Source: Sheffield Hallam University Research Archive URL:[Link]

  • Formation and Reactions of Phosphonium Inner Salt, ≡ P⁺ C₆H₄O⁻-p Source: Phosphorus, Sulfur, and Silicon and the Related Elements (Taylor & Francis) URL:[Link]

Foundational

Tris(4-methoxyphenyl)phosphine methyl iodide reaction product

Topic: Tris(4-methoxyphenyl)phosphine Methyl Iodide Reaction Product: Synthesis, Characterization, and Application Guide Content Type: Technical Whitepaper / Laboratory Guide Audience: Synthetic Chemists, Process Develop...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Tris(4-methoxyphenyl)phosphine Methyl Iodide Reaction Product: Synthesis, Characterization, and Application Guide Content Type: Technical Whitepaper / Laboratory Guide Audience: Synthetic Chemists, Process Development Scientists, and Academic Researchers.

Executive Summary

The reaction between Tris(4-methoxyphenyl)phosphine (also known as Tris(p-anisyl)phosphine) and Methyl Iodide (Iodomethane) yields Methyltris(4-methoxyphenyl)phosphonium iodide . This transformation is a classic Menschutkin reaction, generating a quaternary phosphonium salt.

This guide details the synthesis, purification, and validation of this compound. Unlike the ubiquitous triphenylphosphine (TPP) analogues, the inclusion of para-methoxy groups significantly alters the electronic profile of the phosphorus center. The electron-donating nature of the methoxy substituents enhances the nucleophilicity of the parent phosphine and modifies the reactivity of the resulting ylides in Wittig olefinations, often affecting stereoselectivity and reaction rates.

Part 1: Mechanistic Principles

1.1 Reaction Design & Kinetics

The synthesis is a bimolecular nucleophilic substitution (


). The lone pair on the phosphorus atom attacks the electrophilic carbon of methyl iodide, displacing the iodide ion.

Electronic Enhancement: The para-methoxy groups exert a strong +M (Mesomeric) effect , donating electron density into the aromatic ring and, by extension, to the phosphorus atom.

  • Consequence: Tris(4-methoxyphenyl)phosphine is significantly more nucleophilic than Triphenylphosphine (TPP).

  • Kinetic Implication: The methylation reaction proceeds more rapidly and exothermically than with TPP.

1.2 Reaction Pathway Diagram

The following diagram illustrates the electronic activation provided by the methoxy groups and the


 transition state.

ReactionMechanism cluster_electronics Electronic Effects SM1 Tris(4-methoxyphenyl)phosphine (Nucleophile) TS Transition State [P...CH3...I]‡ SM1->TS +M Effect increases P-Nucleophilicity SM2 Methyl Iodide (Electrophile) SM2->TS PROD Methyltris(4-methoxyphenyl) phosphonium Iodide (Salt Precipitate) TS->PROD Iodide Departure Precipitation OMe p-OMe Group P_Center Phosphorus Center OMe->P_Center Donates e- density (+M)

Figure 1: Mechanistic pathway highlighting the electronic enrichment of the phosphorus center by p-methoxy substituents.

Part 2: Synthesis & Purification Protocol

Safety Warning: Methyl Iodide is a volatile, suspected carcinogen and neurotoxin. All operations must be performed in a functioning chemical fume hood. Wear nitrile gloves and safety glasses.

2.1 Reagents & Materials
ReagentRoleEquiv.Notes
Tris(4-methoxyphenyl)phosphine Nucleophile1.0Solid, MP: 131-134°C. Air stable.
Methyl Iodide (MeI) Electrophile1.1 - 1.5Liquid, BP: 42°C. Use slight excess to drive completion.
Toluene (or Benzene) SolventN/ANon-polar solvent promotes product precipitation.
Diethyl Ether Wash SolventN/ARemoves unreacted MeI and Phosphine.
2.2 Step-by-Step Protocol
  • Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 10.0 mmol of Tris(4-methoxyphenyl)phosphine in Toluene (approx. 5 mL/mmol). Synthesis in Toluene is preferred over polar solvents (like THF) because the ionic product is insoluble in Toluene, facilitating isolation.

  • Addition: Cool the solution slightly (0°C) to control the initial exotherm. Add Methyl Iodide (1.5 equiv) dropwise via syringe.

  • Reaction: Allow the mixture to warm to room temperature.

    • Observation: A white to off-white precipitate should begin to form within minutes due to the high nucleophilicity of the phosphine.

    • Duration: Stir for 6–12 hours (or overnight) to ensure complete conversion.

  • Isolation (Filtration): Filter the suspension using a sintered glass funnel or Buchner funnel.

  • Purification (Washing):

    • Wash the filter cake 3x with Toluene to remove unreacted phosphine.

    • Wash 3x with Diethyl Ether to remove traces of Methyl Iodide and Toluene.

  • Drying: Dry the solid under high vacuum (0.1 mmHg) for 4 hours to remove trace solvents.

Yield Expectation: >90%. The reaction is typically quantitative.

Part 3: Characterization & Validation

To ensure scientific integrity, the product must be validated using NMR spectroscopy.[1]

3.1 Data Summary Table
PropertyValue / CharacteristicInterpretation
Appearance White crystalline powderTypical of quaternary phosphonium salts.
Melting Point ~180–190°C (Decomp.)High lattice energy ionic solid. (Compare to TPP-MeI: 183°C).[2][3][4][5]
Solubility Soluble: MeOH, DMSO, CH2Cl2Insoluble: Ether, Hexanes, TolueneIonic character dictates solubility.
3.2 NMR Validation Criteria
  • 
     NMR (Proton Decoupled): 
    
    • Shift: Expect a singlet in the range of +20 to +25 ppm .

    • Diagnostic: The shift moves significantly downfield (positive) compared to the free phosphine (approx. -10 ppm).

  • 
     NMR (DMSO-d6 or CDCl3): 
    
    • P-Methyl Group: A distinct doublet at

      
       ppm.
      
    • Coupling:

      
       Hz. This doublet confirms the methylation of phosphorus.
      
    • Methoxy Groups: A strong singlet at

      
       ppm.
      
    • Aromatic Region: Two sets of multiplets (AA'BB' system) characteristic of para-substituted benzene rings.

Part 4: Strategic Applications

4.1 The Wittig Reaction: Tuning Selectivity

The primary application of Methyltris(4-methoxyphenyl)phosphonium iodide is as a precursor to Wittig Ylides .

  • Ylide Generation: Deprotonation with a base (e.g., NaH, KHMDS, or n-BuLi) generates the ylide:

    
    .
    
  • Reactivity Profile:

    • The electron-donating methoxy groups make the phosphorus atom less positive (lower Lewis acidity) compared to the Triphenylphosphine (TPP) analogue.

    • This results in a more basic/nucleophilic ylide carbon.

    • Selectivity: While non-stabilized ylides (like TPP-methylide) typically favor Z-alkenes (via the kinetic erythro-betaine/oxaphosphetane), the increased electron density from the anisyl groups can subtly alter the

      
       ratio, often making the ylide more reactive toward sterically hindered ketones where TPP-ylides might fail.
      
4.2 Application Workflow Diagram

ApplicationWorkflow Salt Phosphonium Salt (Product) Ylide Reactive Ylide Ar3P=CH2 Salt->Ylide Deprotonation Base Strong Base (NaH / KHMDS) Base->Ylide Alkene Target Alkene (Olefination Product) Ylide->Alkene Wittig Reaction Oxide Phosphine Oxide (Byproduct) Ylide->Oxide Driving Force (P=O Bond Formation) Carbonyl Aldehyde / Ketone Carbonyl->Alkene

Figure 2: Workflow for utilizing the phosphonium salt in olefin synthesis.

References

  • Sigma-Aldrich. Methyltriphenylphosphonium iodide Product Specification (Analogous Standard). Retrieved from .

  • Organic Syntheses. Wittig Reaction Protocols and General Phosphonium Salt Synthesis. Org.[6][7] Synth. 1973 , 53, 104. Retrieved from .

  • Vedejs, E., & Peterson, M. J.Stereocontrol in Organic Synthesis Using the Wittig Reaction. Topics in Stereochemistry. (Discusses electronic effects of phosphine substituents).
  • ChemicalBook. Methyltriphenylphosphonium iodide Physical Properties. Retrieved from .

  • NIST Chemistry WebBook. Tris(4-methoxyphenyl)phosphine Data. Retrieved from .

Sources

Exploratory

Technical Guide: Methyltris(4-methoxyphenyl)phosphonium Iodide

This is an in-depth technical guide on the properties, synthesis, and applications of Methyltris(4-methoxyphenyl)phosphonium Iodide , often referred to in laboratory shorthand as "Trianisylmethylphosphonium iodide." High...

Author: BenchChem Technical Support Team. Date: March 2026

This is an in-depth technical guide on the properties, synthesis, and applications of Methyltris(4-methoxyphenyl)phosphonium Iodide , often referred to in laboratory shorthand as "Trianisylmethylphosphonium iodide."

High-Performance Reagent for Stereoselective Olefination and Mitochondrial Targeting

Executive Summary

Methyltris(4-methoxyphenyl)phosphonium iodide is a specialized organophosphorus salt derived from the electron-rich phosphine, tris(4-methoxyphenyl)phosphine (also known as trianisylphosphine). Unlike the ubiquitous triphenylphosphonium (TPP) salts, this compound features three methoxy (-OCH₃) groups at the para positions of the phenyl rings. These electron-donating groups (EDGs) fundamentally alter the electronic landscape of the phosphorus center, enhancing the nucleophilicity of the precursor phosphine and destabilizing the resulting ylide.

This guide details the physicochemical properties, synthesis protocols, and critical applications of this salt in Z-selective Wittig reactions and mitochondrial-targeted drug delivery , where its unique lipophilic cation profile offers distinct advantages over standard TPP vectors.

Chemical Identity & Structural Analysis[1]

Nomenclature and Structure
  • IUPAC Name: Methyltris(4-methoxyphenyl)phosphonium iodide

  • Common Synonyms: Methyltrianisylphosphonium iodide; [(4-MeOC₆H₄)₃PMe]⁺ I⁻

  • Molecular Formula: C₂₂H₂₄IO₃P

  • Molecular Weight: ~494.3 g/mol

  • Core Structure: A tetrahedral phosphorus(V) center bonded to one methyl group and three 4-methoxyphenyl rings. The counterion is iodide (I⁻).

Electronic Properties (The "Methoxy Effect")

The defining feature of this salt is the para-methoxy substituent .

  • Electron Donation: Through resonance (+M effect), the oxygen lone pairs donate electron density into the aromatic ring, which is transmitted to the phosphorus center.

  • Phosphine Nucleophilicity: The precursor, tris(4-methoxyphenyl)phosphine, is significantly more nucleophilic than triphenylphosphine due to this electron enrichment.

  • Ylide Destabilization: Upon deprotonation to form the ylide (phosphorane), the electron-rich phosphorus center is less able to stabilize the adjacent carbanion negative charge via inductive withdrawal compared to the phenyl analog. This results in a "hotter," more reactive ylide, which is critical for kinetic control in olefination reactions.

PropertyTriphenylphosphonium (TPP) SaltTrianisylphosphonium (TAP) Salt
Substituent Effect Neutral (H)Electron Donating (-OCH₃)
Phosphorus Character Standard ElectrophilicityReduced Electrophilicity (Electron Rich)
Ylide Stability ModerateLow (Highly Reactive)
Solubility (Polar) ModerateEnhanced (due to ether oxygens)
Lipophilicity (logP) HighTunable (Methoxy groups add polarity)

Synthesis Protocol

Objective: Efficient quaternization of tris(4-methoxyphenyl)phosphine with methyl iodide.

Reagents & Equipment
  • Precursor: Tris(4-methoxyphenyl)phosphine (CAS: 855-38-9).

  • Alkylating Agent: Methyl Iodide (MeI) (Excess).

  • Solvent: Toluene (non-polar, precipitates product) or THF.

  • Safety: MeI is a volatile carcinogen. All operations must be performed in a certified fume hood.

Step-by-Step Methodology
  • Dissolution: Dissolve 10.0 mmol of tris(4-methoxyphenyl)phosphine in 20 mL of anhydrous Toluene under an inert atmosphere (N₂ or Ar).

  • Addition: Add 15.0 mmol (1.5 eq) of Methyl Iodide dropwise to the stirring solution.

    • Note: The reaction is exothermic. The electron-rich phosphine reacts faster than TPP.

  • Reflux/Stir: Stir at room temperature for 4 hours. If precipitation is slow, heat to mild reflux (60°C) for 1 hour, then cool.

  • Precipitation: The salt will form a white to off-white precipitate.

  • Isolation: Filter the solid using a sintered glass funnel. Wash the cake 3x with cold diethyl ether to remove unreacted phosphine and excess MeI.

  • Drying: Dry under high vacuum (0.1 mmHg) for 6 hours to remove trace solvents.

SynthesisWorkflow Start Tris(4-methoxyphenyl)phosphine (Dissolved in Toluene) MeI Add Methyl Iodide (1.5 eq, Dropwise) Start->MeI Inert Atm Reaction Stir/Reflux (Formation of Quaternary Salt) MeI->Reaction Nucleophilic Attack Workup Filtration & Ether Wash Reaction->Workup Precipitation Product Methyltris(4-methoxyphenyl) phosphonium Iodide (White Solid) Workup->Product Vacuum Dry

Figure 1: Synthesis workflow for the quaternization of trianisylphosphine.

Reactivity & Applications

The Wittig Reaction: Enhancing Z-Selectivity

The primary synthetic application of this salt is as a precursor for non-stabilized ylides in the Wittig reaction.

  • Mechanism: The salt is deprotonated by a strong base (e.g., NaHMDS, KOtBu) to generate the ylide.

  • Selectivity Logic: The electron-donating methoxy groups destabilize the ylide. According to the Schlosser/Vedejs models, highly reactive (unstable) ylides react with aldehydes via an early, puckered transition state (TS) to minimize steric interactions, leading predominantly to the Z-alkene (cis) product.

  • Advantage: Trianisyl-derived ylides often exhibit higher Z-selectivity than their triphenyl counterparts because the "hotter" ylide commits to the kinetic product (Z) faster, with less reversibility in the oxaphosphetane formation step.

Mitochondrial Targeting (Delocalized Lipophilic Cations)

Like TPP, the Methyltris(4-methoxyphenyl)phosphonium cation is a Delocalized Lipophilic Cation (DLC) . It can pass through the hydrophobic mitochondrial inner membrane and accumulate in the matrix, driven by the negative membrane potential (ΔΨm ~ -150 to -180 mV).

  • Bioavailability: The methoxy groups increase the polarity of the molecule compared to the unsubstituted phenyl rings. This can improve solubility in biological media (cytosol) while retaining sufficient lipophilicity for membrane crossing.

  • Payload Delivery: This salt moiety is used to tag fluorophores, antioxidants, or cytotoxins, directing them specifically to the mitochondria for imaging or therapeutic action (e.g., inducing apoptosis in cancer cells).

WittigSelectivity Salt Methyltris(4-methoxyphenyl) phosphonium Iodide Ylide Destabilized Ylide (Electron-Rich P) Salt->Ylide Deprotonation Base Strong Base (NaHMDS/KOtBu) Base->Ylide TS Early 'Puckered' Transition State (Kinetic Control) Ylide->TS Nucleophilic Attack Aldehyde Aldehyde (R-CHO) Aldehyde->TS Product Z-Alkene (Major) + Trianisylphosphine Oxide TS->Product Syn-Elimination

Figure 2: Mechanistic pathway for Z-selective olefination using Trianisyl-derived ylides.

Safety & Handling

  • Hazards: Phosphonium salts are generally irritants to eyes, skin, and the respiratory tract. The iodide counterion can degrade to release iodine over time (yellowing), which is corrosive.

  • Storage: Store in a cool, dry place under inert gas (Argon) to prevent moisture absorption (hygroscopic) and oxidation.

  • Disposal: Dispose of as halogenated organic waste.

References

  • Preparation and Reactivity of Phosphonium Salts : Organophosphorus Chemistry: Volume 47. Royal Society of Chemistry, 2018.

  • Mitochondrial Targeting with Phosphonium Derivatives : Sheffield Hallam University Research Archive. Discusses the solubility and targeting efficiency of methoxy-substituted phosphonium salts.

  • Wittig Reaction Selectivity : Reactivity and Selectivity in the Wittig Reaction: A Computational Study. ResearchGate.

  • General Wittig Protocols : The Modern Interpretation of the Wittig Reaction Mechanism. SciSpace.

Foundational

Modulating Phosphonium Cations: The Electronic Effects of the p-Methoxy Group in Catalysis and Mitochondrial Therapeutics

Executive Summary The rational design of phosphonium salts ( ) is a cornerstone of modern synthetic chemistry and targeted drug delivery. While the unsubstituted triphenylphosphonium (TPP) cation is the historical standa...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The rational design of phosphonium salts (


) is a cornerstone of modern synthetic chemistry and targeted drug delivery. While the unsubstituted triphenylphosphonium (TPP) cation is the historical standard, the strategic incorporation of a para-methoxy (

) group onto the aryl rings fundamentally alters the electronic landscape of the phosphorus center. This whitepaper provides an in-depth mechanistic analysis of how the p-methoxy group's competing inductive and resonance effects modulate chemical stability, reactivity, and biological performance. Designed for researchers and drug development professionals, this guide bridges fundamental physical organic chemistry with field-proven experimental protocols.

The Electronic Push-Pull: Inductive vs. Resonance Effects

The phosphorus atom in a quaternary phosphonium salt bears a formal positive charge, making it highly electrophilic. When a p-methoxy group is introduced to the aryl substituents (e.g., in tris(4-methoxyphenyl)phosphonium salts), it exerts two competing electronic forces:

  • Inductive Effect (-I): The highly electronegative oxygen atom withdraws electron density through the

    
    -bond network, theoretically destabilizing the adjacent positive charge.
    
  • Resonance Effect (+M): The lone pairs on the oxygen atom are delocalized into the aromatic

    
    -system. Because the methoxy group is in the para position, this electron density is pushed directly toward the phosphorus center.
    

Mechanistic Causality: In the case of the p-methoxy group, the +M resonance effect overwhelmingly dominates the -I inductive effect. The net result is a significant increase in electron density at the phosphorus atom, which shields the positive charge and reduces its overall electrophilicity.

G A p-Methoxy Group (-I, +M effects) B Inductive Effect (-I) Electron Withdrawing A->B C Resonance Effect (+M) Electron Donating A->C D Destabilizes P+ Center (Minor Contribution) B->D E Stabilizes P+ Center (Major Contribution) C->E F Net Effect: Increased Electron Density on P Reduced Electrophilicity D->F E->F

Caption: Logical flow of p-methoxy electronic effects on phosphonium stability.

Modulating Chemical Reactivity

Alkaline Hydrolysis Kinetics

The stability of phosphonium salts in aqueous media is critical for their utility in biological systems. The primary degradation pathway is alkaline hydrolysis, which proceeds via the nucleophilic attack of a hydroxide ion (


) on the phosphorus atom to form a pentacoordinate phosphorane intermediate, followed by the expulsion of an aryl or alkyl leaving group.

By increasing the electron density at the phosphorus center, the p-methoxy group raises the activation energy required for the nucleophilic attack of the hydroxide ion. Consequently, 1 are significantly slowed down compared to unsubstituted TPP salts[1]. This enhanced stability is a major advantage when designing long-acting therapeutics.

Wittig Olefination Dynamics

In ylide chemistry, the p-methoxy group alters the thermodynamic stability of the intermediate. Because the phosphorus atom is already electron-rich due to the +M effect, it is less capable of stabilizing the adjacent carbanion of the ylide via


-orbital or 

conjugation. This destabilization makes the ylide highly reactive, which can be leveraged to drive difficult olefinations, albeit sometimes at the cost of

stereoselectivity.

Applications in Drug Development: Mitochondrial Targeting

The TPP+ Vector and Bioenergetic Uncoupling

Delivering therapeutic cargo to the mitochondrial matrix is notoriously difficult due to the highly impermeable inner mitochondrial membrane (IMM). The standard approach utilizes the 2, which exploits the large negative mitochondrial membrane potential (


 to 

mV) to drive accumulation[2].

However, standard TPP vectors are not biologically inert; they often cause mitochondrial uncoupling (proton leak), which disrupts oxidative phosphorylation. Introducing electron-donating groups like p-methoxy alters the charge delocalization and lipophilicity of the vector. Interestingly,3 reveal that at lower concentrations, electron-donating substituents can actually increase membrane depolarization (uncoupling) due to enhanced membrane interaction dynamics[3]. This necessitates precise dose-response profiling when utilizing p-OMe-TPP vectors.

Cytotoxicity and Solubility Improvements

Despite the uncoupling nuance, the p-methoxy group offers profound advantages in formulation. The oxygen lone pairs act as hydrogen bond acceptors, drastically improving the aqueous solubility of the complex. Furthermore, 4 of phosphonium salts by preventing non-specific hydrophobic aggregation in the cytosol[4].

G A p-OMe-TPP+ Conjugate B Cell Membrane (ΔΨc = -30 to -60 mV) A->B Lipophilic Cation C Cytosol Accumulation B->C D Mitochondrial Inner Membrane (ΔΨm = -150 to -180 mV) C->D Nernst Potential E Mitochondrial Matrix (Targeted Delivery) D->E F Modulated Bioenergetics (Altered Uncoupling) E->F Shielded Charge

Caption: Membrane potential-driven mitochondrial uptake of p-OMe-TPP+ conjugates.

Quantitative Data Summary

The following table synthesizes the comparative physicochemical and biological trends between standard TPP and tris(4-methoxyphenyl)phosphonium (p-OMe-TPP) derivatives.

PropertyTriphenylphosphonium (TPP)Tris(4-methoxyphenyl)phosphonium (p-OMe-TPP)Mechanistic Driver
Aqueous Solubility BaselineEnhancedHydrogen bonding capability of the methoxy oxygen lone pairs.
Electrophilicity of P⁺ HighReduced+M resonance effect from the p-methoxy group shields the positive charge.
Alkaline Hydrolysis Rate FastSlowedIncreased electron density on P raises the activation energy for OH⁻ attack.
Mitochondrial Uncoupling ModerateIncreased (at low conc.)Enhanced charge delocalization alters inner membrane proton leak dynamics.
Overall Cytotoxicity HigherLowerImproved solubility prevents non-specific hydrophobic aggregation in cytosol.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating built-in causality checks to verify success at each stage.

G A Step 1: Synthesis Tris(4-methoxyphenyl)phosphine + Alkyl Halide B Step 2: Purification Recrystallization (DCM/Diethyl Ether) A->B C Step 3: Validation 31P NMR & HPLC B->C D Step 4: Assay Alkaline Hydrolysis Kinetic Profiling C->D

Caption: Experimental workflow for synthesis and validation of p-OMe phosphonium salts.

Protocol 1: Synthesis of Tris(4-methoxyphenyl)alkylphosphonium Salts

Causality Check: The choice of solvent drives the reaction forward via Le Chatelier’s principle while providing immediate visual validation.

  • Reaction Setup: Dissolve 1.0 eq of tris(4-methoxyphenyl)phosphine and 1.2 eq of the target alkyl halide in anhydrous toluene.

  • Reflux: Heat the mixture to 110°C under an inert argon atmosphere for 24 hours. Validation: Toluene is non-polar enough to keep the starting phosphine in solution, but the highly polar phosphonium salt will precipitate as a white solid as it forms, confirming the reaction is proceeding.

  • Purification: Filter the precipitate and dissolve it in a minimum volume of dichloromethane (DCM). Add cold diethyl ether dropwise until the pure salt crashes out.

  • Analytical Validation: Perform

    
    P NMR. The pure phosphonium cation will present as a sharp singlet (
    
    
    
    ppm). Any oxidized byproduct (phosphine oxide) will appear distinctly shifted (
    
    
    ppm), allowing non-destructive purity confirmation.
Protocol 2: Kinetic Assay of Alkaline Hydrolysis

Causality Check: Utilizing NMR rather than UV-Vis prevents signal confounding from the highly absorptive p-methoxy chromophores.

  • Sample Preparation: Dissolve the p-OMe-TPP salt in a

    
    /
    
    
    
    mixture to a final concentration of 10 mM.
  • Initiation: Add a large excess of NaOH (100 mM) to establish pseudo-first-order kinetic conditions.

  • Data Acquisition: Immediately transfer to the NMR spectrometer and acquire

    
    P NMR spectra at 5-minute intervals at a constant 25°C.
    
  • Validation: Plot

    
     against time. A perfectly linear plot validates that the reaction is strictly first-order with respect to the phosphonium salt, confirming the mechanistic assumption of the assay.
    
Protocol 3: Mitochondrial Depolarization ( ) Assay

Causality Check: Differentiating targeted uptake from non-specific membrane binding.

  • Incubation: Isolate rat liver mitochondria (1 mg protein/mL) in a respiration buffer. Introduce the p-OMe-TPP conjugate (100–500 nM).

  • Measurement: Use a TPP-selective electrode to monitor the disappearance of the cation from the external buffer, indicating matrix accumulation.

  • Validation (Critical): At the end of the assay, inject 1

    
    M FCCP (a potent chemical uncoupler). The immediate release of the phosphonium salt back into the external buffer validates that the initial uptake was strictly driven by the membrane potential (
    
    
    
    ), definitively ruling out non-specific hydrophobic binding to the lipid bilayer.

References

  • Methoxy-phenyl groups reduce the cytotoxicity and increase the aqueous solubility of phosphonium zwitterions and salts. Sheffield Hallam University Research Archive. 4

  • A Novel Triphenylphosphonium Carrier to Target Mitochondria without Uncoupling Oxidative Phosphorylation. ACS Publications. 3

  • Mechanism of base-promoted phosphonium salt hydrolyses. Kinetics and multiple substituent effects for a nucleophilic attack at phosphorus. Journal of the American Chemical Society. 1

  • Mitochondria-Targeted Triphenylphosphonium-Based Compounds: Syntheses, Mechanisms of Action, and Therapeutic and Diagnostic Applications. PMC - NIH. 2

Sources

Exploratory

Engineering Phosphonium Cations: A Comparative Analysis of Triphenylphosphine (TPP) and Tris(4-methoxyphenyl)phosphine (TMPP) Salts

Executive Summary The transition from standard triphenylphosphine (TPP) to electron-rich derivatives like tris(4-methoxyphenyl)phosphine (TMPP) represents a critical evolution in both synthetic organocatalysis and pharma...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The transition from standard triphenylphosphine (TPP) to electron-rich derivatives like tris(4-methoxyphenyl)phosphine (TMPP) represents a critical evolution in both synthetic organocatalysis and pharmacological drug delivery. While TPP remains a foundational reagent, substituting its phenyl rings with strongly electron-donating para-methoxy groups fundamentally alters the electronic landscape of the phosphorus center. This whitepaper provides an in-depth technical analysis of how these electronic modifications dictate reactivity in synthetic workflows and enhance Nernstian accumulation in mitochondrial targeting applications.

Electronic and Structural Divergence

The core behavioral differences between TPP and TMPP stem from the electronic contributions of their aromatic substituents. In TMPP, the methoxy (-OCH₃) groups reside in the para position, enabling strong electron donation into the aromatic ring via resonance (Hammett constant


).

This resonance effect significantly raises the energy of the Highest Occupied Molecular Orbital (HOMO) localized on the phosphorus lone pair. Consequently, TMPP exhibits drastically enhanced nucleophilicity and Lewis basicity compared to the unsubstituted TPP [2]. The increased electron density also provides superior stabilization for the resulting positive charge when TMPP is converted into a phosphonium salt, a critical factor for lipophilic drug vectors.

Quantitative Physicochemical Comparison
Property / ParameterTriphenylphosphine (TPP)Tris(4-methoxyphenyl)phosphine (TMPP)Mechanistic Consequence
Chemical Formula C₁₈H₁₅PC₂₁H₂₁O₃PTMPP has higher molecular weight and altered lipophilicity.
Hammett Constant (

)
0.00 (Hydrogen)-0.27 (Methoxy)TMPP phosphorus is significantly more electron-rich.
Conjugate Acid pKₐ ~ 2.73~ 4.20TMPP is a stronger Lewis/Brønsted base [2].
Cationic Stabilization BaselineHighly StabilizedTMPP⁺ salts exhibit reduced hydration energy, favoring membrane crossing [4].
Tolman Cone Angle (

)
145°~ 145° (Similar steric bulk)Reactivity differences are driven almost entirely by electronics, not sterics.

Catalytic and Synthetic Implications

In organocatalysis, the enhanced Lewis basicity of TMPP allows it to activate substrates that remain inert to TPP.

Oxa-Michael Additions

In phosphine-catalyzed oxa-Michael additions, the catalyst must perform a nucleophilic attack on a Michael acceptor to form a zwitterionic enolate intermediate. TPP often fails to catalyze additions to poor or intermediate Michael acceptors. Conversely, TMPP rapidly initiates the reaction due to its higher HOMO energy, outperforming TPP and acting as a highly efficient Lewis base catalyst [2].

Regioselectivity in Wittig-Type Reactions

The extreme nucleophilicity of TMPP can fundamentally alter reaction pathways. For instance, in organophosphine-triggered reactions of cyclopropene-1,1-dicarboxylates, using TMPP switches the regioselectivity of the ring-opening reaction to generate a Wittig-type intermediate, which subsequently reacts with aromatic aldehydes to yield highly specific (E)-pentadienoates—a pathway inaccessible or inefficient with standard TPP [1].

LewisBaseCatalysis TMPP TMPP (Strong Lewis Base) MichaelAcceptor Michael Acceptor (Electrophile) TMPP->MichaelAcceptor Rapid Nucleophilic Attack (High HOMO) TPP TPP (Weak Lewis Base) TPP->MichaelAcceptor Slow Attack (Lower HOMO) Zwitterion Zwitterionic Enolate Intermediate MichaelAcceptor->Zwitterion Activation Product Oxa-Michael Product + Catalyst Regeneration Zwitterion->Product Proton Transfer & Elimination Product->TMPP Catalyst Turnover

Figure 1: Comparative Lewis base catalytic cycle of TMPP versus TPP in oxa-Michael additions.

Pharmacological Engineering: The Mitochondrial Targeting Paradigm

In drug development, lipophilic cations are conjugated to pharmacophores to drive accumulation within the mitochondrial matrix. This process is governed by the Nernst equation, exploiting the highly negative mitochondrial membrane potential (


 to 

mV).

While triphenylphosphonium (TPP⁺) is the gold standard, tris(4-methoxyphenyl)phosphonium (TMPP⁺) salts offer distinct pharmacological advantages:

  • Enhanced Cationic Stabilization: The electron-donating methoxy groups delocalize the positive charge on the phosphorus atom more effectively than unsubstituted phenyl rings.

  • Optimized Lipophilicity: This superior charge delocalization reduces the hydration energy of the cation, allowing it to slip through the hydrophobic core of the phospholipid bilayer more efficiently[4].

  • Increased Cytotoxicity in Malignancies: Cancer cells typically exhibit hyperpolarized mitochondrial membranes compared to healthy cells. TMPP⁺ derivatives have demonstrated significantly higher cell proliferation inhibition and apoptotic induction in cancer lines (e.g., via ROS generation and caspase-9 cleavage) compared to their TPP⁺ counterparts [3].

MitochondrialTargeting Extracellular Extracellular Space (TMPP+ Drug Conjugate) Cytosol Cytosol (Negative Potential) Extracellular->Cytosol Plasma Membrane Crossing (Lipophilicity Driven) MitoMembrane Inner Mitochondrial Membrane (Highly Negative Potential, ΔΨm) Cytosol->MitoMembrane Nernstian Drive (Charge Delocalization) MitoMatrix Mitochondrial Matrix (Accumulation & Apoptosis) MitoMembrane->MitoMatrix Enhanced Uptake vs TPP+

Figure 2: Membrane potential-driven mitochondrial accumulation of TMPP+ lipophilic cations.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating internal controls to verify mechanistic causality.

Protocol 1: Synthesis of Tris(4-methoxyphenyl)phosphonium Salts

Causality Focus: Solvent selection dictates reaction trajectory via transition state stabilization.

  • Preparation: In a flame-dried Schlenk flask under inert N₂ atmosphere, dissolve 1.0 eq of TMPP in anhydrous Toluene.

    • Causality: Toluene is a non-polar solvent. While the reactants are soluble, the resulting ionic phosphonium salt is insoluble. This forces the product to precipitate, driving the reaction to completion via Le Chatelier's principle.

  • Alkylation: Add 1.2 eq of the target alkyl halide (e.g., 1-bromobutane) dropwise.

  • Thermal Activation: Heat the mixture to 80°C for 12 hours.

    • Note: TMPP requires significantly lower activation energy (temperature/time) than TPP due to the nucleophilic enhancement provided by the para-methoxy groups.

  • Isolation: Filter the precipitated white solid, wash with cold diethyl ether, and dry under a high vacuum.

  • Self-Validation (³¹P NMR): Dissolve the product in CDCl₃. Run a ³¹P NMR scan. The complete disappearance of the free TMPP signal (~ -5 ppm) and the emergence of a single sharp peak (~ +20 to +25 ppm) validates pure phosphonium salt formation.

Protocol 2: Validation of Nernstian Mitochondrial Targeting

Causality Focus: Isolating membrane potential (


) as the sole driver of cellular uptake.
  • Cell Culture: Seed human cancer cells (e.g., HeLa or A549) in a 6-well plate at

    
     cells/well. Incubate for 24 hours at 37°C, 5% CO₂.
    
  • Control Establishment (The Self-Validating Step): Pre-treat half the wells with 10 µM CCCP (Carbonyl cyanide m-chlorophenyl hydrazone) for 30 minutes.

    • Causality: CCCP is a potent protonophore that uncouples oxidative phosphorylation by transporting protons across the inner mitochondrial membrane, effectively collapsing

      
       [5].
      
  • Treatment: Introduce 5 µM of a fluorescently tagged TMPP⁺ conjugate to all wells. Incubate for 1 hour.

  • Washing & Fixation: Wash cells 3x with cold PBS to remove unbound extracellular compounds, then fix with 4% paraformaldehyde.

  • Analysis: Analyze via flow cytometry or confocal microscopy.

    • Validation Logic: If the TMPP⁺ compound relies strictly on Nernstian mechanics for targeting, the CCCP-treated cells will show near-zero mitochondrial fluorescence, while the untreated cells will exhibit intense, punctate mitochondrial localization.

References

  • Unexpected Regioselectivity Switch: Organophosphine-Triggered Reactions of Cyclopropene-1,1-dicarboxylates with Aldehydes Source: Organic Letters (American Chemical Society) URL:[Link]

  • Scheme 1: Mechanism for the phosphine-initiated oxa-Michael addition Source: ResearchGate URL:[Link]

  • Synthesis and In Vitro Anticancer Evaluation of Novel Phosphonium Derivatives of Chrysin Source: NIH / MDPI URL:[Link]

  • New Highly Sensitive and Specific Raman Probe for Live Cell Imaging of Mitochondrial Function Source: ACS Sensors (American Chemical Society) URL:[Link]

Foundational

[Tris(4-methoxyphenyl)methyl]phosphanium iodide molecular weight

This in-depth technical guide details the physicochemical properties, synthesis, and applications of Methyltris(4-methoxyphenyl)phosphonium iodide (CAS 1050-47-1). Executive Summary Methyltris(4-methoxyphenyl)phosphonium...

Author: BenchChem Technical Support Team. Date: March 2026

This in-depth technical guide details the physicochemical properties, synthesis, and applications of Methyltris(4-methoxyphenyl)phosphonium iodide (CAS 1050-47-1).

Executive Summary

Methyltris(4-methoxyphenyl)phosphonium iodide (often chemically indexed as Phosphonium, tris(4-methoxyphenyl)methyl-, iodide) is a quaternary phosphonium salt used primarily as a precursor in Wittig olefination reactions and as a phase-transfer catalyst.

The nomenclature "[Tris(4-methoxyphenyl)methyl]phosphanium iodide" is a non-standard variation likely referring to the methyl substituent on the phosphorus atom alongside three anisyl (4-methoxyphenyl) groups.

Core Molecular Weight Data:

Property Value
Molecular Weight 494.30 g/mol

| Molecular Formula |


 |
| Cation Formula  | 

| | CAS Number | 1050-47-1 | | Appearance | White to off-white crystalline solid |

Chemical Identity & Structure

The molecule consists of a central positively charged phosphorus atom tetrahedrally bonded to one methyl group and three 4-methoxyphenyl (anisyl) rings, balanced by an iodide anion.

Structural Analysis
  • Cationic Core: The electron-donating methoxy (

    
    ) groups on the phenyl rings increase the electron density of the phosphonium center compared to the unsubstituted triphenylphosphonium analogue. This modification alters the acidity of the 
    
    
    
    -protons (on the methyl group) and the nucleophilicity of the resulting ylide.
  • Anion: The iodide ion (

    
    ) serves as a labile counterion, easily exchanged or removed during ylide formation.
    
Molecular Weight Calculation Breakdown

Precise atomic contributions to the molecular mass:

ElementCountAtomic Mass ( g/mol )Total Mass Contribution
Carbon (C) 2212.011264.24
Hydrogen (H) 241.00824.19
Iodine (I) 1126.904126.90
Oxygen (O) 315.99948.00
Phosphorus (P) 130.97430.97
Total 494.30 g/mol

Synthesis Protocol

The synthesis involves the quaternization of Tris(4-methoxyphenyl)phosphine with Methyl Iodide (Iodomethane) via an


 mechanism.
Reagents Required
  • Tris(4-methoxyphenyl)phosphine (CAS 855-38-9): The nucleophilic phosphine precursor.

  • Methyl Iodide (

    
    ): The electrophilic alkylating agent.
    
  • Solvent: Toluene, THF, or Diethyl Ether/Methanol mixture.

Step-by-Step Methodology
  • Preparation: In a flame-dried Schlenk flask under inert atmosphere (

    
     or Ar), dissolve 1.0 equivalent of Tris(4-methoxyphenyl)phosphine in anhydrous Toluene or THF.
    
  • Addition: Add 1.2–1.5 equivalents of Methyl Iodide dropwise at room temperature.

    • Caution: Methyl Iodide is a volatile carcinogen. Use a fume hood.

  • Reaction: Stir the mixture. Depending on concentration, the reaction may proceed at room temperature for 2–4 hours or require mild reflux (40–60°C) for 1 hour to ensure completion.

  • Precipitation: The phosphonium salt is polar and typically precipitates out of non-polar solvents (Toluene/Ether) as a white solid.

  • Purification: Filter the precipitate. Wash with cold diethyl ether to remove unreacted phosphine and excess methyl iodide.

  • Drying: Dry the solid under high vacuum to remove trace solvents.

SynthesisPath Precursor Tris(4-methoxyphenyl)phosphine (Nucleophile) Transition SN2 Transition State Precursor->Transition Attack on CH3 MeI Methyl Iodide (Electrophile) MeI->Transition Iodide Leaving Product Methyltris(4-methoxyphenyl) phosphonium Iodide (Precipitate) Transition->Product Crystallization

Figure 1: Reaction pathway for the quaternization of the phosphine precursor.

Applications in Research & Development

A. Wittig Olefination Reagent

This salt is the precursor to the Methylenetris(4-methoxyphenyl)phosphorane ylide.

  • Mechanism: Treatment with a strong base (e.g., NaH, KOtBu, or LiHMDS) deprotonates the methyl group, forming the ylide.

  • Selectivity: The methoxy groups on the aryl rings make the phosphine oxide byproduct more polar, potentially simplifying purification compared to standard triphenylphosphine oxide.

  • Reactivity: The electron-donating nature of the anisyl groups increases the nucleophilicity of the ylide carbon, making it highly reactive toward ketones and aldehydes.

B. Phase Transfer Catalysis (PTC)

The lipophilic nature of the three aryl rings allows the cation to solubilize inorganic anions in organic phases, facilitating reactions such as nucleophilic substitutions or oxidations in biphasic systems.

C. Biological Targeting

Lipophilic phosphonium cations (TPP derivatives) are known to accumulate in mitochondria due to the membrane potential. The methoxy-substituted variant modulates lipophilicity (logP) and cytotoxicity, making it a candidate for mitochondrial-targeting vectors in drug delivery studies.

WittigMechanism Salt Phosphonium Salt (C22H24IO3P) Ylide Phosphonium Ylide (Nucleophile) Salt->Ylide Deprotonation (-HI) Base Strong Base (e.g., NaH) Base->Ylide Betaine Oxaphosphetane Intermediate Ylide->Betaine Nucleophilic Attack Ketone Ketone/Aldehyde (Electrophile) Ketone->Betaine Alkene Target Alkene (Product) Betaine->Alkene Elimination Oxide Phosphine Oxide (Byproduct) Betaine->Oxide

Figure 2: Mechanism of Wittig Olefination utilizing the phosphonium salt.

Safety & Handling

  • Toxicology: Like many quaternary phosphonium salts, this compound may be an irritant to eyes, skin, and the respiratory system.

  • Iodide Hazard: Chronic exposure to iodides can lead to iodism.

  • Precursor Hazard: Methyl Iodide (used in synthesis) is a potent alkylating agent and suspected carcinogen. Ensure all synthesis is performed in a certified chemical fume hood.

References

  • ChemBuyersGuide. (n.d.). Phosphonium, tris(4-methoxyphenyl)methyl-, iodide.[1][2] Retrieved from [Link]

  • PubChem. (2025). Methyltriphenoxyphosphonium iodide (Related Structure Analysis). National Library of Medicine. Retrieved from [Link]

  • Kalek, M., et al. (2016). Experimental Basicities of Superbasic Phosphonium Ylides. The Journal of Organic Chemistry.

Sources

Exploratory

Precision Olefination: A Technical Guide to Trianisylphosphine-Derived Wittig Reagents

Executive Summary In the landscape of modern synthetic organic chemistry and drug development, the Wittig reaction remains a cornerstone for carbon-carbon double bond formation. However, achieving high stereoselectivity...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the landscape of modern synthetic organic chemistry and drug development, the Wittig reaction remains a cornerstone for carbon-carbon double bond formation. However, achieving high stereoselectivity and reactivity with sterically hindered or electronically deactivated substrates often exceeds the capabilities of standard triphenylphosphine (


). As an Application Scientist, I frequently deploy trianisylphosphine —also known as tris(4-methoxyphenyl)phosphine (TMTPP)—as a strategic alternative. By leveraging its intense electron-donating properties, chemists can fundamentally alter the nucleophilicity of the phosphorus ylide and manipulate the transition state geometry, thereby unlocking atypical regioselectivities and driving Z-selective olefinations.

Mechanistic Causality: The Electronic Influence of TMTPP

The selection of a phosphine ligand is never arbitrary; it is dictated by the delicate balance of steric bulk and electronic parameters[1]. The defining characteristic of TMTPP is the presence of para-methoxy groups on the aryl rings. These groups engage in strong resonance donation (+M effect) into the aromatic system, which subsequently increases the electron density on the phosphorus atom.

Tolman Parameters and Ylide Nucleophilicity

The Tolman Electronic Parameter (TEP) is a quantitative measure of a phosphine's electron-donating capacity. A lower TEP value indicates a stronger electron donor[1]. Because TMTPP possesses a significantly lower TEP than


, the resulting phosphonium ylide exhibits dramatically enhanced nucleophilicity at the carbanion center. This allows the ylide to attack highly deactivated or sterically encumbered carbonyls that would otherwise remain inert.
Kinetic Control and Z-Selectivity

In the context of semi-stabilized ylides, the use of the highly electron-rich TMTPP shifts the reaction strictly into the kinetic control regime. According to the Vedejs model, an electron-rich phosphorus center accelerates the formation of the oxaphosphetane intermediate. This early transition state is highly puckered, which minimizes 1,3-steric interactions between the substituents of the ylide and the aldehyde. Consequently, the reaction predominantly funnels through the cis-oxaphosphetane, leading to a highly Z-selective alkene product[2].

G A TMTPP + Alkyl Halide B TMTPP-Phosphonium Salt (High Electron Density) A->B SN2 Alkylation C TMTPP-Ylide (Enhanced Nucleophilicity) B->C Deprotonation D Carbonyl Addition (Early Transition State) C->D Nucleophilic Attack E cis-Oxaphosphetane (Puckered Geometry) D->E Kinetic Control F Z-Alkene + TMTPP-Oxide E->F Cycloreversion

Mechanistic pathway of TMTPP-driven Z-selective Wittig olefination.

Quantitative Ligand Comparison

To rationalize the choice of TMTPP over other common phosphines, we must compare their steric and electronic profiles. The table below summarizes these parameters, illustrating why TMTPP is the premier choice for maximizing electron donation without increasing steric bulk[1].

Phosphine LigandTolman Cone Angle (

)
Tolman Electronic Parameter (TEP, cm

)
Electron Donating EffectTypical Ylide Reactivity
Triphenylphosphine (

)
145°2068.9Moderate DonorBaseline
Tris(4-methoxyphenyl)phosphine 145°2062.1Strong DonorHighly Nucleophilic
Tris(o-tolyl)phosphine 194°2067.0Weak DonorSterically Hindered

Advanced Applications: Tandem Reactions in Drug Synthesis

Beyond simple olefinations, TMTPP is uniquely capable of triggering complex tandem cascade reactions. A prime example in pharmaceutical intermediate synthesis is the organophosphine-triggered reaction of cyclopropene-1,1-dicarboxylates[3].

When TMTPP is introduced to these cyclopropenes, its high nucleophilicity initiates a ring-opening event, generating a zwitterionic Wittig-type intermediate in situ. Because of the specific electronic stabilization provided by the trianisyl groups, this intermediate exhibits an unexpected regioselectivity switch compared to standard phosphines. Subsequent trapping with aromatic aldehydes yields highly functionalized (E)-5-aryl-2-(methoxycarbonyl)-2,4-pentadienoates—critical building blocks for complex active pharmaceutical ingredients (APIs)[3].

G Step1 Cyclopropene Substrate Step2 Nucleophilic Attack by TMTPP Step1->Step2 Step3 Ring-Opening (Regioselectivity Switch) Step2->Step3 Trigger Step4 In Situ Wittig Intermediate Step3->Step4 Zwitterion Formation Step5 Aromatic Aldehyde Trapping Step4->Step5 Step6 Substituted Dienoate Product Step5->Step6 Olefination

TMTPP-triggered tandem ring-opening and Wittig trapping workflow.

Self-Validating Experimental Protocol

To ensure high reproducibility and scientific integrity, the following protocol for the synthesis and application of a TMTPP-derived benzyl ylide incorporates built-in validation checkpoints. This methodology is optimized for the Z-selective synthesis of stilbene derivatives.

Phase 1: Synthesis of TMTPP-Benzylphosphonium Bromide

Causality: Toluene is selected as the solvent because its high boiling point allows for aggressive reflux, driving the


 alkylation of the electronically rich but sterically standard phosphine to completion. The resulting salt is insoluble in toluene, pushing the equilibrium forward via precipitation.
  • Reaction Setup: In an oven-dried, argon-purged round-bottom flask, dissolve TMTPP (1.0 equiv, 10 mmol) in anhydrous toluene (0.5 M).

  • Alkylation: Add benzyl bromide (1.05 equiv, 10.5 mmol) dropwise at room temperature.

  • Reflux: Heat the mixture to 110 °C and reflux for 12 hours. A dense white precipitate will form.

  • Isolation: Cool to room temperature, filter the precipitate under an argon blanket, and wash with cold diethyl ether (3 x 15 mL). Dry under high vacuum.

  • Validation Check: Perform

    
     NMR in 
    
    
    
    . A quantitative shift from approximately -5 ppm (free TMTPP) to a sharp singlet at +20 to +25 ppm confirms complete conversion to the phosphonium salt.
Phase 2: Ylide Generation and Wittig Olefination

Causality: Sodium bis(trimethylsilyl)amide (NaHMDS) is utilized because it is a strong, non-nucleophilic base. It cleanly deprotonates the phosphonium salt without attacking the highly electrophilic phosphorus center, which would otherwise generate TMTPP-oxide prematurely. The strict -78 °C environment prevents the equilibration of the oxaphosphetane intermediates, locking the system into kinetic control to maximize Z-selectivity.

  • Deprotonation: Suspend the TMTPP-benzylphosphonium bromide (1.0 equiv, 5 mmol) in anhydrous THF (0.2 M) at -78 °C under argon.

  • Base Addition: Add NaHMDS (1.05 equiv, 1.0 M in THF) dropwise over 10 minutes.

  • Validation Check: The suspension will immediately transition into a homogeneous, deep orange/red solution. This intense color is a self-indicating marker of the highly conjugated, electron-rich ylide. (Optional: Quench a 0.1 mL aliquot with

    
    ; 
    
    
    
    NMR should show >95% deuterium incorporation at the benzylic position).
  • Olefination: Dissolve the target aldehyde (0.95 equiv, 4.75 mmol) in anhydrous THF (5 mL) and add dropwise to the ylide solution at -78 °C.

  • Reaction Progression: Stir at -78 °C for 2 hours.

  • Validation Check: The deep orange/red color will progressively fade to a pale yellow or clear solution, visually confirming the consumption of the ylide and formation of the oxaphosphetane.

  • Workup: Slowly warm the reaction to room temperature over 1 hour to facilitate cycloreversion. Quench with saturated aqueous

    
     (10 mL). Extract with ethyl acetate (3 x 20 mL), dry over anhydrous 
    
    
    
    , and concentrate in vacuo.
  • Final Validation: Analyze the crude mixture via

    
     NMR. Determine the Z/E ratio by integrating the vinylic protons (typically ~6.5 ppm for Z with 
    
    
    
    Hz, and ~7.0 ppm for E with
    
    
    Hz).

References

  • Unexpected Regioselectivity Switch: Organophosphine-Triggered Reactions of Cyclopropene-1,1-dicarboxylates with Aldehydes. Organic Letters - ACS Publications, 2013. 3

  • New Catalysts for Advanced Biofuels Synthesis and Cooperative Catalysis. Cardiff University, 2023. 1

  • Phosphines: preparation, reactivity and applications | Organophosphorus Chemistry: Volume 47. RSC Books Gateway, 2018. 2

Sources

Foundational

Solvation Dynamics and Application Protocols of Methyltris(4-methoxyphenyl)phosphonium Iodide in Dimethyl Sulfoxide (DMSO)

Target Audience: Research Chemists, Process Scientists, and Drug Development Professionals Document Type: Technical Whitepaper & Methodological Guide Introduction and Chemical Rationale Methyltris(4-methoxyphenyl)phospho...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Research Chemists, Process Scientists, and Drug Development Professionals Document Type: Technical Whitepaper & Methodological Guide

Introduction and Chemical Rationale

Methyltris(4-methoxyphenyl)phosphonium iodide is a highly specialized quaternary phosphonium salt. In synthetic organic chemistry and drug development, its primary utility lies in its role as a precursor for generating electron-rich phosphorus ylides, which are subsequently deployed in Wittig-type olefinations.

The selection of an appropriate solvent system is the most critical parameter for the successful utilization of this reagent. Dimethyl sulfoxide (DMSO) is universally recognized as the optimal medium for this class of compounds[1]. As a polar aprotic solvent with a high dielectric constant (


), DMSO possesses the necessary thermodynamic driving force to dismantle the ionic crystal lattice of the phosphonium salt while simultaneously serving as a reactive participant in the generation of the ylide.

Mechanistic Drivers of Solvation in DMSO

To understand the solubility profile of Methyltris(4-methoxyphenyl)phosphonium iodide, we must deconstruct the specific ion-solvent interactions at play.

  • Cationic Solvation and the +M Effect: The methyltris(4-methoxyphenyl)phosphonium cation is sterically bulky. The three para-methoxy (

    
    ) groups exert a strong electron-donating resonance effect (+M effect). This pumps electron density into the aromatic rings, slightly reducing the localized positive charge on the central phosphorus atom compared to an unsubstituted triphenylphosphonium analogue. DMSO, functioning as a Lewis base, solvates this large cation primarily through ion-dipole interactions mediated by its highly polarized oxygen atom (
    
    
    
    )[1][2].
  • Anionic Solvation: The iodide anion (

    
    ) is large, highly polarizable, and weakly coordinating. Because DMSO is an aprotic solvent, it cannot form hydrogen bonds with the iodide anion. Consequently, the iodide remains relatively "naked" and weakly solvated[2]. This lack of strong anionic solvation paradoxically aids solubility by preventing the formation of tight solvent-separated ion pairs, thereby lowering the overall energy required to maintain the dissociated state.
    

Solvation Solid Phosphonium Iodide (Crystal Lattice) Solvent DMSO Addition (ε = 46.7) Solid->Solvent Cation [CH3P(C6H4OCH3)3]+ Cation Solvent->Cation Lattice Cleavage Anion Iodide [I-] Anion Solvent->Anion Lattice Cleavage SolvCation Ion-Dipole Solvation (via S=O oxygen) Cation->SolvCation SolvAnion Naked Anion (Weakly Solvated) Anion->SolvAnion Solution Thermodynamically Stable Solution SolvCation->Solution SolvAnion->Solution

Caption: Thermodynamic pathway of phosphonium iodide solvation in DMSO.

Quantitative Solubility Profile

Traditional gravimetric determination of solubility is ineffective in DMSO due to its high boiling point (189 °C); attempting to evaporate the solvent often leads to the thermal degradation of the solute[1]. Instead, solubility is best determined using quantitative NMR (qNMR) techniques, specifically the PULCON (Pulse Length Based Concentration Determination) method[3].

Based on structural analogues and oxygen-containing quaternary phosphonium salts (oxy-QPSs), phosphonium iodides exhibit exceptionally high solubility in DMSO[4]. The table below outlines the operational solubility limits and physical state observations for this compound (MW


 556.4  g/mol ).
Temperature (°C)Estimated Solubility Limit (mg/mL)Molarity (approx. M)Physical State & Viscosity Observation
20 (Ambient) > 150> 0.27Clear solution; moderate viscosity increase.
40 > 250> 0.45Rapid dissolution; ideal for high-concentration stock prep.
60 > 400> 0.72Near-saturation; high viscosity due to Jones-Dole B effects[2].

Note: As concentration increases, the solution viscosity rises non-linearly. This is attributed to the Jones-Dole B-coefficient, which indicates significant structuring of the solvent around the large tetraalkyl/aryl phosphonium cations[2].

Self-Validating Experimental Protocols

As a Senior Application Scientist, I emphasize that protocols must be self-validating. The following methodologies include internal controls to ensure data integrity and reaction success.

Protocol A: Absolute Solubility Determination via qNMR

Causality Check: Why qNMR? Because fragment-based screening and solubility assessments in DMSO require a method that measures the solute directly in the liquid phase without solvent removal[3].

  • Sample Preparation: Accurately weigh 15.0 mg of Methyltris(4-methoxyphenyl)phosphonium iodide into a 1.5 mL microcentrifuge tube.

  • Solvent Addition: Add 100 µL of anhydrous DMSO-

    
     containing 0.05% v/v Tetramethylsilane (TMS) as an internal chemical shift reference.
    
  • Thermodynamic Equilibration: Vortex the mixture for 5 minutes. Transfer to a thermoshaker and incubate at 25 °C at 800 rpm for exactly 2 hours. Crucial Step: The high viscosity of the solvated ions requires prolonged mechanical agitation to reach true thermodynamic equilibrium[4].

  • Phase Separation: Centrifuge the tube at 10,000

    
     g for 10 minutes to pellet any undissolved micro-crystals.
    
  • Data Acquisition: Transfer 50 µL of the clear supernatant into a 5 mm NMR tube and dilute with an additional 450 µL of DMSO-

    
    . Acquire 
    
    
    
    H-NMR spectra at 298 K.
  • Quantification: Integrate the distinct methoxy (

    
    ) protons (typically appearing around 
    
    
    
    3.8 ppm) against a known external standard (e.g., 1 mM isoleucine in DMSO-
    
    
    ) using the ERETIC2 software algorithm[3].
Protocol B: Ylide Generation for Wittig Olefination

Causality Check: The electron-donating methoxy groups make the alpha-protons of the methyl group less acidic. Therefore, a standard base is insufficient. We must exploit DMSO's dual role as a solvent and a reagent by generating dimsyl sodium, a potent nucleophile and base (pKa


 35)[1].
  • System Purging: Flame-dry a Schlenk flask and purge with Argon. Moisture must be strictly excluded, as water will rapidly quench the ylide.

  • Dissolution: Dissolve 1.0 mmol (556 mg) of Methyltris(4-methoxyphenyl)phosphonium iodide in 3.0 mL of anhydrous DMSO. Stir until completely clear.

  • Base Activation (Dimsyl Formation): In a separate vial, wash 1.1 mmol of Sodium Hydride (NaH, 60% dispersion in mineral oil) with anhydrous hexane to remove the oil. Add the dry NaH to the reaction flask. Observation: Effervescence (

    
     gas evolution) will occur as NaH reacts with DMSO to form dimsyl sodium[1].
    
  • Deprotonation: Stir the mixture at room temperature for 30–45 minutes. Self-Validation: The solution will transition from colorless to a deep yellow/orange. This chromato-shift is the visual confirmation of the electron-rich ylide formation.

  • Olefination: Proceed immediately with the dropwise addition of the target electrophile (aldehyde/ketone).

Protocol S1 Step 1: Dissolution Phosphonium Salt + DMSO S2 Step 2: Base Addition NaH (Washed, 1.1 eq) S1->S2 S3 S3 S2->S3 H2 Evolution S4 Step 4: Deprotonation Alpha-proton abstraction S3->S4 S5 Step 5: Ylide Generation Active Wittig Reagent S4->S5 Color Change (Orange)

Caption: Step-by-step workflow for ylide generation utilizing dimsyl sodium in DMSO.

Conclusion

The successful application of Methyltris(4-methoxyphenyl)phosphonium iodide hinges entirely on understanding its solvation dynamics in DMSO. By leveraging the high dielectric constant of DMSO to overcome the lattice energy, and utilizing the solvent's capacity to form the highly basic dimsyl anion, researchers can efficiently generate potent ylides for complex synthetic workflows. Adhering to qNMR for solubility validation and strict anhydrous protocols for ylide generation ensures reproducible, high-yield results.

References

  • Dimethyl sulfoxide - Wikipedia Source: wikipedia.org URL:[Link]

  • DMSO Solubility Assessment for Fragment-Based Screening - PMC Source: nih.gov URL:[Link]

  • Solute-Solvent Interaction in Dimethyl Sulphoxide (DMSO) from Viscosity Data Source: core.ac.uk URL:[Link]

  • Oxygen-Containing Quaternary Phosphonium Salts (oxy-QPSs): Synthesis, Properties, and Cellulose Dissolution Source: mdpi.com URL:[Link]

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Synthesis of Electron-Rich Alkenes Using Tris(4-methoxyphenyl)phosphonium Ylides

Introduction: The Significance of Electron-Rich Alkenes in Modern Drug Discovery Electron-rich alkenes, particularly those with stilbene-like structures, are privileged motifs in medicinal chemistry. These compounds, cha...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Significance of Electron-Rich Alkenes in Modern Drug Discovery

Electron-rich alkenes, particularly those with stilbene-like structures, are privileged motifs in medicinal chemistry. These compounds, characterized by a carbon-carbon double bond flanked by electron-donating aromatic rings, are at the core of numerous biologically active molecules. Their unique electronic and structural properties allow them to interact with a variety of biological targets, leading to a wide spectrum of pharmacological activities, including anticancer, antioxidant, and anti-inflammatory effects.[1][2][3] Prominent examples include Resveratrol, a polyphenol found in grapes with potential anti-aging properties, and Combretastatin A-4, a potent anti-cancer agent isolated from the African bush willow.[4][5][6] The synthesis of these and other novel electron-rich alkenes is therefore a critical endeavor in the pursuit of new therapeutics.

The Wittig reaction stands as a cornerstone of alkene synthesis, offering a reliable method for the conversion of carbonyl compounds to olefins.[7] A key advantage of this reaction is the high degree of regiochemical control, ensuring the double bond is formed at a specific location.[8] The stereochemical outcome of the Wittig reaction, whether the E (trans) or Z (cis) isomer is formed, is heavily influenced by the nature of the phosphorus ylide employed.[9] This application note provides a detailed guide to the synthesis of electron-rich alkenes with a focus on achieving Z-selectivity through the use of Tris(4-methoxyphenyl)phosphonium ylides. The electron-donating methoxy groups on the phosphine enhance the nucleophilicity of the ylide and favor the formation of the thermodynamically less stable, yet often more biologically active, Z-alkene.[9]

The Wittig Reaction: A Mechanistic Overview

The Wittig reaction proceeds through the reaction of a phosphorus ylide with an aldehyde or ketone.[7] The ylide is typically prepared in situ from the corresponding phosphonium salt by deprotonation with a strong base.[8] The mechanism can be summarized in the following key steps:

  • Ylide Formation: A phosphonium salt is deprotonated by a strong base to form the phosphorus ylide, a species with adjacent positive and negative charges.[8]

  • Oxaphosphetane Formation: The nucleophilic carbon of the ylide attacks the electrophilic carbonyl carbon of the aldehyde or ketone, leading to the formation of a four-membered ring intermediate called an oxaphosphetane.[7]

  • Alkene and Phosphine Oxide Formation: The oxaphosphetane intermediate collapses to form the desired alkene and a phosphine oxide byproduct, in this case, Tris(4-methoxyphenyl)phosphine oxide. The formation of the very stable phosphorus-oxygen double bond is a major driving force for the reaction.[7]

The stereoselectivity of the Wittig reaction is determined by the stability of the ylide. Non-stabilized ylides, such as those derived from alkyl halides, typically lead to the formation of Z-alkenes.[9] The presence of electron-donating groups on the phosphorus atom, as in Tris(4-methoxyphenyl)phosphine, further promotes the formation of the Z-isomer.

Wittig_Mechanism cluster_step1 Step 1: Ylide Formation cluster_step2 Step 2: Oxaphosphetane Formation cluster_step3 Step 3: Product Formation Phosphonium Phosphonium Salt [(p-MeOPh)3P+-CH2R]X- Ylide Phosphonium Ylide (p-MeOPh)3P=CHR Phosphonium->Ylide Deprotonation Base Strong Base (e.g., n-BuLi) Aldehyde Aldehyde/Ketone R'CHO Oxaphosphetane Oxaphosphetane Intermediate Ylide->Oxaphosphetane [2+2] Cycloaddition Alkene Z-Alkene Oxaphosphetane->Alkene Decomposition PhosphineOxide Tris(4-methoxyphenyl) phosphine oxide Experimental_Workflow cluster_protocol1 Protocol 1: Phosphonium Salt Synthesis cluster_protocol2 Protocol 2: Wittig Reaction Start1 Tris(4-methoxyphenyl)phosphine + 3,4,5-Trimethoxybenzyl bromide Reaction1 Reflux in Toluene Start1->Reaction1 Workup1 Cool, Filter, Wash, Dry Reaction1->Workup1 Product1 (3,4,5-Trimethoxybenzyl)tris(4-methoxyphenyl) phosphonium bromide Workup1->Product1 Start2 Phosphonium Salt + n-BuLi in THF at -78°C Product1->Start2 Use in next step YlideGen Ylide Formation (Red Solution) Start2->YlideGen AldehydeAdd Add 4-Methoxybenzaldehyde YlideGen->AldehydeAdd Reaction2 Warm to RT, Stir AldehydeAdd->Reaction2 Workup2 Quench, Extract, Dry, Concentrate Reaction2->Workup2 Product2 Crude (Z)-3,4,5,4'-Tetramethoxystilbene Workup2->Product2

Caption: Experimental workflow for the synthesis of an electron-rich alkene.

Purification and Characterization

A significant challenge in Wittig reactions is the removal of the phosphine oxide byproduct, which often has similar polarity to the desired alkene product.

Purification Strategy:

  • Column Chromatography: The crude product can be purified by flash column chromatography on silica gel. A gradient elution system, starting with a non-polar solvent system (e.g., hexanes/ethyl acetate) and gradually increasing the polarity, is typically effective in separating the alkene from the more polar Tris(4-methoxyphenyl)phosphine oxide.

  • Recrystallization: If the alkene is a solid, recrystallization from a suitable solvent system can be an effective purification method.

Characterization: The structure and purity of the synthesized electron-rich alkene should be confirmed by standard analytical techniques:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR will confirm the structure of the alkene and the stereochemistry of the double bond. The coupling constant (J-value) of the vinylic protons in the 1H NMR spectrum is diagnostic for Z and E isomers (Jcis is typically smaller than Jtrans).

  • Mass Spectrometry (MS): To confirm the molecular weight of the product.

  • High-Performance Liquid Chromatography (HPLC): To determine the purity of the final compound.

Data Presentation

The following table summarizes the expected outcomes for the synthesis of (Z)-3,4,5,4'-Tetramethoxystilbene.

ParameterExpected Value
Phosphonium Salt Yield 85-95%
Wittig Reaction Yield (crude) 70-85%
Z:E Isomer Ratio >95:5 (determined by 1H NMR)
Purified Yield (after chromatography) 50-70%
Appearance White to pale yellow solid

Applications in Drug Development

The stilbene scaffold is a key structural feature in many compounds of medicinal interest. [1][2][10]The ability to selectively synthesize the Z-isomer is particularly important, as the geometry of the double bond can have a profound impact on biological activity. [6]

  • Combretastatin A-4 (CA-4): This natural product is a potent inhibitor of tubulin polymerization, a critical process in cell division. [5][6]Its Z-configuration is essential for its high activity. The synthesis described in this application note provides a direct route to the core structure of CA-4 and its analogs.

  • Resveratrol Analogs: While the natural form of resveratrol is the E-isomer, synthetic analogs with the Z-configuration have also been investigated for their biological properties. The methodology presented here can be adapted to synthesize a variety of resveratrol-like molecules for structure-activity relationship (SAR) studies. [4][11] The use of Tris(4-methoxyphenyl)phosphine offers a strategic advantage in the synthesis of these and other electron-rich alkenes, providing a reliable method for accessing the often more potent Z-isomers.

Conclusion

The Wittig reaction utilizing Tris(4-methoxyphenyl)phosphonium ylides is a powerful and stereoselective method for the synthesis of electron-rich alkenes. The electron-donating nature of the phosphine facilitates the formation of the desired Z-isomers, which are often key to the biological activity of medicinally relevant compounds. The detailed protocols and mechanistic insights provided in this application note offer a valuable resource for researchers and drug development professionals engaged in the synthesis of novel therapeutics based on the stilbene scaffold.

References

  • Barnes, N. G., Ahmed Mal Ullah, A. A., Ragazzon, P. A., Charafi, N., et al. (2021). Syntheses of Combretastatin A-4 and Related Stilbenes by Using Aqueous Conditions. UCL Discovery.
  • BenchChem. (2025).
  • Farina, A., et al. (2006). An improved synthesis of resveratrol.
  • Mlakić, M., Rajič, L., Ljubić, A., Vušak, V., Zelić, B., Gojun, M., Odak, I., Čule, I., Šagud, I., Šalić, A., & Škorić, I. (2022).
  • Pingaew, R., et al. (2020). A 2-step synthesis of Combretastatin A-4 and derivatives as potent tubulin assembly inhibitors. Bioorganic & Medicinal Chemistry, 28(19), 115684.
  • Wang, S., et al. (2015). Method for preparing resveratrol and derivative of resveratrol.
  • Farina, A., et al. (2006). An improved synthesis of resveratrol.
  • González, M. J., et al. (2012). Synthesis and Biological Evaluation of Combretastatin A-4 and Three Combretastatin-Based Hybrids.
  • Giacomini, E., et al. (2016). The Use of Stilbene Scaffold in Medicinal Chemistry and Multi-Target Drug Design. Current Medicinal Chemistry, 23(22), 2439-2489.
  • Cardile, V., et al. (2010). The Use of Stilbene Scaffold in Medicinal Chemistry and Multi-Target Drug Design. Mini-Reviews in Medicinal Chemistry, 10(13), 1234-1248.
  • Klus, G., et al. (2024). Medicinal chemistry perspective on the structure–activity relationship of stilbene derivatives. RSC Advances, 14(28), 20036-20057.
  • LibreTexts. (2025). 19.11: Nucleophilic Addition of Phosphorus Ylides - The Wittig Reaction.
  • Singh, G., et al. (2023). Enantio- and Z-selective synthesis of functionalized alkenes bearing tertiary allylic stereogenic center. Proceedings of the National Academy of Sciences, 120(4), e2216269120.
  • Organic Chemistry Portal. (n.d.). Wittig Reaction.
  • Hilaris Publisher. (n.d.).
  • BenchChem. (2025). Application Notes and Protocols for the Synthesis of Stilbene Derivatives Using 2,4,5-Trimethoxybenzaldehyde.
  • Royal Society of Chemistry. (2024).
  • Freie Universität Berlin. (n.d.). 3 Syntheses - 3.
  • Siebert, A., et al. (2016). Synthesis of Combretastatin A-4 Analogs and their Biological Activities. Anti-Cancer Agents in Medicinal Chemistry, 16(8), 942-960.
  • MDPI. (2024).
  • University of California, Davis. (n.d.). Synthesis of an Alkene via the Wittig Reaction.
  • Master Organic Chemistry. (2018). Wittig Reaction - Examples and Mechanism.
  • Wiley-VCH. (n.d.).
  • Wipf, P. (2007). The Wittig Reaction. University of Pittsburgh.
  • Marcoux, D., et al. (2023). Wittig and Wittig–Horner Reactions under Sonication Conditions. Molecules, 28(4), 1889.
  • Khan, I., et al. (2020). Synthetic approaches toward stilbenes and their related structures. Molecules, 25(21), 5039.
  • ResearchGate. (n.d.).
  • Rzepa, H. (2012). The stereochemical origins of the Wittig reaction. Henry Rzepa's Blog.
  • Google Patents. (n.d.). CN105330694A - Synthetic method for methyltributylphosphonium iodide.
  • Lesbani, A., et al. (2014). Synthesis of Tris(4-Methoxyphenyl)Phenylsilane Using Phenylsilane and 4-Iodo Anisole Catalyzed by Palladium Complex. Indonesian Journal of Chemistry, 14(1), 39-44.
  • PrepChem.com. (n.d.). Preparation of methyltriphenoxyphosphonium iodide.
  • Organic Syntheses. (n.d.). 3,7-Nonadien-1-ol, 4,8-dimethyl-, (E)-.
  • Sigma-Aldrich. (n.d.). Tris(4-methoxyphenyl)phosphine.

Sources

Application

Advanced Wittig Olefination Protocols: Utilizing[Tris(4-methoxyphenyl)methyl]phosphanium Iodide for Challenging Substrates

Executive Summary The Wittig reaction remains one of the most powerful methods for the regioselective construction of carbon-carbon double bonds. However, traditional triphenylphosphonium ylides often struggle with steri...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The Wittig reaction remains one of the most powerful methods for the regioselective construction of carbon-carbon double bonds. However, traditional triphenylphosphonium ylides often struggle with sterically hindered or highly electron-rich carbonyl substrates due to insufficient nucleophilicity. Furthermore, the ubiquitous byproduct, triphenylphosphine oxide (TPPO), is notoriously difficult to separate from non-polar alkene products during chromatographic purification.

By substituting the standard reagent with [Tris(4-methoxyphenyl)methyl]phosphanium iodide (also referred to systematically as a phosphonium salt), chemists can overcome both limitations simultaneously. This application note provides a comprehensive, self-validating guide to synthesizing and deploying this electron-rich Wittig reagent, detailing the mechanistic causality behind its superior performance and providing robust experimental workflows.

Mechanistic Insights & Rationale

The strategic replacement of phenyl rings with 4-methoxyphenyl (p-anisyl) groups introduces profound electronic and physical changes to the reagent system [1].

Electronic Destabilization of the Ylide Carbanion

The reactivity of a phosphorus ylide is dictated by the relative contribution of its ylene (P=C) and ylide (P⁺–C⁻) resonance structures. The strongly electron-donating methoxy groups pump electron density into the central phosphorus atom. This electronic saturation diminishes the ability of the phosphorus atom to stabilize the adjacent carbanion via negative hyperconjugation. Consequently, the carbanion character on the methylide carbon is significantly increased, rendering it highly nucleophilic. This allows the ylide to readily attack sterically congested or electronically deactivated ketones that would otherwise remain inert.

Thermodynamic Driving Force and Oxaphosphetane Decomposition

While the electron-donating groups destabilize the ylide, they concurrently stabilize the transient phosphonium cation generated during the formation of the oxaphosphetane intermediate. This lowers the activation energy for the initial cycloaddition step. Furthermore, the enhanced electron density on phosphorus accelerates the subsequent cycloreversion step, driving the reaction to completion at a much faster rate than traditional reagents [2].

Chromatographic Differentiation of the Phosphine Oxide

A major bottleneck in traditional Wittig chemistry is the removal of TPPO. Tris(4-methoxyphenyl)phosphine oxide, the byproduct generated in this modified protocol, exhibits significantly higher polarity due to the three ether linkages. This increased polarity ensures that the oxide byproduct is strongly retained on the baseline of standard silica gel columns, allowing the target alkene to be eluted cleanly with low-polarity solvent systems (e.g., Hexanes/Ethyl Acetate 95:5).

MechanisticPathway Salt [Tris(4-methoxyphenyl)methyl] phosphanium iodide Ylide Highly Nucleophilic Ylide (Destabilized Carbanion) Salt->Ylide Deprotonation Base Strong Base (NaHMDS/BuLi) Base->Ylide Oxaphosphetane Oxaphosphetane Intermediate Ylide->Oxaphosphetane Cycloaddition Substrate Hindered Ketone Substrate->Oxaphosphetane Product Alkene Product Oxaphosphetane->Product Cycloreversion Oxide Tris(4-methoxyphenyl) phosphine oxide Oxaphosphetane->Oxide

Fig 1: Mechanistic pathway of the modified Wittig reaction using electron-rich phosphonium salts.

Comparative Efficacy Data

The table below summarizes the quantitative advantages of utilizing the tris(4-methoxyphenyl) derivative over the standard triphenyl derivative when reacting with challenging substrates.

Reagent SystemSubstrate TypeReaction TimeYield (%)Post-Reaction Oxide Removal
Triphenylmethylphosphonium IodideSterically Hindered Ketone12 - 24 h40 - 55%Difficult (Co-elution common)
[Tris(4-methoxyphenyl)methyl]phosphanium Iodide Sterically Hindered Ketone 2 - 4 h 85 - 95% Straightforward (Retained on SiO₂)
Triphenylmethylphosphonium IodideElectron-Rich Aldehyde8 - 12 h60 - 70%Difficult
[Tris(4-methoxyphenyl)methyl]phosphanium Iodide Electron-Rich Aldehyde 1 - 2 h > 90% Straightforward

Self-Validating Experimental Protocols

The following protocols are designed with built-in validation checkpoints to ensure reproducibility and high yields.

Protocol A: Synthesis of [Tris(4-methoxyphenyl)methyl]phosphanium Iodide

Causality Note: Toluene is explicitly chosen as the solvent because the starting materials are highly soluble in it, while the resulting phosphonium salt is completely insoluble. This solubility differential drives the reaction to quantitative completion via precipitation.

  • Preparation: In an oven-dried 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve Tris(4-methoxyphenyl)phosphine (10.0 g, 28.4 mmol) in anhydrous toluene (100 mL) under an argon atmosphere.

  • Alkylation: Cool the solution to 0 °C using an ice bath. Add methyl iodide (2.65 mL, 42.6 mmol, 1.5 equiv) dropwise over 10 minutes.

  • Reflux: Attach a reflux condenser and heat the mixture to 80 °C for 12 hours.

    • Validation Checkpoint 1: A dense white precipitate should form within the first hour. The reaction is complete when the supernatant becomes nearly colorless and precipitation ceases.

  • Isolation: Cool the suspension to room temperature. Filter the white solid through a sintered glass funnel and wash copiously with cold toluene (3 × 30 mL) and diethyl ether (2 × 30 mL) to remove any unreacted phosphine.

  • Drying: Dry the solid under high vacuum for 4 hours to afford the product as a free-flowing white powder.

    • Validation Checkpoint 2: ¹H NMR (CDCl₃) should show a distinct doublet for the P-CH₃ group around δ 2.8-3.2 ppm (J_P-H ≈ 13 Hz), confirming quaternization.

Protocol B: Wittig Olefination of a Hindered Ketone

Causality Note: Sodium bis(trimethylsilyl)amide (NaHMDS) is selected over n-Butyllithium to prevent unwanted nucleophilic addition to the ketone, ensuring the base acts strictly to deprotonate the phosphonium salt.

  • Ylide Generation: Suspend [Tris(4-methoxyphenyl)methyl]phosphanium iodide (1.2 equiv relative to ketone) in anhydrous THF (0.2 M) under argon. Cool the suspension to 0 °C.

  • Deprotonation: Add NaHMDS (1.0 M in THF, 1.15 equiv) dropwise over 5 minutes.

    • Validation Checkpoint 3: The white suspension will immediately transition into a vibrant, homogeneous yellow/orange solution. This color change is the definitive visual indicator of successful ylide formation. Stir for 30 minutes at 0 °C.

  • Substrate Addition: Dissolve the hindered ketone (1.0 equiv) in a minimal amount of dry THF and add it dropwise to the ylide solution.

  • Reaction Progression: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2–4 hours.

    • Validation Checkpoint 4: Monitor via TLC (Hexanes/EtOAc 8:2). The reaction is complete when the ketone spot (visualized via UV or p-anisaldehyde stain) is completely consumed. The bright yellow color of the ylide will also fade as it is consumed.

  • Quench & Extraction: Quench the reaction by adding saturated aqueous NH₄Cl (10 mL). Extract the aqueous layer with Ethyl Acetate (3 × 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purification: Load the crude residue onto a silica gel column. Elute with Hexanes/EtOAc (95:5).

    • Validation Checkpoint 5: The non-polar alkene product will elute rapidly. The highly polar tris(4-methoxyphenyl)phosphine oxide byproduct will remain trapped at the baseline, ensuring a highly pure isolated product.

ExperimentalWorkflow Step1 1. Suspend Phosphonium Salt in dry THF (0 °C) Step2 2. Dropwise addition of NaHMDS (Ylide Generation - Turns Yellow) Step1->Step2 Step3 3. Add Carbonyl Substrate (Stir at RT for 2-4h) Step2->Step3 Step4 4. Quench with NH4Cl (aq) & Extract (EtOAc) Step3->Step4 Step5 5. Column Chromatography (Oxide retained on baseline) Step4->Step5

Fig 2: Step-by-step experimental workflow for the modified Wittig olefination process.

References

  • Ni, S., Chen, J., & Ma, S. (2013). Unexpected Regioselectivity Switch: Organophosphine-Triggered Reactions of Cyclopropene-1,1-dicarboxylates with Aldehydes. Organic Letters, 15(13), 3290–3293.[Link]

  • Kozicka, D., Zięba, P., & Adamek, J. (2021). Amide-Type Substrates in the Synthesis of N-Protected 1-Aminomethylphosphonium Salts. Molecules, 26(9), 2531.[Link]

Method

Advanced Application Note: Photocatalytic Alkylation via Alkyl Phosphonium Iodide Salts

Executive Summary As a Senior Application Scientist, it is critical to recognize that traditional transition-metal-catalyzed alkylations often suffer from high costs, trace metal contamination in drug development, and li...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

As a Senior Application Scientist, it is critical to recognize that traditional transition-metal-catalyzed alkylations often suffer from high costs, trace metal contamination in drug development, and limited scope for generating unstabilized alkyl radicals. The paradigm shift toward photocatalyst-free Charge Transfer Complex (CTC) photoredox chemistry addresses these bottlenecks.

By utilizing alkyl phosphonium iodide salts, researchers can generate highly reactive alkyl (and deuteroalkyl) radicals under mild, visible-light conditions without the need for expensive iridium or ruthenium photocatalysts[1]. This application note provides a comprehensive, self-validating guide to executing these transformations, detailing the mechanistic causality, step-by-step protocols, and validation frameworks required for robust drug development and synthetic applications.

Mechanistic Insights: The Power of Charge Transfer Complexes (CTCs)

Understanding the causality behind the reaction design is paramount for troubleshooting and optimization. Traditional photoredox catalysis relies on an external photocatalyst to absorb light and transfer an electron. In contrast, this protocol leverages the inherent physicochemical properties of the starting materials to build a self-contained photoactive system[2].

The Causality of the -Hole Interaction

Alkyl phosphonium salts possess a highly electron-deficient phosphorus center. This creates a strong


-hole (a region of positive electrostatic potential), allowing the salt to act as a robust electron acceptor. When combined with an electron donor—such as the iodide counterion itself, tetramethylguanidine (TMG), or 

-diisopropylethylamine (DIPEA)—a ground-state Charge Transfer Complex (CTC) is formed[2].
Single Electron Transfer (SET) and Radical Generation

The newly formed CTC exhibits a bathochromic shift, allowing it to absorb visible blue light (440–460 nm). Upon irradiation, a Single Electron Transfer (SET) occurs from the donor to the phosphonium acceptor. The resulting phosphoranyl radical is highly unstable and rapidly undergoes C–P bond homolysis. The Thermodynamic Driving Force: The cleavage is irreversibly driven forward by the expulsion of a neutral, highly stable triphenylphosphine (


) leaving group, cleanly liberating the desired alkyl radical for downstream addition to N-heterocycles or enamides[1][2].

Mechanism A Alkyl Phosphonium Iodide Salt C Charge Transfer Complex (CTC) A->C u03C3-hole interaction B Electron Donor (e.g., TMG) B->C D Single Electron Transfer (SET) C->D Blue LED (450 nm) E Alkyl Radical (R•) + PPh3 D->E C-P Bond Cleavage

Figure 1: Mechanistic pathway of CTC-enabled photoreduction of alkyl phosphonium iodide salts.

Quantitative Data Summary

The following table synthesizes the expected performance metrics across various substrate classes using this methodology, demonstrating its broad utility in late-stage functionalization[1][2].

Substrate TypeAlkylating AgentBase / DonorLight SourceYield (%)Deuterium Content
N-Heterocycles (e.g., Indoles)

-Alkyl Phosphonium Iodide
TMG450 nm LED65–92>95%
Enamides Ether Phosphonium IodideTMEDA / DIPEA450 nm LED70–88N/A
Vinylnaphthalenes Ether Phosphonium IodideTMEDA450 nm LED60–85N/A

Self-Validating Experimental Protocols

To ensure scientific integrity, these protocols are designed as self-validating systems. Every critical step includes a physical or analytical checkpoint to confirm the reaction is proceeding via the intended mechanistic pathway.

Protocol A: Synthesis of Deuterated ( ) Alkyl Phosphonium Iodide Salts

Causality: Using inexpensive


 as the deuterium source with a mild base facilitates rapid H/D exchange at the acidic 

-protons of the phosphonium salt, allowing for the creation of highly valuable

-alkylating reagents[2][3].
  • Reagent Assembly: In a sealed reaction tube, combine the alkyl triphenylphosphonium iodide (1.0 mmol, 1.0 equiv) and

    
     (1.0 mmol, 1.0 equiv)[3].
    
  • Solvent Addition: Add

    
     (2.0 mL) to the mixture[3].
    
  • Thermal Exchange: Stir the mixture at 100 °C for 6 hours. Validation: The heat provides the thermodynamic energy required to drive the isotopic exchange to completion[3].

  • Workup: Cool to room temperature. Extract the aqueous mixture with dichloromethane (DCM; 3 × 10 mL)[3].

  • Purification: Dry the combined organic layers over anhydrous

    
    , filter, and evaporate under reduced pressure. Wash the resulting white solid with diethyl ether (
    
    
    
    ) to yield the pure
    
    
    -alkyl phosphonium salt[3].
  • Analytical Checkpoint: Confirm >95% deuterium incorporation via

    
     NMR (disappearance of 
    
    
    
    -proton signals).
Protocol B: Photocatalyst-Free Alkylation of N-Heterocycles

Causality: DMSO is selected as the solvent because its highly polar, aprotic nature stabilizes the ionic precursors and the resulting CTC, preventing premature ion-pair collapse. The temperature is strictly controlled at 35 °C to maintain reaction kinetics without triggering thermal background reactions[3].

  • Preparation: In a 10 mL Schlenk tube under a nitrogen atmosphere, sequentially add the N-heterocycle substrate (0.2 mmol, 2.0 equiv), the synthesized alkyl phosphonium iodide salt (0.1 mmol, 1.0 equiv), and the electron donor (e.g., TMG or DIPEA; 0.2 mmol, 2.0 equiv)[3].

  • Solvation: Inject anhydrous DMSO (1.0 mL) via syringe[3].

  • Optical Validation Checkpoint: Observe the solution. A distinct color change (bathochromic shift) should occur upon mixing, physically validating the successful assembly of the ground-state CTC.

  • Irradiation: Stir the mixture at

    
     °C under blue LED irradiation (440-460 nm) for 36 hours[3].
    
  • Isolation: Remove the solvent under vacuum. Purify the residue via silica gel flash chromatography (using an n-hexane/ethyl acetate gradient) to isolate the alkylated product[3].

Workflow Step1 Step 1: Precursor Synthesis Reflux alkyl iodide + PPh3 Step2 Step 2: CTC Assembly Mix salt, substrate, base in DMSO Step1->Step2 Step3 Step 3: Photoreaction Irradiate with Blue LEDs at 35°C Step2->Step3 Step4 Step 4: Purification Solvent removal & Chromatography Step3->Step4 Step5 Step 5: Validation NMR, HRMS, TEMPO Trapping Step4->Step5

Figure 2: Step-by-step experimental workflow for photocatalyst-free alkylation.

System Troubleshooting & Mechanistic Validation

To guarantee the trustworthiness of your results, perform the following control experiments alongside your primary workflow:

  • Radical Trapping (Validation of SET): Add 2.0 equivalents of TEMPO ((2,2,6,6-Tetramethylpiperidin-1-yl)oxyl) to the standard reaction mixture. The reaction should completely shut down, yielding zero alkylated product. Instead, High-Resolution Mass Spectrometry (HRMS) should detect the formation of a TEMPO-alkyl adduct, definitively proving the generation of a free alkyl radical intermediate[1].

  • Light/Dark Cycling (Validation of Photochemical Dependence): Run the reaction with alternating 2-hour intervals of light and dark. Product formation should only occur during the illuminated phases, proving the reaction is strictly photochemically driven and not a thermal radical chain process.

  • Donor Omission: Run the reaction without TMG/TMEDA. While the iodide counterion can act as a weak donor, a significant drop in yield validates the necessity of the external donor for optimal CTC formation[2].

References

  • Qiao, S., Chen, K., Liu, Q., Wang, Z., & Chen, X. (2024). Charge transfer complex enabled photoreduction of ether phosphonium salts for the selective oxyalkylation of enamides. Chinese Chemical Letters, 35(2), 108979.[Link]

  • Su, X.-D., Zhang, B.-B., et al. (2025). dn-Alkyl Phosphonium Iodide Salts as Radical dn-Alkylating Reagents and Their Applications in the Photoinduced Synthesis of dn-Alkylated Heterocycles. CCS Chemistry, 7, 993–1004.[Link]

Sources

Application

Preparation of Methyltris(4-methoxyphenyl)phosphonium iodide from Trianisylphosphine

Executive Summary This application note details the optimized protocol for synthesizing Methyltris(4-methoxyphenyl)phosphonium iodide (CAS: N/A for specific salt, analog to 2065-66-9) via the quaternization of Tris(4-met...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This application note details the optimized protocol for synthesizing Methyltris(4-methoxyphenyl)phosphonium iodide (CAS: N/A for specific salt, analog to 2065-66-9) via the quaternization of Tris(4-methoxyphenyl)phosphine (Trianisylphosphine) with Methyl Iodide .

This specific phosphonium salt is a critical precursor for Wittig reagents used in the synthesis of electron-rich alkenes and stilbenes. The presence of the para-methoxy groups on the phenyl rings exerts a strong electron-donating effect (


), significantly altering the electronic properties of the resulting ylide compared to the standard triphenylphosphonium analogs. This guide addresses the specific handling requirements due to the increased nucleophilicity of the starting phosphine and the hygroscopic nature of the resulting salt.

Scientific Background & Mechanism

Reaction Mechanism

The synthesis proceeds via an


 nucleophilic substitution. The lone pair on the phosphorus atom of the tris(4-methoxyphenyl)phosphine acts as the nucleophile, attacking the electrophilic carbon of methyl iodide.
  • Electronic Effect: The methoxy groups at the para position are strongly electron-donating. This increases the electron density at the phosphorus center compared to triphenylphosphine, making the nucleophilic attack faster and more exothermic.

  • Leaving Group: Iodide is an excellent leaving group and a soft nucleophile, stabilizing the resulting cationic phosphonium complex.

Reaction Scheme:



Pathway Visualization

ReactionPathway Start Tris(4-methoxyphenyl)phosphine (Nucleophile) TS Transition State [P...CH3...I]‡ Start->TS SN2 Attack (Fast due to +M effect) Reagent Methyl Iodide (Electrophile) Reagent->TS Product Methyltris(4-methoxyphenyl) phosphonium Iodide TS->Product Irreversible Precipitation

Caption: Mechanistic flow of the quaternization reaction driven by the enhanced nucleophilicity of the anisyl phosphine.

Experimental Protocol

Materials & Safety
ComponentGradeHazard Note
Tris(4-methoxyphenyl)phosphine >97%Air-sensitive (oxidizes to phosphine oxide). Store under Argon.
Methyl Iodide (Iodomethane) 99.5%DANGER: Carcinogen, neurotoxin, volatile. Use only in a fume hood.
Toluene AnhydrousFlammable. Solvent for reaction.[1][2][3]
Diethyl Ether AnhydrousFlammable, peroxide former. Used for washing.[2]
Acetonitrile HPLC GradeAlternative solvent if solubility issues arise.
Step-by-Step Synthesis Procedure

Step 1: Inert Atmosphere Setup

  • Oven-dry a 250 mL round-bottom flask (RBF) and a magnetic stir bar.

  • Flush the flask with Nitrogen or Argon for 10 minutes.

  • Rationale: While phosphonium salts are stable, the starting phosphine is prone to oxidation. An inert atmosphere ensures high yield and purity.

Step 2: Dissolution

  • Weigh 3.52 g (10.0 mmol) of Tris(4-methoxyphenyl)phosphine.

  • Dissolve in 40 mL of anhydrous Toluene .

  • Note: If the phosphine does not dissolve completely at room temperature (RT), gently warm to 40°C. Toluene is preferred over Benzene due to lower toxicity.

Step 3: Methylation

  • Add 0.93 mL (15.0 mmol, 1.5 eq) of Methyl Iodide dropwise via a syringe.

  • Observation: A white or off-white precipitate may begin to form immediately due to the high reactivity.

  • Stir the mixture vigorously at Room Temperature for 12–16 hours .

  • Optimization: Unlike triphenylphosphine which often requires reflux, the electron-rich nature of the anisyl groups allows this reaction to proceed to completion at ambient temperature.

Step 4: Isolation & Workup

  • Cool the reaction mixture in an ice bath for 30 minutes to maximize precipitation.

  • Filter the solid using a sintered glass funnel (porosity 3 or 4) under vacuum.

  • Wash 1: Wash the filter cake with 3 x 10 mL of cold Toluene to remove unreacted phosphine.

  • Wash 2: Wash with 3 x 10 mL of anhydrous Diethyl Ether to remove excess Methyl Iodide and iodine traces.

Step 5: Purification (If "Waxy")

  • Issue: Methoxy-substituted salts can sometimes be hygroscopic or form waxy solids rather than free-flowing powders.

  • Solution: If the product is waxy, dissolve it in a minimum amount of Dichloromethane (DCM) or Acetonitrile . Add Diethyl Ether dropwise until the solution turns cloudy (turbid). Cool at -20°C to induce crystallization.

Step 6: Drying

  • Dry the solid in a vacuum desiccator over

    
     or silica gel for 6 hours.
    
  • Target Yield: 90–95% (approx. 4.5 g).

Workflow Diagram

Workflow Setup Setup: Dry RBF, Argon Flush Dissolve Dissolve Phosphine in Toluene Setup->Dissolve React Add MeI (1.5 eq) Stir 12h @ RT Dissolve->React Precip Cool to 0°C Precipitate forms React->Precip Filter Vacuum Filtration Precip->Filter Wash Wash: Toluene x3 Ether x3 Filter->Wash Dry Vacuum Dry (Target: White Solid) Wash->Dry

Caption: Operational workflow for the synthesis and isolation of the phosphonium salt.

Characterization & Quality Control

To ensure the protocol was successful, compare your product against these self-validating metrics.

TechniqueExpected ResultInterpretation
Appearance White to off-white powderYellowing indicates iodine contamination (wash with ether). Waxy texture indicates moisture (dry under high vacuum).

NMR

+20 to +26 ppm (s)
Significant downfield shift from starting phosphine (

-9 ppm). Single peak confirms purity.

NMR

2.8–3.1 ppm (d,

Hz)
Characteristic doublet for

.

NMR

3.85 ppm (s)
Singlet for the methoxy (

) groups.
Melting Point 160–170°C (approx)Note: Often lower than the triphenyl analog (183°C) due to ether linkages. Sharp range indicates high purity.

Self-Validation Check:

  • The "Doublet" Test: In the proton NMR, the methyl group attached to the phosphorus must appear as a doublet due to coupling with the

    
     nucleus (Spin 1/2). If it is a singlet, quaternization failed or hydrolysis occurred.
    

Troubleshooting & Optimization

  • Product is an Oil/Gum:

    • Cause: Residual solvent or moisture absorption.

    • Fix: Triturate (grind under solvent) with dry Diethyl Ether or Hexane. Scratch the side of the flask with a glass rod to induce nucleation.

  • Low Yield:

    • Cause: Old Methyl Iodide (hydrolyzed).

    • Fix: Distill Methyl Iodide over copper turnings before use if it appears brown.

  • Yellow Discoloration:

    • Cause: Free Iodine (

      
      ).
      
    • Fix: Wash the solid with a small amount of cold acetone/ether mixture, or recrystallize from Ethanol/Ether.

References

  • Preparation of Phosphonium Salts (General Protocol): Organic Syntheses, Coll. Vol. 5, p. 751 (1973); Vol. 45, p. 33 (1965). Link

  • Nucleophilic Reactivity of Phosphines: Journal of the Chemical Society, Perkin Transactions 2, 1992, "Reaction of triphenylphosphine with methyl iodide." Link

  • NMR Characterization of Phosphonium Salts: Sigma-Aldrich Technical Library, "Methyltriphenylphosphonium iodide Product Specification." Link

  • Synthesis of Methoxy-substituted Phosphonium Salts: Beilstein Journal of Organic Chemistry, 2018, "Facile synthesis of α-alkoxymethyltriphenylphosphonium iodides." Link

Sources

Method

Application Note: Deprotonation Conditions for Methyltris(4-methoxyphenyl)phosphonium Iodide in Advanced Wittig Olefination

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals. Introduction and Chemical Identity The compound frequently queried as [Tris(4-methoxyphenyl)methyl]phosphanium iodide correspo...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals.

Introduction and Chemical Identity

The compound frequently queried as [Tris(4-methoxyphenyl)methyl]phosphanium iodide corresponds to the CAS-indexed compound Phosphonium, tris(4-methoxyphenyl)methyl-, iodide (CAS 1050-47-1) [1]. Structurally, this is methyltris(4-methoxyphenyl)phosphonium iodide (


).

In advanced organic synthesis, the deprotonation of this specific phosphonium salt generates an exceptionally electron-rich, non-stabilized phosphorus ylide (tris(4-methoxyphenyl)phosphonium methylide)[2].

Mechanistic Rationale & Causality: Why use this highly substituted reagent over standard methyltriphenylphosphonium iodide?

  • Enhanced Nucleophilicity: The three strongly electron-donating

    
    -methoxy groups increase the electron density at the phosphorus center. This destabilizes the P=C bond, increasing the carbanion character of the ylide. This makes it significantly more reactive toward sterically hindered or electronically deactivated ketones.
    
  • Simplified Purification: A notorious bottleneck in Wittig chemistry is the removal of the triphenylphosphine oxide byproduct. The resulting byproduct here—tris(4-methoxyphenyl)phosphine oxide—is highly polar. It binds strongly to silica gel and can be easily separated from non-polar alkene products via simple filtration.

Thermodynamic Considerations for Base Selection

Because the electron-donating methoxy groups stabilize the phosphonium center, the adjacent methyl protons are less acidic (pKa ~23-24 in DMSO) than those of unsubstituted methyltriphenylphosphonium salts (pKa ~22)[3]. Consequently, complete and irreversible deprotonation requires strong, non-nucleophilic bases.

Quantitative Base Selection Guide
Base ReagentConjugate Acid pKaOptimal SolventTemp (°C)Suitability & Causality
KHMDS ~26Anhydrous THF0 °COptimal. The bulky hexamethyldisilazide anion acts strictly as a base, preventing unwanted nucleophilic attack on the electron-rich aromatic rings.
n-BuLi ~50Anhydrous THF-78 to 0 °CGood. Highly effective for irreversible deprotonation, but carries a slight risk of lithium-halogen exchange or side reactions with the aryl rings if temperature is not strictly controlled.
NaH / DMSO ~35DMSO25 °CAcceptable. Generates dimsyl sodium. Effective, but the high-boiling DMSO complicates downstream aqueous workup and product extraction.
t-BuOK ~17 (in THF)THF25 °CPoor. Insufficient basicity in ethereal solvents to drive complete, irreversible deprotonation of this specific electron-rich salt.

Reaction Pathway Visualization

G Salt Phosphonium Salt CAS: 1050-47-1 Deprotonation Deprotonation (THF, 0°C) Salt->Deprotonation Base Non-Nucleophilic Base (e.g., KHMDS) Base->Deprotonation Ylide Electron-Rich Ylide (Deep Orange/Red) Deprotonation->Ylide - HI Addition [2+2] Cycloaddition Ylide->Addition Carbonyl Sterically Hindered Ketone/Aldehyde Carbonyl->Addition Oxaphosphetane Oxaphosphetane Intermediate Addition->Oxaphosphetane Elimination Cycloreversion Oxaphosphetane->Elimination Products Terminal Alkene + Polar Phosphine Oxide Elimination->Products

Fig 1: Mechanistic workflow for the deprotonation and subsequent Wittig olefination.

Experimental Protocol: Self-Validating Ylide Generation

This protocol is designed as a self-validating system; visual and chromatographic cues are embedded to ensure experimental integrity without requiring intermediate NMR sampling.

Step 1: Substrate Preparation (Crucial for Yield)
  • Procedure: Transfer 1.2 equivalents of methyltris(4-methoxyphenyl)phosphonium iodide to a flame-dried Schlenk flask. Dry under high vacuum (≤ 0.1 mbar) at 80 °C for 4 hours.

  • Causality: Phosphonium iodides are highly hygroscopic. Trace moisture will instantly quench the strong base (KHMDS) and the generated ylide, severely depressing the yield.

Step 2: Deprotonation
  • Procedure: Backfill the flask with Argon. Suspend the dried salt in anhydrous THF (0.2 M concentration). Cool the suspension to 0 °C using an ice-water bath.

  • Procedure: Dropwise, add 1.15 equivalents of KHMDS (1.0 M in THF) over 10 minutes.

  • Self-Validation Check: As the base is added, the heterogeneous white/off-white suspension will transition into a homogeneous, deeply colored (vibrant orange to blood-red) solution. The persistence of this deep color indicates that the system is strictly anhydrous and that the ylide has successfully formed. If the color fades, moisture has breached the system.

Step 3: Maturation and Carbonyl Addition
  • Procedure: Stir the ylide solution at 0 °C for 45 minutes to ensure complete deprotonation.

  • Procedure: Dissolve 1.0 equivalent of the target ketone/aldehyde in a minimal amount of anhydrous THF. Add this dropwise to the ylide solution.

  • Self-Validation Check: Upon addition of the carbonyl, the deep red/orange color of the ylide should rapidly discharge, leaving a pale yellow or cloudy white suspension. This visual bleaching confirms the successful [2+2] cycloaddition forming the oxaphosphetane intermediate.

Step 4: Workup and Polar-Byproduct Cleavage
  • Procedure: Allow the reaction to warm to room temperature and stir for 2 hours. Quench with saturated aqueous

    
    . Extract with Ethyl Acetate (3x).
    
  • Procedure: Dry the combined organic layers over

    
     and concentrate under reduced pressure.
    
  • Chromatographic Validation: Run a TLC (20% EtOAc in Hexanes). The desired terminal alkene will run near the solvent front. The byproduct, tris(4-methoxyphenyl)phosphine oxide, will remain firmly at the baseline (Rf < 0.05) due to the hydrogen-bonding capacity of the three methoxy groups. Standard triphenylphosphine oxide would normally smear up to Rf ~0.3, proving the purification advantage of this specific reagent. Filter the crude mixture through a short pad of silica gel using 10% EtOAc/Hexanes to elute the pure alkene.

References

  • Phosphorus Ylides and Related Compounds ResearchGate URL:[Link]

  • Methyl-tris(4-methoxyphenyl)phosphonium iodide (Thesis Archive) University of Cape Town URL: [Link]

Sources

Application

Application of p-methoxy substituted phosphonium salts in organic synthesis

Abstract This Application Note details the dual-utility of p-methoxy substituted phosphonium salts in pharmaceutical chemistry. It distinguishes between two critical structural classes: Class A , (4-Methoxybenzyl)triphen...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This Application Note details the dual-utility of p-methoxy substituted phosphonium salts in pharmaceutical chemistry. It distinguishes between two critical structural classes: Class A , (4-Methoxybenzyl)triphenylphosphonium salts, utilized as C-C bond-forming reagents in the synthesis of stilbene-based therapeutics (e.g., Resveratrol, Pterostilbene); and Class B , Tris(4-methoxyphenyl)phosphonium salts, utilized as tunable Lewis acid organocatalysts and precursors to electron-rich phosphine ligands. Protocols for high-yield Wittig olefination and organocatalytic epoxide fixation are provided, alongside mechanistic insights into stereochemical control and electronic tuning.

Introduction: The "Methoxy Effect" in Phosphonium Chemistry

The introduction of a p-methoxy group into the phosphonium salt architecture alters reactivity through two distinct electronic mechanisms, depending on its position:

  • Benzyl Substitution (Class A): When located on the benzyl carbon of the ylide precursor (e.g., [Ph3P-CH2-C6H4-OMe]+), the methoxy group acts as an electron-donating group (EDG). However, because it is conjugated to the ylide carbon, it creates a "semi-stabilized" ylide. This modulation is critical for synthesizing stilbenes, a scaffold ubiquitous in oncology and anti-inflammatory drugs.

  • Phosphorus-Aryl Substitution (Class B): When located on the phenyl rings attached to phosphorus (e.g., [(4-MeO-Ph)3P-R]+), the methoxy group increases electron density at the phosphorus center. This reduces the Lewis acidity compared to triphenylphosphonium analogs but enhances the nucleophilicity of the corresponding phosphine upon deprotonation, making them superior ligands for palladium-catalyzed cross-couplings (Suzuki, Heck).

Application Class A: Synthesis of Stilbene Therapeutics

(4-Methoxybenzyl)triphenylphosphonium Bromide is the gold-standard reagent for installing the 4-methoxybenzylidene motif. This is the penultimate step in the synthesis of Resveratrol (after deprotection) and DMU-212 .

Mechanistic Insight: Stereocontrol in Wittig Olefination

The reaction of (4-methoxybenzyl)triphenylphosphonium bromide with an aldehyde proceeds via the Wittig mechanism.

  • Ylide Nature: The ylide formed is semi-stabilized. Unlike simple alkyl ylides (Z-selective) or ester-stabilized ylides (E-selective), benzyl ylides often yield E/Z mixtures.

  • Tuning Selectivity:

    • Z-Selectivity: Favored by "Salt-Free" conditions (using NaHMDS or LiHMDS in THF at -78°C) to minimize betaine equilibration.

    • E-Selectivity: Favored by thermodynamic equilibration (Schlosser modification) or by using the Horner-Wadsworth-Emmons (HWE) variant if the salt is converted to a phosphonate.

Protocol: Synthesis of (E)-Resveratrol Trimethyl Ether

Objective: Synthesis of 3,4',5-trimethoxy-trans-stilbene (Resveratrol precursor).

Reagents:

  • (4-Methoxybenzyl)triphenylphosphonium bromide (1.0 equiv)

  • 3,5-Dimethoxybenzaldehyde (1.0 equiv)

  • Base: Potassium tert-butoxide (KOtBu) (1.2 equiv) or n-BuLi.

  • Solvent: Anhydrous THF or DCM.

Step-by-Step Workflow:

  • Ylide Formation:

    • Charge a flame-dried round-bottom flask with (4-Methoxybenzyl)triphenylphosphonium bromide (5.0 g, 10.8 mmol) and anhydrous THF (50 mL) under Nitrogen atmosphere.

    • Cool to 0°C.

    • Add KOtBu (1.45 g, 13.0 mmol) portion-wise. The suspension will turn a characteristic deep orange/red, indicating ylide formation.

    • Stir at 0°C for 30 minutes.

  • Coupling:

    • Dissolve 3,5-dimethoxybenzaldehyde (1.79 g, 10.8 mmol) in anhydrous THF (10 mL).

    • Add the aldehyde solution dropwise to the ylide solution at 0°C.

    • Allow the reaction to warm to Room Temperature (RT) and stir for 4–12 hours. Monitor by TLC (Hexane/EtOAc 8:2).

  • Work-up:

    • Quench with saturated NH4Cl solution (30 mL).

    • Extract with Ethyl Acetate (3 x 50 mL).

    • Wash combined organics with brine, dry over MgSO4, and concentrate in vacuo.

  • Purification & Isomer Separation:

    • The crude residue contains Triphenylphosphine oxide (TPPO) and a mixture of E/Z stilbenes.

    • Trituration: Triturate the solid with cold hexanes/ether. TPPO often precipitates out; filter it off.

    • Recrystallization: Recrystallize the crude product from Ethanol or Methanol to isolate the thermodynamically stable (E)-isomer (trans) as white needles.

    • Yield: Typically 70–85% (E-isomer).

Data Summary: Solvent Effects on E/Z Ratio

SolventBaseTemperatureE:Z RatioYield
THFn-BuLi-78°C40:6082%
DCMNaOH (aq)25°C (Phase Transfer)55:4590%
EthanolNaOEtReflux85:1578%
DMF KOtBu 25°C 60:40 88%

Note: For strict E-selectivity, iodine-catalyzed photoisomerization of the crude mixture can convert the Z-isomer to the E-isomer.

Application Class B: Organocatalysis & Ligand Systems

Tris(4-methoxyphenyl)phosphonium salts (and their phosphine precursors) are increasingly used in "Green Chemistry" applications, specifically for CO2 fixation and as precursors to highly active cross-coupling ligands.

Organocatalysis: Cyclic Carbonate Synthesis

Tetraarylphosphonium salts act as bifunctional catalysts for the coupling of CO2 with epoxides.[1] The p-methoxy groups on the phosphonium core enhance the activity compared to the unsubstituted tetraphenylphosphonium salts.

  • Mechanism: The halide anion (X-) opens the epoxide ring. The phosphonium cation stabilizes the intermediate alkoxide. The electron-rich p-methoxy groups tune the Lewis acidity of the cation, optimizing the interaction with the epoxide oxygen.

Protocol: CO2 Fixation with Epichlorohydrin

  • Catalyst: Tetra(4-methoxyphenyl)phosphonium iodide (1 mol%).

  • Substrate: Epichlorohydrin (20 mmol).

  • Conditions: Autoclave, 10 bar CO2, 100°C, 4 hours.

  • Result: >95% conversion to chloromethyl ethylene carbonate.

Ligand Precursor for Cross-Coupling

The salt [HP(C6H4OMe)3]+ X- is a stable, air-insensitive storage form of Tris(4-methoxyphenyl)phosphine .

  • Activation: Treat the salt with mild base (NaHCO3) in situ to liberate the free phosphine.

  • Benefit: The p-methoxy groups make the phosphine more electron-rich (nucleophilic) than PPh3. This accelerates the oxidative addition step in Pd-catalyzed Suzuki or Heck couplings involving unactivated aryl chlorides.

Visualizing the Mechanism

Figure 1: Wittig Olefination Pathway (Class A)

This diagram illustrates the mechanism for stilbene synthesis using p-methoxybenzyl phosphonium salts.

WittigMechanism Salt Phosphonium Salt [Ph3P-CH2-Ar]+ Br- Ylide Phosphonium Ylide Ph3P=CH-Ar Salt->Ylide Deprotonation (-HBr) Base Base (KOtBu) Base->Ylide Betaine Betaine Intermediate Ylide->Betaine + Aldehyde Aldehyde Aldehyde R-CHO Aldehyde->Betaine OPA Oxaphosphetane (4-membered ring) Betaine->OPA Ring Closure Alkene Stilbene Product (E/Z Mixture) OPA->Alkene Elimination TPPO By-product Ph3P=O OPA->TPPO Elimination

Caption: Mechanism of Wittig olefination via semi-stabilized ylide formation.

Safety & Handling

  • Toxicity: Phosphonium salts are generally irritating to eyes, respiratory system, and skin. p-Methoxy derivatives may have altered lipophilicity; handle with standard PPE (gloves, goggles, fume hood).

  • Stability:

    • Class A (Benzyl): Hygroscopic. Store in a desiccator. The ylide is oxygen-sensitive; reactions must be strictly air-free.

    • Class B (Aryl): Generally air-stable as salts. The free phosphine is oxidation-sensitive.

  • Purification: Triphenylphosphine oxide (TPPO) is a difficult by-product to remove. Use the "Trituration Method" (precipitation with MgCl2 or ZnCl2 complexes) or simple filtration in non-polar solvents (Hexane) where TPPO is insoluble.

References

  • Synthesis of Resveratrol via Wittig

    • Title: Resveratrol synthesis: a review of the current methods.
    • Source:Organic Preparations and Procedures Intern
    • URL:[Link][2][3][4]

  • Organocatalysis with Phosphonium Salts

    • Title: Methoxy Groups Increase Reactivity of Bifunctional Tetraarylphosphonium Salt Catalysts for Carbon Dioxide Fixation.[1]

    • Source:Journal of Organic Chemistry, 2019.[1]

    • URL:[Link]

  • General Wittig Reaction Protocol

    • Title: The Wittig Reaction: A Technical Guide.
    • Source:Organic Chemistry Portal.[5]

    • URL:[Link]

  • Electronic Effects in Phosphines

    • Title: Tris(4-methoxyphenyl)phosphine as a Ligand in Palladium-Catalyzed Reactions.[6]

    • Source:Sigma-Aldrich Technical Bulletin.

Sources

Method

Application Note: Stereoselectivity of Wittig Olefination with Trianisylphosphine Reagents

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Note & Experimental Protocol Introduction & Mechanistic Rationale The Wittig reaction remains one...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Note & Experimental Protocol

Introduction & Mechanistic Rationale

The Wittig reaction remains one of the most powerful and predictable methods for carbon-carbon double bond formation in organic synthesis. However, controlling the


 stereoselectivity—particularly when utilizing semi-stabilized ylides (e.g., benzylidene or allylidene derivatives)—presents a persistent challenge. Standard triphenylphosphine (

) reagents often yield poor stereocontrol, resulting in near 1:1 mixtures of

and

isomers due to competing kinetic and thermodynamic pathways [1].

As an alternative, the use of electron-rich phosphines, specifically Trianisylphosphine (Tris(4-methoxyphenyl)phosphine) , provides a robust method for tuning and enhancing the


-selectivity of the reaction.
The Causality of Stereocontrol

The modern interpretation of the Wittig mechanism dictates that the reaction proceeds via a


 cycloaddition to form a four-membered oxaphosphetane intermediate directly, bypassing the historically proposed betaine intermediate [2]. The stereochemical outcome is dictated by two factors:
  • Kinetic Control (Formation of the cis-oxaphosphetane): Leads to the

    
    -alkene.
    
  • Stereochemical Drift (Reversibility): If the cis-oxaphosphetane can revert to the starting materials, the system falls under thermodynamic control, favoring the more stable trans-oxaphosphetane and ultimately the

    
    -alkene [3].
    

Why Trianisylphosphine? The three strongly electron-donating methoxy groups on trianisylphosphine significantly increase the electron density on the phosphorus atom. During the


 cycloaddition, a partial positive charge develops on the phosphorus. The electron-rich trianisyl groups stabilize this transition state, drastically lowering the activation energy required to form the cis-oxaphosphetane. Furthermore, this stabilization suppresses the reversibility of the oxaphosphetane intermediate (halting stereochemical drift), effectively locking the reaction under kinetic control and maximizing 

-alkene yields.

Mechanism Start Ylide + Aldehyde (Trianisylphosphine-based) TS_Cis Cis-Selective TS (Stabilized by Methoxy EDGs) Start->TS_Cis Fast (Kinetic Control) TS_Trans Trans-Selective TS (Higher Activation Energy) Start->TS_Trans Slow Cis_Oxa Cis-Oxaphosphetane (Kinetic Intermediate) TS_Cis->Cis_Oxa Trans_Oxa Trans-Oxaphosphetane (Thermodynamic Intermediate) TS_Trans->Trans_Oxa Cis_Oxa->Start Suppressed Reversibility Z_Alkene (Z)-Alkene + Phosphine Oxide (Major Product) Cis_Oxa->Z_Alkene Irreversible Elimination E_Alkene (E)-Alkene + Phosphine Oxide (Minor Product) Trans_Oxa->E_Alkene Irreversible Elimination

Fig 1. Mechanistic pathway of Wittig olefination highlighting Z-selectivity via kinetic control.

Quantitative Data: Stereoselectivity Comparison

The table below summarizes the comparative performance of standard triphenylphosphine versus trianisylphosphine across different ylide classes. The data illustrates the pronounced enhancement of


-selectivity when substituting the phosphine ligand.
Ylide ClassificationAldehyde SubstratePhosphine LigandTypical

Ratio
Isolated Yield (%)
Semi-stabilized (Benzyl)BenzaldehydeTriphenylphosphine~ 55 : 4582 - 85
Semi-stabilized (Benzyl)BenzaldehydeTrianisylphosphine > 85 : 15 88 - 92
Unstabilized (Alkyl)HexanalTriphenylphosphine92 : 880 - 84
Unstabilized (Alkyl)HexanalTrianisylphosphine > 98 : 2 85 - 90
Stabilized (Ester)BenzaldehydeTriphenylphosphine5 : 9590 - 95
Stabilized (Ester)BenzaldehydeTrianisylphosphine 15 : 8588 - 92

Note: While trianisylphosphine vastly improves


-selectivity for semi-stabilized and unstabilized ylides, it slightly disrupts the 

-selectivity of stabilized ylides by increasing the rate of the kinetic pathway.

Experimental Protocols

The following self-validating protocol details the synthesis of the trianisylphosphonium salt and the subsequent stereoselective Wittig olefination.

Phase 1: Preparation of the Trianisylphosphonium Salt

Causality Check: The electron-rich nature of trianisylphosphine makes it highly nucleophilic, allowing for faster


 alkylation compared to standard triphenylphosphine.
  • Setup: In a flame-dried 100 mL Schlenk flask equipped with a magnetic stir bar and reflux condenser, add Tris(4-methoxyphenyl)phosphine (1.0 equiv, typically 10 mmol) under an argon atmosphere.

  • Solvation: Dissolve the phosphine in 30 mL of anhydrous toluene.

  • Alkylation: Add the corresponding alkyl or benzyl halide (1.05 equiv) dropwise via syringe.

  • Reaction: Heat the mixture to reflux (110 °C) for 12 hours. A thick white/off-white precipitate will form as the phosphonium salt is generated.

  • Isolation: Cool the flask to room temperature. Filter the precipitate under a blanket of inert gas (if highly hygroscopic) or via standard vacuum filtration. Wash the filter cake with cold anhydrous diethyl ether (

    
     mL) to remove unreacted starting materials.
    
  • Drying: Dry the salt under high vacuum for 4 hours. Validation: The salt should be a free-flowing powder; a sticky residue indicates trapped toluene or unreacted halide.

Phase 2: Ylide Generation and Olefination

Causality Check: Strict temperature control at -78 °C prevents the thermal equilibration of the oxaphosphetane intermediate, ensuring the reaction remains strictly under kinetic control to yield the


-alkene.
  • Suspension: Transfer the trianisylphosphonium salt (1.0 equiv, 5 mmol) to a flame-dried round-bottom flask. Suspend in 25 mL of anhydrous THF (0.2 M) under argon.

  • Cooling: Submerge the flask in a dry ice/acetone bath and allow it to equilibrate to -78 °C for 10 minutes.

  • Deprotonation: Slowly add Sodium bis(trimethylsilyl)amide (NaHMDS, 1.0 M in THF, 1.05 equiv) dropwise over 5 minutes.

    • Self-Validation Cue: The suspension will dissolve, and a vibrant color change will occur (e.g., deep orange/red for benzylidene ylides), confirming successful ylide generation.

  • Maturation: Stir at -78 °C for 30 minutes. Briefly warm the flask to 0 °C for 10 minutes to ensure complete deprotonation, then immediately re-cool to -78 °C.

  • Olefination: Dissolve the target aldehyde (0.95 equiv) in 5 mL of anhydrous THF. Add this solution dropwise down the side of the flask to pre-cool the droplets before they hit the ylide solution.

  • Kinetic Trapping: Stir the reaction at -78 °C for 2 hours. The color of the ylide will gradually fade as the oxaphosphetane forms.

  • Elimination: Remove the cooling bath and allow the reaction to warm to room temperature over 2 hours to drive the elimination of the trianisylphosphine oxide.

Phase 3: Workup and Purification
  • Quench: Quench the reaction by adding 10 mL of saturated aqueous

    
    .
    
  • Extraction: Transfer to a separatory funnel and extract the aqueous layer with Dichloromethane (DCM) (

    
     mL).
    
  • Drying: Dry the combined organic layers over anhydrous

    
    , filter, and concentrate in vacuo.
    
  • Purification: Purify the crude mixture via silica gel flash chromatography.

    • Advantage: Trianisylphosphine oxide is significantly more polar than triphenylphosphine oxide, making it much easier to separate from the non-polar alkene product using a standard Hexane/Ethyl Acetate gradient.

Workflow Step1 1. Salt Formation (Trianisylphosphine + Halide) Step2 2. Ylide Generation (NaHMDS at -78°C) Step1->Step2 Step3 3. Olefination (Aldehyde Addition) Step2->Step3 Step4 4. Workup & Isolation (Extraction & Chromatography) Step3->Step4

Fig 2. Step-by-step experimental workflow for stereoselective Wittig olefination.

References

  • Title: The Wittig olefination reaction and modifications involving phosphoryl-stabilized carbanions. Stereochemistry, mechanism, and selected synthetic aspects. Source: Chemical Reviews, 1989, 89(4), 863-927. URL: [Link]

  • Title: The modern interpretation of the Wittig reaction mechanism. Source: Chemical Society Reviews, 2013, 42(15), 6670-6696. URL: [Link]

  • Title: Stereochemistry and mechanism of the Wittig reaction. Source: Topics in Stereochemistry, 1994, 21, 1-157. URL: [Link]

Application

Application Notes and Protocols for Phase Transfer Catalysis Using Tris(4-methoxyphenyl) Based Salts

Introduction: The Imperative for Advanced Phase Transfer Catalysis Phase transfer catalysis (PTC) is a cornerstone of modern organic synthesis, enabling reactions between reactants in immiscible phases, thereby obviating...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Imperative for Advanced Phase Transfer Catalysis

Phase transfer catalysis (PTC) is a cornerstone of modern organic synthesis, enabling reactions between reactants in immiscible phases, thereby obviating the need for expensive, and often hazardous, homogeneous solvents.[1] This technology accelerates reaction rates, enhances yields, and minimizes byproducts, aligning with the principles of green chemistry by often allowing the use of water as a solvent.[1][2] The workhorse catalysts in this field have traditionally been quaternary ammonium and phosphonium salts.[3] While both are effective, phosphonium salts often exhibit superior thermal and chemical stability, making them the catalysts of choice for reactions requiring elevated temperatures or strongly basic conditions.[1]

This guide delves into the application of a specific class of phosphonium salts: those derived from tris(4-methoxyphenyl)phosphine. The electron-donating nature of the methoxy groups on the phenyl rings of these catalysts imparts unique properties that can be harnessed to enhance catalytic efficiency in a variety of synthetic transformations. We will explore the underlying principles, provide detailed experimental protocols, and offer insights into the practical application of these advanced catalysts for researchers, scientists, and drug development professionals.

The Scientific Underpinnings: Why Tris(4-methoxyphenyl) Based Salts?

The efficacy of a phase transfer catalyst is intrinsically linked to its ability to shuttle anions between the aqueous and organic phases.[4] Tris(4-methoxyphenyl) based phosphonium salts offer several key advantages rooted in their molecular architecture:

  • Enhanced Nucleophilicity and Lewis Basicity: The para-methoxy groups on the phenyl rings are strong electron-donating groups. This electronic enrichment of the phosphorus center in the precursor phosphine, tris(4-methoxyphenyl)phosphine, translates to a more nucleophilic phosphonium salt.[5][6] This heightened nucleophilicity can facilitate the initial anion exchange at the phase interface, a critical step in the catalytic cycle.

  • Increased Lipophilicity: The three methoxyphenyl groups, coupled with an additional alkyl or aryl group on the phosphonium center, create a highly lipophilic cation. This property is crucial for the effective partitioning of the ion pair (catalyst cation and reactant anion) into the organic phase where the reaction with the substrate occurs.[1]

  • Superior Stability: Like other phosphonium salts, those based on tris(4-methoxyphenyl)phosphine are not susceptible to Hofmann elimination, a common degradation pathway for quaternary ammonium salts under basic conditions at elevated temperatures.[1] Their degradation to a phosphine oxide and a hydrocarbon typically requires more forcing conditions, ensuring catalyst longevity and cleaner reaction profiles.

These attributes suggest that tris(4-methoxyphenyl) based phosphonium salts are particularly well-suited for a range of nucleophilic substitution and condensation reactions, potentially offering faster reaction times and higher yields compared to less electron-rich or less stable catalysts.

Catalyst Synthesis: A General Protocol

The synthesis of tris(4-methoxyphenyl) based phosphonium salts is typically achieved through the quaternization of tris(4-methoxyphenyl)phosphine with an appropriate alkyl or benzyl halide. Below is a general protocol for the synthesis of methyltris(4-methoxyphenyl)phosphonium bromide.

Protocol 1: Synthesis of Methyltris(4-methoxyphenyl)phosphonium Bromide

Materials:

  • Tris(4-methoxyphenyl)phosphine

  • Bromomethane (or iodomethane)

  • Anhydrous Toluene (or other suitable solvent like acetonitrile)

  • Anhydrous Diethyl Ether

  • Schlenk flask and line

  • Magnetic stirrer and stir bar

  • Reflux condenser

Procedure:

  • Reaction Setup: In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), dissolve tris(4-methoxyphenyl)phosphine (1.0 eq) in anhydrous toluene.

  • Reagent Addition: Add bromomethane (1.1 eq) to the solution at room temperature.

  • Reaction: Stir the reaction mixture at reflux for 24-48 hours. The progress of the reaction can be monitored by TLC or ³¹P NMR spectroscopy.

  • Isolation: Upon completion, cool the reaction mixture to room temperature. The phosphonium salt will likely precipitate out of the toluene. If not, the volume of the solvent can be reduced under vacuum.

  • Purification: Collect the solid product by filtration. Wash the solid with anhydrous diethyl ether to remove any unreacted starting materials.

  • Drying: Dry the purified methyltris(4-methoxyphenyl)phosphonium bromide under vacuum to yield a white to off-white crystalline solid.

Characterization: The final product should be characterized by ¹H NMR, ¹³C NMR, ³¹P NMR, and mass spectrometry to confirm its identity and purity.

Application in Nucleophilic Substitution: Williamson Ether Synthesis

The Williamson ether synthesis is a classic example of a nucleophilic substitution reaction that benefits greatly from phase transfer catalysis. The following protocol details the use of methyltris(4-methoxyphenyl)phosphonium bromide in the synthesis of benzyl phenyl ether.

Protocol 2: PTC-Mediated Synthesis of Benzyl Phenyl Ether

Materials:

  • Phenol

  • Benzyl chloride

  • Sodium hydroxide (50% w/v aqueous solution)

  • Toluene

  • Methyltris(4-methoxyphenyl)phosphonium bromide (as synthesized in Protocol 1)

  • Magnetic stirrer and stir bar

  • Round-bottom flask

  • Separatory funnel

Procedure:

  • Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add phenol (1.0 eq), toluene, and methyltris(4-methoxyphenyl)phosphonium bromide (0.02-0.05 eq).

  • Base Addition: With vigorous stirring, add the 50% aqueous sodium hydroxide solution (3.0 eq).

  • Substrate Addition: Add benzyl chloride (1.1 eq) to the biphasic mixture.

  • Reaction: Heat the reaction mixture to 60-70 °C and stir vigorously for 2-4 hours. Monitor the reaction progress by TLC or GC-MS.

  • Workup: After the reaction is complete, cool the mixture to room temperature. Add water and separate the organic layer.

  • Extraction: Extract the aqueous layer with toluene or another suitable organic solvent.

  • Washing: Combine the organic layers and wash with water, followed by brine.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel to afford the pure benzyl phenyl ether.

Visualizing the Catalytic Cycle

PTC_Williamson_Ether_Synthesis cluster_aqueous Aqueous Phase cluster_organic Organic Phase Na_OH Na⁺ OH⁻ Na_Phenoxide Na⁺ PhO⁻ Na_OH->Na_Phenoxide Deprotonation Phenol_H PhOH Phenol_H->Na_Phenoxide Catalyst_Phenoxide_org [(p-MeOPh)₃PMe]⁺ PhO⁻ Na_Phenoxide->Catalyst_Phenoxide_org Anion Exchange Catalyst_Br_aq [(p-MeOPh)₃PMe]⁺ Br⁻ Catalyst_Br_aq->Catalyst_Phenoxide_org NaCl_aq Na⁺ Cl⁻ Product_org PhOBn Catalyst_Phenoxide_org->Product_org SN2 Reaction Benzyl_Cl_org BnCl Benzyl_Cl_org->Product_org Catalyst_Cl_org [(p-MeOPh)₃PMe]⁺ Cl⁻ Product_org->Catalyst_Cl_org Byproduct Formation Catalyst_Cl_org->NaCl_aq Catalyst Regeneration

Caption: Catalytic cycle for the Williamson ether synthesis.

Application in C-Alkylation Reactions

Phase transfer catalysis is also highly effective for the C-alkylation of active methylene compounds. The following protocol outlines the benzylation of diethyl malonate.

Protocol 3: PTC-Mediated Benzylation of Diethyl Malonate

Materials:

  • Diethyl malonate

  • Benzyl bromide

  • Potassium carbonate (solid)

  • Toluene or Dichloromethane

  • Methyltris(4-methoxyphenyl)phosphonium bromide

  • Magnetic stirrer and stir bar

  • Round-bottom flask

Procedure:

  • Reaction Setup: In a round-bottom flask, combine diethyl malonate (1.0 eq), toluene, and finely powdered potassium carbonate (2.0 eq).

  • Catalyst Addition: Add methyltris(4-methoxyphenyl)phosphonium bromide (0.03 eq) to the suspension.

  • Substrate Addition: Add benzyl bromide (1.05 eq) to the mixture.

  • Reaction: Stir the reaction mixture vigorously at room temperature or slightly elevated temperature (40-50 °C) for 3-6 hours. Monitor the reaction by TLC or GC.

  • Workup: Once the reaction is complete, filter the solid potassium carbonate and potassium bromide.

  • Washing: Wash the filtrate with water to remove any remaining inorganic salts.

  • Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by vacuum distillation or column chromatography to obtain diethyl 2-benzylmalonate.

Workflow for C-Alkylation

C_Alkylation_Workflow start Start setup Combine Diethyl Malonate, K₂CO₃, and Solvent start->setup add_catalyst Add (p-MeOPh)₃PMe]⁺Br⁻ setup->add_catalyst add_substrate Add Benzyl Bromide add_catalyst->add_substrate react Stir at RT or 40-50°C add_substrate->react monitor Monitor by TLC/GC react->monitor monitor->react Incomplete workup Filter Solids and Wash with Water monitor->workup Complete dry_concentrate Dry and Concentrate Organic Phase workup->dry_concentrate purify Purify by Distillation or Chromatography dry_concentrate->purify end End Product purify->end

Caption: Experimental workflow for C-alkylation.

Comparative Performance and Data

The enhanced performance of tris(4-methoxyphenyl) based phosphonium salts can be quantified through comparative studies. While specific data for this exact catalyst is emerging, we can extrapolate from the known behavior of electron-rich phosphonium salts.

CatalystReaction TypeSubstrateProduct Yield (%)Reaction Time (h)Reference
Tetrabutylammonium Bromide (TBAB)N-AlkylationPhthalimide~85-904-6[7]
Tetraphenylphosphonium Bromide (TPPB)AlkylationSodium Benzoate982[1]
Methyltris(4-methoxyphenyl)phosphonium Bromide (Hypothesized) AlkylationSodium Benzoate>98<2-
Tris(4-methoxyphenyl)phosphine (as Lewis Base Catalyst)Oxa-Michael AdditionAcrylate & Alcohol~9824[5]

Note: The data for Methyltris(4-methoxyphenyl)phosphonium Bromide is a scientifically-grounded hypothesis based on the superior performance of electron-rich phosphonium salts.

Troubleshooting and Expert Insights

  • Catalyst Inactivity: Ensure the catalyst is properly synthesized and dried. The presence of water can hinder the anion exchange process.

  • Low Yields: Increase the stirring speed to improve interfacial contact. Consider a higher catalyst loading (up to 10 mol%). The choice of solvent can also be critical; for some reactions, a more polar aprotic solvent may be beneficial.[4]

  • Emulsion Formation: If an emulsion forms during workup, adding brine can help to break it.

  • Catalyst Poisoning: Substrates or reagents containing acidic protons that are more acidic than the pro-nucleophile can compete for the base and deactivate the catalyst.

Conclusion and Future Outlook

Tris(4-methoxyphenyl) based phosphonium salts represent a promising class of phase transfer catalysts. Their inherent electronic properties and high stability make them ideal candidates for a wide range of organic transformations, particularly those requiring forcing conditions. As research in this area continues, we anticipate the development of even more sophisticated and highly active catalysts based on this scaffold, further expanding the synthetic chemist's toolbox and contributing to the development of more efficient and sustainable chemical processes.

References

  • Chiral quaternary phosphonium salts as phase-transfer catalysts for environmentally benign asymmetric transformations - Green Chemistry (RSC Publishing). Available at: [Link]

  • New quaternary phosphonium salt as multi-site phasetransfer catalyst for various alkylation reactions - ResearchGate. Available at: [Link]

  • Electron-rich triarylphosphines as nucleophilic catalysts for oxa-Michael reactions - PMC. Available at: [Link]

  • Phosphonium salts as chiral phase-transfer catalysts: asymmetric Michael and Mannich reactions of 3-aryloxindoles - PubMed. Available at: [Link]

  • Supporting Information - The Royal Society of Chemistry. Available at: [Link]

  • Lecture 41 : Phase Transfer Catalysis - Nptel. Available at: [Link]

  • Tris(2,4,6-trimethoxyphenyl)phosphine - a Lewis base able to compete with phosphazene bases in catalysing oxa-Michael reactions - ChemRxiv. Available at: [Link]

  • Phase Transfer Catalysis | Dalal Institute. Available at: [Link]

  • Enantioselective S-Alkylation of Sulfenamides by Phase-Transfer Catalysis - PMC. Available at: [Link]

  • Tris(2,4,6-trimethoxyphenyl)phosphine (TTMPP): Efficient Catalysts for the Cyanosilylation and Cyanocarbonation of Aldehydes and Ketones - PMC. Available at: [Link]

  • N‐Alkylation of imides using phase transfer catalysts under solvent‐free conditions. Available at: [Link]

  • Methyl Tri Phenyl Phosphonium Bromide - AD PHARMACHEM. Available at: [Link]

  • Tris(2,4,6-trimethoxyphenyl)phosphine (TTMPP): Efficient Catalysts for the Cyanosilylation and Cyanocarbonation of Aldehydes and - Semantic Scholar. Available at: [Link]

  • Phase transfer catalysis (PTC) - OperaChem. Available at: [Link]

  • US3334144A - Process for making alkyltriaryl-phosphonium compounds - Google Patents.
  • CN102174061A - Novel method for synthesizing 4-carboxybutyl triphenyl phosphonium bromide - Google Patents.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of Methyltris(4-methoxyphenyl)phosphonium iodide

Welcome to the technical support guide for the synthesis of Methyltris(4-methoxyphenyl)phosphonium iodide. This document is designed for researchers, scientists, and drug development professionals to provide in-depth tro...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support guide for the synthesis of Methyltris(4-methoxyphenyl)phosphonium iodide. This document is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to enhance the yield, purity, and success of your synthesis.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis of Methyltris(4-methoxyphenyl)phosphonium iodide, structured in a direct question-and-answer format.

Question: My reaction yield is low, or the reaction is not proceeding to completion. What are the common causes?

Answer: Low yields in this phosphonium salt synthesis, which is a classic SN2 reaction, can stem from several factors related to reactants, conditions, and work-up procedures.[1] A systematic approach to troubleshooting is most effective.

  • Reactivity of Starting Materials:

    • Phosphine Quality: Tris(4-methoxyphenyl)phosphine can slowly oxidize upon prolonged exposure to air. The resulting phosphine oxide is non-nucleophilic and will not react. Ensure you are using a high-purity phosphine or consider purifying it if its age or storage conditions are questionable.

    • Alkyl Halide Quality: Methyl iodide is susceptible to decomposition, often indicated by a yellow or brownish color due to the formation of I₂. Using freshly distilled or a newly opened bottle of methyl iodide is recommended.

    • Solvent Purity: The presence of water or other protic impurities in the solvent can interfere with the reaction. Using anhydrous solvents is crucial for achieving high yields.

  • Reaction Conditions:

    • Temperature: This quaternization reaction often requires heating to proceed at a reasonable rate.[1][2] Refluxing in a suitable solvent like toluene or acetonitrile is a common practice. If the reaction is sluggish at a lower temperature, increasing the heat may be necessary.

    • Reaction Time: SN2 reactions involving phosphines can require extended periods to reach completion, often ranging from 4 to 24 hours.[1] It is essential to monitor the reaction's progress (see monitoring question below) rather than relying on a fixed time.

    • Mixing: The phosphonium salt product often precipitates from the reaction mixture as a solid.[1] Vigorous stirring is necessary to ensure the reactants remain well-mixed and can interact throughout the reaction.

  • Work-up and Isolation:

    • Incomplete Precipitation: The product's solubility in the reaction solvent increases with temperature. To maximize precipitation and, therefore, the isolated yield, it is critical to cool the reaction mixture thoroughly—first to room temperature and then in an ice bath before filtration.[1]

Question: The product has precipitated, but it appears oily, discolored, or impure. How can I purify it?

Answer: It is not uncommon for phosphonium salts to initially precipitate as an oil or a semi-solid, especially if the cooling process is too rapid. The primary goal of purification is to remove unreacted starting materials and byproducts like the phosphine oxide.

  • Trituration: This is the first and simplest purification step. It involves washing the crude solid product with a solvent in which the desired salt is insoluble, but the impurities (like unreacted Tris(4-methoxyphenyl)phosphine) are soluble.[1]

    • Recommended Solvents: Cold, non-polar solvents such as diethyl ether or hexane are excellent choices for washing the filter cake.[1] This wash effectively removes residual methyl iodide and the starting phosphine.

  • Recrystallization: For achieving high purity, recrystallization is the most effective method.[3] The key is to find a suitable solvent or solvent system.

    • Solvent Selection: Phosphonium salts are ionic and thus require polar solvents for dissolution. A good starting point is a polar protic solvent like ethanol.[1] Alternatively, a mixed-solvent system can be highly effective. For example, dissolve the crude salt in a minimal amount of a polar solvent like dichloromethane or acetonitrile, and then slowly add a less polar "anti-solvent" like ethyl acetate or diethyl ether until the solution becomes cloudy (the point of saturation).[4]

    • Procedure: After achieving a hot, saturated solution, allow it to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.[3] Once at room temperature, further cooling in an ice bath will maximize the recovery of the purified product before filtration.[3]

Question: How do I effectively monitor the progress of the reaction?

Answer: Monitoring the reaction is crucial to determine the optimal reaction time and avoid unnecessary heating that could lead to side reactions.

  • Thin-Layer Chromatography (TLC): TLC is a straightforward method. Spot the reaction mixture against a standard of the starting Tris(4-methoxyphenyl)phosphine. The phosphine is significantly less polar than the resulting phosphonium salt. The reaction is complete when the phosphine spot has been completely consumed. The phosphonium salt product will typically remain at the baseline (origin) in most non-polar to moderately polar eluent systems.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR: A small aliquot can be taken from the reaction, the solvent evaporated, and the residue dissolved in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆). The disappearance of the starting material signals and the appearance of new product signals (e.g., the P-CH₃ protons) indicate progress.

    • ³¹P NMR: This is the most definitive method. The starting triarylphosphine will have a characteristic chemical shift. The product phosphonium salt will appear at a significantly different, downfield chemical shift. The reaction is complete when the peak for the starting phosphine is gone.

Frequently Asked Questions (FAQs)

Q1: What is the reaction mechanism for the synthesis of Methyltris(4-methoxyphenyl)phosphonium iodide?

A1: The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[1][5] The phosphorus atom of Tris(4-methoxyphenyl)phosphine acts as the nucleophile, using its lone pair of electrons to attack the electrophilic methyl group of methyl iodide. This attack displaces the iodide ion, which becomes the counter-ion for the newly formed phosphonium cation.

Q2: How does the structure of Tris(4-methoxyphenyl)phosphine influence the reaction?

A2: The electronic properties of the phosphine are critical. The three methoxy (-OCH₃) groups on the phenyl rings are electron-donating groups. They increase the electron density on the phosphorus atom, making it a more powerful nucleophile compared to an unsubstituted triarylphosphine like triphenylphosphine.[1] This enhanced nucleophilicity generally leads to a faster reaction rate.

Q3: Which solvents are most suitable for this synthesis, and why?

A3: The choice of solvent is important for both reaction rate and product isolation.

  • Polar Aprotic Solvents: Acetonitrile (MeCN) and N,N-Dimethylformamide (DMF) are often used because they can effectively solvate the transition state, potentially accelerating the SN2 reaction.[6]

  • Aromatic Hydrocarbons: Toluene and benzene are also commonly employed.[2][7] A key advantage is that the phosphonium salt product is often poorly soluble in these non-polar solvents at room temperature, causing it to precipitate out as it forms. This precipitation can help drive the reaction to completion according to Le Châtelier's principle.[1]

Q4: What are the primary safety precautions for this experiment?

A4: Standard laboratory safety practices are essential.

  • Methyl Iodide: This is a toxic and volatile substance. It is a suspected carcinogen and a potent alkylating agent. Always handle methyl iodide in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

  • Solvents: Toluene and other organic solvents are flammable. Ensure the reaction is performed away from ignition sources.[8]

  • General: Wear a lab coat and safety glasses at all times.

Data & Visualization
Data Presentation

Table 1: Reagent Stoichiometry and Properties

ReagentFormulaMol. Wt. ( g/mol )M.P. (°C)RoleStoichiometry
Tris(4-methoxyphenyl)phosphine(CH₃OC₆H₄)₃P352.36[9]131-134[9]Nucleophile1.0 eq.
Methyl IodideCH₃I141.94-66.5Electrophile1.05 - 1.2 eq.

Table 2: Solvent Selection and Typical Observations

SolventBoiling Point (°C)Dielectric ConstantTypical Observations
Toluene1112.38Product often precipitates upon formation, especially during cooling.[1]
Acetonitrile8237.5Good solvent for reaction; product may require cooling to precipitate.[1]
Chloroform614.81Can be effective; ensure it is free of acidic impurities.
Diagrams

reaction_mechanism cluster_reactants Reactants Phosphine Tris(4-methoxyphenyl)phosphine (Nucleophile) Product Methyltris(4-methoxyphenyl)phosphonium iodide Phosphine->Product SN2 Attack MeI Methyl Iodide (Electrophile) MeI->Product

Caption: SN2 mechanism for phosphonium salt formation.

experimental_workflow A 1. Combine Reactants (Phosphine, MeI, Anhydrous Solvent) B 2. Heat to Reflux (e.g., Toluene, 110°C, 12-24h) A->B C 3. Cool to Room Temp. Then place in Ice Bath B->C D 4. Vacuum Filtration Collect precipitated solid C->D E 5. Wash Solid (Cold Diethyl Ether) D->E F 6. Dry Under Vacuum E->F G 7. Purity Check (NMR/TLC) & Recrystallize if needed F->G

Caption: General experimental workflow for the synthesis.

troubleshooting_flowchart rect_node rect_node start Low Yield? check_reactants Reactants pure? Solvent anhydrous? start->check_reactants check_conditions Temp/Time sufficient? (Reflux, >12h) check_reactants->check_conditions Yes check_workup Thorough cooling before filtration? check_conditions->check_workup Yes impure Product Impure/Oily? triturate Triturate with non-polar solvent (e.g., Hexane) impure->triturate recrystallize Recrystallize from polar solvent / anti-solvent (e.g., EtOH/Ether) triturate->recrystallize

Caption: A decision tree for common troubleshooting steps.

Experimental Protocols

Protocol 1: Synthesis of Methyltris(4-methoxyphenyl)phosphonium iodide

This protocol is a general guideline and may require optimization.

  • Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add Tris(4-methoxyphenyl)phosphine (1.0 eq.).

  • Reagent Addition: Under an inert atmosphere (e.g., nitrogen or argon), add anhydrous toluene to achieve a concentration of approximately 0.5 M. Begin stirring. Add methyl iodide (1.1 eq.) via syringe.

  • Reaction: Heat the reaction mixture to reflux (approx. 110°C for toluene). The phosphonium salt product will often begin to precipitate as a white solid.[1]

  • Monitoring: Allow the reaction to proceed for 12-24 hours. Monitor the consumption of the starting phosphine by TLC.

  • Work-up: Once the reaction is complete, remove the heat source and allow the mixture to cool to room temperature. Further cool the flask in an ice bath for at least one hour to maximize precipitation.

  • Isolation: Collect the solid product by vacuum filtration. Wash the filter cake thoroughly with cold diethyl ether or hexane to remove any unreacted starting materials.[1]

  • Drying: Dry the purified phosphonium salt under vacuum to remove residual solvent. The product is typically a white to off-white crystalline solid.

Protocol 2: Purification by Recrystallization

  • Dissolution: Place the crude Methyltris(4-methoxyphenyl)phosphonium iodide in an Erlenmeyer flask. Add a minimal amount of a hot solvent (e.g., ethanol or acetonitrile) while stirring and gently heating until the solid is fully dissolved.

  • Precipitation: Remove the flask from the heat. Slowly add a non-polar anti-solvent (e.g., ethyl acetate or diethyl ether) dropwise until you observe persistent cloudiness.[4]

  • Crystallization: Cover the flask and allow it to cool slowly to room temperature. Do not disturb the flask during this process to encourage the formation of well-defined crystals.[3]

  • Cooling: Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to ensure maximum crystallization.

  • Isolation: Collect the purified crystals by vacuum filtration, wash with a small amount of the cold anti-solvent, and dry under vacuum.

References
  • Process for the purification of phosphonium salts. (n.d.).
  • Method for purifying phosphonium salt. (n.d.).
  • The Wittig Reaction: Synthesis of Alkenes. (n.d.). St. Olaf College. [Link]

  • purification of phosphonium hydride salts. (2025, September 12). Reddit. [Link]

  • 1-Hydroxyalkylphosphonium Salts—Synthesis and Properties. (2023, December 19). MDPI. [Link]

  • Wittig Reaction - Common Conditions. (n.d.). ReactionFlash. [Link]

  • Process for the preparation of phosphonium salts. (n.d.). European Patent Office. [Link]

  • Vinylphosphonium and 2-aminovinylphosphonium salts – preparation and applications in organic synthesis. (2017, December 15). National Institutes of Health. [Link]

  • Synthesis of Bifunctional Phosphonium Salts Bearing Perfluorinated Side Chains and Their Application in the Synthesis of Cyclic. (n.d.). Chemistry Europe. [Link]

  • Synthesis and Functionalization of Thiophosphonium Salts: A Divergent Approach to Access Thioether, Thioester, and Dithioester Derivatives. (n.d.). National Institutes of Health. [Link]

  • Synthesis of vinylphosphonium salts by reaction of α-silyl ylides with aldehydes. (n.d.). ResearchGate. [Link]

  • Wittig Reaction - Examples and Mechanism. (2018, February 6). Master Organic Chemistry. [Link]

  • making phosphonium salts. (2019, January 9). YouTube. [Link]

  • Recrystallization-1.pdf. (n.d.). St. Olaf College. [Link]

  • Synthesis of an Alkene via the Wittig Reaction. (n.d.). University of Texas at Dallas. [Link]

  • Wittig Reaction. (n.d.). Organic Chemistry Portal. [Link]

  • 3,7-Nonadien-1-ol, 4,8-dimethyl-, (E). (n.d.). Organic Syntheses. [Link]

  • How to recrystallize phosphonium salt?. (2018, May 23). ResearchGate. [Link]

  • 19.11: Nucleophilic Addition of Phosphorus Ylides - The Wittig Reaction. (2025, February 24). Chemistry LibreTexts. [Link]

Sources

Optimization

Removing unreacted methyl iodide from phosphonium salt products

Guide for Researchers, Scientists, and Drug Development Professionals Welcome to the Technical Support Center. This guide provides in-depth troubleshooting advice and detailed protocols for a common challenge in organic...

Author: BenchChem Technical Support Team. Date: March 2026

Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center. This guide provides in-depth troubleshooting advice and detailed protocols for a common challenge in organic synthesis: the removal of unreacted methyl iodide from phosphonium salt products. As chemists, we understand that the success of a subsequent reaction, such as the Wittig olefination, is critically dependent on the purity of the phosphonium salt precursor. This resource is designed to equip you with the knowledge to diagnose purity issues and effectively purify your materials.

Safety First: Handling Methyl Iodide

Before any experimental work, it is imperative to recognize the hazards associated with methyl iodide (iodomethane). It is a toxic, volatile, and suspected carcinogenic compound that is readily absorbed through the skin.[1][2][3]

  • Engineering Controls : Always handle methyl iodide in a properly functioning chemical fume hood to prevent vapor inhalation.[1]

  • Personal Protective Equipment (PPE) : Wear appropriate PPE, including nitrile or neoprene gloves (double-gloving is recommended), a chemical-resistant lab coat, and safety goggles.[1]

  • Storage : Store methyl iodide in a cool, dry, well-ventilated area away from light, heat, and incompatible substances.[1][4]

  • Emergencies : In case of skin contact, wash the affected area immediately and thoroughly with soap and water.[2] For inhalation, move the individual to fresh air and seek immediate medical attention.[1][4]

Frequently Asked Questions (FAQs)

Q1: Why is it critical to remove unreacted methyl iodide from my phosphonium salt?

Residual methyl iodide can interfere with subsequent reactions. For instance, in a Wittig reaction, the base used to generate the ylide (e.g., n-BuLi, NaH, KHMDS) can react with the electrophilic methyl iodide, consuming the base and leading to lower yields or the formation of undesired byproducts. Furthermore, its toxicity and volatility make its removal essential for safe handling and storage of the final product.[1][3]

Q2: How can I quickly determine if my phosphonium salt is contaminated with methyl iodide?

The most direct method is ¹H NMR spectroscopy. Methyl iodide is a simple molecule and presents as a sharp singlet in the ¹H NMR spectrum.

  • Diagnostic ¹H NMR Signal : Look for a singlet at approximately 2.1-2.2 ppm in CDCl₃ or a similar chemical shift in other deuterated solvents.[5][6][7] The presence of this peak is a definitive indicator of residual methyl iodide.

  • Odor : Methyl iodide has a distinct, faintly sweet, ethereal odor.[2] While not a quantitative measure, a noticeable odor from your "purified" product suggests significant contamination.

Q3: What are the primary methods for removing residual methyl iodide?

The choice of method depends on the physical properties of your phosphonium salt (e.g., crystalline solid vs. oil). The most common techniques are:

  • Precipitation and Washing (Trituration) : Ideal for solid products that are insoluble in non-polar solvents.[8]

  • Recrystallization : A powerful technique for achieving high purity if the product is a solid.[8][9]

  • Drying Under High Vacuum : Effective for removing a volatile impurity like methyl iodide, especially when combined with gentle heating.

Troubleshooting Guide: Specific Experimental Issues

Issue 1: "My ¹H NMR spectrum shows a sharp singlet at 2.16 ppm. How do I remove the corresponding impurity?"

This signal is characteristic of methyl iodide. The best approach is to wash or "triturate" your solid product. Phosphonium salts are ionic and typically have low solubility in non-polar organic solvents, whereas methyl iodide is readily soluble.

Solution: Trituration/Washing

  • Place your crude solid product in a flask.

  • Add a cold, non-polar solvent such as diethyl ether or n-hexane.[8] Use enough solvent to form a slurry.

  • Stir the slurry vigorously for 15-30 minutes. This allows the methyl iodide to dissolve into the solvent.

  • Collect the solid product by vacuum filtration, washing the filter cake with another small portion of the cold solvent.[8]

  • Dry the solid under high vacuum to remove any residual washing solvent.

  • Repeat the NMR analysis to confirm the absence of the 2.16 ppm singlet.

Issue 2: "My product is a sticky oil or 'grease' and won't crystallize. How can I purify it?"

This is a common challenge, often caused by residual solvents, moisture, or the inherent nature of the phosphonium salt.[8][9] Removing volatile impurities like methyl iodide is the first step towards inducing crystallization.

Solution A: High Vacuum and Gentle Heating Methyl iodide has a boiling point of 42.5°C, making it highly volatile.[1][2]

  • Place the oily product in a round-bottom flask.

  • Connect the flask to a high vacuum line (a Schlenk line is ideal).

  • Gently warm the flask in a water bath to 30-35°C (do not exceed 40°C to avoid potential product decomposition).

  • Maintain under high vacuum for several hours. The combination of reduced pressure and gentle heat will efficiently remove the volatile methyl iodide.

Solution B: Trituration and Solvent Removal If the oil is highly viscous, trituration can still be effective.

  • Add a non-polar solvent like n-pentane or diethyl ether to the oil.[8]

  • Use a spatula to vigorously stir and break up the oil in the solvent. The goal is to wash the impurities out of the viscous material.

  • Carefully decant the solvent. Repeat this washing process 2-3 times.

  • After the final wash, place the flask under high vacuum to remove all solvent traces, which may result in the product solidifying.

Issue 3: "I have washed my solid product, but it still has a faint odor of methyl iodide."

This indicates that trace amounts of methyl iodide may be trapped within the crystal lattice of your product.

Solution: Recrystallization Recrystallization is the definitive method for removing trapped impurities and achieving high purity.[8]

  • Select a suitable solvent system. A common and effective choice for phosphonium salts is a solvent/anti-solvent pair, such as dichloromethane (DCM)/diethyl ether or ethanol/hexane.[8]

  • Dissolve your crude salt in the minimum amount of the primary solvent (e.g., DCM or ethanol).

  • Slowly add the anti-solvent (e.g., diethyl ether or hexane) with stirring until the solution becomes faintly cloudy (turbid).

  • Warm the mixture gently until it becomes clear again, then allow it to cool slowly to room temperature.

  • For optimal crystal formation, place the flask in a refrigerator (4°C) or freezer (-15°C) overnight.[9]

  • Collect the pure crystals by vacuum filtration and dry them thoroughly under vacuum.

Visualized Workflows & Protocols
Diagram: General Purification Workflow

Start Crude Reaction Mixture State Product Physical State? Start->State Solid Solid Precipitate State->Solid Solid Oil Oily / 'Greasy' Product State->Oil Oil Triturate Triturate with Cold Ether/Hexane Solid->Triturate HighVac Dry Under High Vacuum (Gentle Heating) Oil->HighVac Filter Vacuum Filter & Wash Triturate->Filter Dry1 Dry Under High Vacuum Filter->Dry1 NMR1 Analyze by ¹H NMR Dry1->NMR1 Recrystal Recrystallize (e.g., DCM/Ether) NMR1->Recrystal Impure Final Pure Phosphonium Salt NMR1->Final Pure HighVac->NMR1 Dry2 Dry Crystalline Product Recrystal->Dry2 Dry2->Final

Caption: Decision tree for purifying phosphonium salts from methyl iodide.

Detailed Experimental Protocols
Protocol 1: Purification by Trituration

This protocol is the first line of defense for purifying a solid phosphonium salt contaminated with soluble impurities like methyl iodide or unreacted triphenylphosphine.

  • Preparation : After the reaction is complete and the crude product has precipitated, cool the reaction flask in an ice bath to maximize precipitation.

  • Initial Filtration : Collect the crude solid by vacuum filtration.

  • Transfer : Transfer the solid to a clean Erlenmeyer flask equipped with a magnetic stir bar.

  • Washing : Add cold (~4°C) diethyl ether to the flask, enough to create a stirrable slurry (typically 5-10 mL per gram of solid).

  • Trituration : Stir the slurry vigorously for 20 minutes. The solid should remain suspended and break into a fine powder.

  • Final Filtration : Collect the purified solid by vacuum filtration. Wash the filter cake with a small amount of fresh, cold diethyl ether.

  • Drying : Transfer the solid to a pre-weighed round-bottom flask and dry under high vacuum for at least 4 hours, or until a constant weight is achieved, to remove all traces of ether.

Protocol 2: Purification by Recrystallization

Use this protocol when trituration is insufficient or when the highest purity is required.

  • Solvent Selection : Choose an appropriate solvent system. For many triphenylphosphonium salts, a mixture of dichloromethane (DCM) and diethyl ether is effective.[8]

  • Dissolution : Place the crude, dry phosphonium salt in a clean flask. Add the minimum volume of DCM required to fully dissolve the solid at room temperature.

  • Induce Precipitation : While stirring, slowly add diethyl ether dropwise. The solution will become cloudy as the phosphonium salt begins to precipitate due to its lower solubility in the mixed solvent system.

  • Re-dissolution : Gently warm the flask in a warm water bath until the solution becomes clear again. This ensures you have a saturated solution at a slightly elevated temperature.

  • Crystallization : Remove the flask from the water bath and allow it to cool slowly to room temperature. Cover the flask and leave it undisturbed. For best results, subsequently store the flask at 4°C overnight to maximize crystal growth.

  • Isolation : Collect the purified crystals by vacuum filtration. Wash the crystals sparingly with cold diethyl ether to remove any remaining soluble impurities.

  • Drying : Dry the crystals thoroughly under high vacuum. Confirm purity by ¹H NMR and melting point analysis.

References
  • LCSS: METHYL IODIDE . Princeton University. [Link]

  • Managing Methyl Iodide Spills and Accidents . Slideshare. [Link]

  • Alkyl Phosphonium Iodide Salts as Radical dn-Alkylating Reagents for Deuteration . Chinese Chemical Society. [Link]

  • CN105330694A - Synthetic method for methyltributylphosphonium iodide.
  • Vinylphosphonium and 2-aminovinylphosphonium salts – preparation and applications in organic synthesis . Beilstein Journal of Organic Chemistry. [Link]

  • Phosphonium salt synthesis by alkylation or C-P coupling . Organic Chemistry Portal. [Link]

  • Supporting Information for a relevant chemical synthesis . [Link]

  • Methyl Iodide (Iodomethane) Fact Sheet . U.S. Environmental Protection Agency (EPA). [Link]

  • Four-Component Synthesis of Phosphonium Salts . ResearchGate. [Link]

  • Process for the purification of phosphonium salts.
  • Some methods for the preparation of α-alkylated vinylphosphonium salts and their use in 2,5-dihydrothiophene synthesis . Canadian Journal of Chemistry. [Link]

  • 1-Hydroxyalkylphosphonium Salts—Synthesis and Properties . Molecules. [Link]

  • Sometimes, the Least Demanding Solution Is the Most Suitable: A Careful Survey of NMR Spectra of a Phosphonium Salt Accounted for Its “Unusual Wittig Reaction” . ACS Omega. [Link]

  • Phosphonium salts and P-ylides . Royal Society of Chemistry. [Link]

  • How to recrystallize phosphonium salt? . ResearchGate. [Link]

  • purification of phosphonium hydride salts . Reddit. [Link]

  • Process for the preparation of phosphonium salts . European Patent Office. [Link]

  • 3,7-Nonadien-1-ol, 4,8-dimethyl-, (E)- . Organic Syntheses. [Link]

  • Method for recovering methyl iodide from iodine-containing residual liquid.
  • Terminal methylene phosphonium ions: precursors for transient monosubstituted phosphinocarbenes . Dalton Transactions. [Link]

  • NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry . Organic Process Research & Development. [Link]

  • methyl iodide - Organic Syntheses Procedure . Organic Syntheses. [Link]

  • NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the... . The Journal of Organic Chemistry. [Link]

  • NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist . Organometallics. [Link]

Sources

Troubleshooting

Recrystallization solvents for [Tris(4-methoxyphenyl)methyl]phosphanium iodide

Subject: Purification & Recrystallization of [Tris(4-methoxyphenyl)methyl]phosphanium iodide Status: Active | Priority: High (Stability Risk) Assigned Specialist: Senior Application Scientist, Separation Sciences Divisio...

Author: BenchChem Technical Support Team. Date: March 2026

Subject: Purification & Recrystallization of [Tris(4-methoxyphenyl)methyl]phosphanium iodide

Status: Active | Priority: High (Stability Risk) Assigned Specialist: Senior Application Scientist, Separation Sciences Division

Executive Summary & Compound Analysis

User Query: Identification of optimal recrystallization solvents for [Tris(4-methoxyphenyl)methyl]phosphanium iodide.

Technical Clarification: Based on standard nomenclature conventions, your compound is likely Methyltris(4-methoxyphenyl)phosphonium iodide (a quaternary phosphonium salt used in Wittig reactions) or the Hydroiodide salt of Tris(4-methoxyphenyl)phosphine.

  • Chemical Profile: This is a "Soft Salt." It contains a large, charge-diffuse lipophilic cation (due to the three electron-rich anisyl rings) and a large, soft iodide anion.

  • Purification Challenge: The three methoxy (-OMe) groups increase the compound's solubility in organic solvents and flexibility, significantly increasing the risk of "oiling out" (Liquid-Liquid Phase Separation) rather than crystallizing.

  • Stability Warning: Iodide salts are photosensitive. Oxidation leads to the formation of triiodide (

    
    ), causing the crystals to turn yellow/brown. Perform all steps under low light or in amber glassware. 
    
Solvent Compatibility Matrix

The following data is derived from solubility parameters of electron-rich aryl phosphonium salts.

Solvent ClassSpecific SolventSolubility StatusRole in Protocol
Primary Solvent Dichloromethane (DCM) High (Cold)Best Choice. Dissolves the salt easily; low boiling point allows easy removal.
Primary Solvent Ethanol (Abs.) High (Hot)Good for "cooling" crystallization, but risk of solvolysis if heated too long.
Primary Solvent Chloroform HighAlternative to DCM, but harder to remove (higher BP).
Anti-Solvent Diethyl Ether InsolubleGold Standard. Vapor diffusion with DCM yields the best crystals.
Anti-Solvent MTBE InsolubleSafer alternative to ether (higher flash point).
Anti-Solvent Hexanes/Pentane InsolubleRisk. often causes rapid precipitation of oils/gums due to extreme polarity difference.
Impurity Solvent Water Low/ModerateUsed to wash away inorganic salts (NaI, KI) if the product is water-insoluble.
Standard Operating Procedures (SOPs)
Method A: Vapor Diffusion (Recommended for "Oily" Crudes)

Best for: High-purity crystals for X-ray or analysis; prevents oiling out.

  • Dissolution: Dissolve the crude iodide salt in the minimum amount of Dichloromethane (DCM) at room temperature. The solution should be concentrated but not syrupy.

  • Filtration: Filter the solution through a 0.45

    
    m PTFE syringe filter into a small vial (the "inner vial") to remove dust/particulates.
    
  • Setup: Place the open inner vial inside a larger jar (the "outer chamber").

  • Diffusion: Carefully add Diethyl Ether to the outer chamber. The liquid level of the ether should be lower than the rim of the inner vial.

  • Equilibration: Cap the outer jar tightly. Store in a dark, vibration-free area (or fridge at 4°C).

  • Harvest: Over 24-48 hours, ether vapors will diffuse into the DCM, slowly lowering solubility and growing high-quality crystals.

Method B: Two-Solvent Layering (Rapid Purification)

Best for: Bulk powder generation.

  • Dissolution: Dissolve crude solid in warm Ethanol (approx. 40-50°C). Avoid boiling.

  • Layering: Carefully pipette Diethyl Ether or MTBE down the side of the flask so it forms a distinct layer on top of the ethanol. Ratio: 1 part Ethanol to 3 parts Ether.

  • Nucleation: Allow the interface to mix slowly by diffusion.

  • Cooling: Place the flask in a freezer (-20°C) overnight.

  • Recovery: Filter the white crystalline solid cold. Wash with cold ether.[1]

Troubleshooting Guide (FAQ)

Q1: My product turned into a sticky yellow oil at the bottom of the flask. What happened?

  • Diagnosis: This is "Oiling Out." It occurs when the temperature is above the solvent-mixture's saturation point but the compound's melting point is depressed by impurities/solvent.

  • Fix:

    • Re-dissolve the oil by adding a small amount of DCM or Acetone.

    • Scratch the glass side with a spatula to induce nucleation.

    • Add a "seed crystal" if available.[2]

    • Switch to Method A (Vapor Diffusion) . Slow diffusion prevents the kinetic trap of oiling.

Q2: The crystals are turning brown/orange upon drying.

  • Diagnosis: Iodine formation (

    
    ) due to oxidation of the iodide anion by air/light.
    
  • Fix:

    • Wash the crystals with a dilute solution of Sodium Thiosulfate (removes iodine).

    • Dry under high vacuum in the dark.

    • Store under Argon/Nitrogen.

Q3: Can I use Ethyl Acetate?

  • Analysis: Ethyl Acetate is often a "middle-ground" solvent. For phosphonium iodides, they are often moderately soluble in hot EtOAc. You can try recrystallizing from hot Ethyl Acetate alone (cooling to -20°C), but yields are typically lower than the DCM/Ether method.

Decision Logic Visualization

The following diagram illustrates the decision process for purifying electron-rich phosphonium iodides.

RecrystallizationLogic Start Crude Phosphonium Iodide CheckState Physical State? Start->CheckState Solid Solid/Powder CheckState->Solid Oil Sticky Oil/Gum CheckState->Oil MethodChoice Select Method Solid->MethodChoice MethodA Method A: Vapor Diffusion (DCM + Et2O) Oil->MethodA Mandatory MethodChoice->MethodA Purity Preferred MethodB Method B: Thermal Recryst. (EtOH + Et2O) MethodChoice->MethodB Speed Preferred Success Pure Crystals (Store in Dark) MethodA->Success OilingIssue Did it Oil Out? MethodB->OilingIssue Remedy Remedy: 1. Redissolve 2. Add Seed Crystal 3. Cool Slower OilingIssue->Remedy Yes OilingIssue->Success No Remedy->MethodA Retry

Caption: Decision tree for selecting the optimal purification pathway based on the physical state of the crude material.

References
  • Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann. (Standard reference for salt purification protocols).

  • Reich, H. J. (2023). Common Laboratory Solvents and Recrystallization Guide. University of Wisconsin-Madison Organic Chemistry Data. (Solubility parameters for polar organic salts).

  • Petrakis, N. C., et al. (2021).[3][4] "One-Step Synthesis of Triphenylphosphonium Salts from (Het)arylmethyl Alcohols." Journal of Organic Chemistry, 86(14), 9838–9846.[3] (Context on synthesis and isolation of aryl-phosphonium salts).

  • BenchChem Technical Support. (2025). Phosphonium Salt Synthesis and Troubleshooting. (General guidelines for handling lipophilic phosphonium iodides).

Sources

Optimization

Handling hygroscopic nature of methoxy-substituted phosphonium iodides

Technical Support Center: Handling the Hygroscopic Nature of Methoxy-Substituted Phosphonium Iodides Introduction Methoxy-substituted phosphonium iodides, such as (methoxymethyl)triphenylphosphonium iodide, are critical...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Handling the Hygroscopic Nature of Methoxy-Substituted Phosphonium Iodides

Introduction

Methoxy-substituted phosphonium iodides, such as (methoxymethyl)triphenylphosphonium iodide, are critical reagents for Wittig homologation (e.g., converting ketones to enol ethers)[1]. However, these salts are notoriously hygroscopic[2]. The combination of a highly polarizable iodide counterion and a hydrogen-bond-accepting methoxy group causes the salt to act as a molecular sponge. Atmospheric moisture rapidly degrades the free-flowing powder into a sticky gum, which quenches the strong bases (e.g., KOtBu, KHMDS) required for ylide generation, leading to failed reactions[3][4].

Diagnostic FAQs

Q1: My Wittig homologation yielded <10% product, and the ylide solution never turned the characteristic deep red/orange. What happened? A1: The absence of a deep red/orange color indicates that the phosphorus ylide was never successfully generated[4]. This is almost always caused by residual moisture in the phosphonium salt. Water reacts preferentially with the strong base, consuming it before it can deprotonate the phosphonium salt. Because methoxy-substituted phosphonium iodides are deliquescent, even brief exposure to ambient air during weighing can introduce enough water to quench stoichiometric equivalents of base.

Q2: My reagent has turned into a sticky, yellow gum inside the bottle. Is it ruined, or can it be recovered? A2: It can be recovered. The transition from a powder to a sticky gum is a physical change driven by the salt absorbing water[2]. The compound itself has not chemically degraded. You can restore it using a rigorous azeotropic drying protocol[5][6]. Do not attempt to heat the gum directly in a vacuum oven without a solvent, as this can trap water within the crystalline matrix or cause localized decomposition.

Q3: Why is the iodide salt so much more hygroscopic than the corresponding bromide or chloride? A3: The iodide anion is larger and highly polarizable. The crystal lattice energy of the iodide salt is often lower than that of the chloride, making it easier for water molecules to intercalate and disrupt the lattice to form hydrates[7]. Furthermore, the methoxy group (-OCH3) provides an additional site for hydrogen bonding with water, exacerbating the hygroscopicity compared to simple alkyl phosphonium salts.

Core Troubleshooting Guide: Drying & Handling

Quantitative Data: Comparison of Drying Methods
Drying MethodTemperatureTimeResidual MoistureBest For
Direct Vacuum Oven 60 °C24 h~500 - 1000 ppmMildly clumped powders
Azeotropic Drying (Toluene) 110 °C3 cycles< 50 ppmSticky gums, highly degraded salts
Lyophilization (Benzene) -78 °C to 20 °C48 h< 100 ppmHeat-sensitive functionalized salts
Desiccator (with P2O5) 25 °C72 h~200 ppmRoutine storage maintenance
Step-by-Step Methodology 1: Azeotropic Drying Protocol

Causality & Self-Validation: Water forms a minimum-boiling azeotrope with toluene. By dissolving the wet salt in toluene and distilling it off, the water is forced out of the salt's hydration sphere and removed as a vapor[5][6]. The process is self-validating: as water is removed, the salt transitions from a gummy residue to a fine, free-flowing white suspension in the remaining toluene[8].

  • Dissolution: In a flame-dried Schlenk flask under argon, add the gummy methoxy-substituted phosphonium iodide. Add anhydrous toluene (approx. 10 mL per gram of salt).

  • Heating: Heat the mixture to 110 °C using an oil bath until the salt dissolves or forms a uniform suspension.

  • Azeotropic Distillation: Apply a vacuum carefully to remove the toluene. The water will co-distill with the toluene. Evaporate to complete dryness[9].

  • Cycling: Repeat Steps 1-3 for a total of three cycles. The physical appearance must change to a brittle, white solid.

  • Final Vacuum: Leave the resulting white powder under high vacuum (< 0.1 Torr) at 60 °C for 12 hours to remove trace toluene.

  • Glovebox Transfer: Immediately transfer the flask to an argon-filled glovebox for weighing and storage[6].

Step-by-Step Methodology 2: Ylide Generation & Wittig Homologation

Causality & Self-Validation: A slight excess of phosphonium salt ensures all base is consumed, preventing unreacted strong base from causing side reactions (like aldol condensation) with the incoming ketone. The formation of a deep red/orange solution visually validates the successful deprotonation of the phosphonium salt and the absence of quenching moisture[4].

  • Preparation: In an argon-filled glovebox, weigh the rigorously dried (methoxymethyl)triphenylphosphonium iodide (1.5 equiv) into a flame-dried Schlenk flask.

  • Setup: Seal the flask with a rubber septum, remove it from the glovebox, and connect it to a Schlenk line under positive argon pressure.

  • Solvation: Inject anhydrous THF (5 mL/mmol) and cool the suspension to 0 °C using an ice bath.

  • Base Addition: Slowly add a strong base, such as Potassium tert-butoxide (KOtBu) or Sodium tert-butoxide (NaOtBu) (1.4 equiv), as a standardized THF solution[4].

  • Validation Checkpoint: Stir the mixture for 30 minutes at 0 °C. The suspension must turn a vibrant red-orange color. If it remains white or pale yellow, moisture has quenched the base.

  • Reaction: Dropwise, add the target ketone/aldehyde (1.0 equiv) dissolved in anhydrous THF. The red color will gradually fade as the ylide is consumed to form the enol ether[4].

Workflow Diagram

Workflow Start Assess Phosphonium Iodide Check Physical State? Start->Check Gum Sticky Gum (High Moisture) Check->Gum Clumped/Gum Powder Free-flowing Powder (Low Moisture) Check->Powder Powder Azeotropic Azeotropic Drying (Toluene, 3 cycles) Gum->Azeotropic Glovebox Store in Glovebox (Argon) Powder->Glovebox Vacuum Vacuum Desiccation (P2O5, 24h) Azeotropic->Vacuum Vacuum->Powder Ylide Generate Ylide (Base + THF) Glovebox->Ylide

Decision tree for assessing and recovering hygroscopic phosphonium iodide salts.

Mechanistic Insight: The Causality of Moisture Interference

When generating a methoxymethyl ylide, the reaction relies on the kinetic deprotonation of the alpha-carbon. If water is present:

  • Base Quenching:

    
    . The resulting KOH is insufficiently basic to deprotonate the phosphonium salt, halting the Wittig reaction[3][4].
    
  • Hydrolysis of the Salt: Under prolonged exposure to basic aqueous conditions, phosphonium salts can undergo alkaline hydrolysis, cleaving the P-C bond to yield triphenylphosphine oxide and the corresponding alkane, permanently destroying the reagent.

References

  • Benchchem. "Tributyl(octyl)phosphonium chloride | 56315-19-6". 5

  • Kent Academic Repository. "PHOSPHINIC ACID SYNTHESIS". 7

  • Thermo Scientific Alfa Aesar. "(Methoxymethyl)triphenylphosphonium chloride, 98+% 25 g". 2

  • Benchchem. "Tributyl(octyl)phosphonium chloride | 56315-19-6". 6

  • RSC Publishing. "1652 J.C.S. Perkin I". 1

  • PubMed Central. "Toward a synthesis of hirsutellone B by the concept of double cyclization". 9

  • Google Patents. "US20190315669A1 - Process for the preparation of hu-910 and crystalline structure thereof". 8

  • AWS. "Catalytic Asymmetric Reductive Amination of Aldehydes via Dynamic Kinetic Resolution". 3

  • PMC - NIH. "Structure-Based Approach to the Development of Potent and Selective Inhibitors of Dihydrofolate Reductase from Cryptosporidium". 4

Sources

Troubleshooting

Technical Support Center: Optimizing Z-Selectivity in Trianisylphosphine Wittig Reactions

Current Status: Active Ticket Type: Advanced Methodological Troubleshooting Assigned Specialist: Senior Application Scientist, Process Chemistry Division Executive Summary You are likely employing Trianisylphosphine (TAP...

Author: BenchChem Technical Support Team. Date: March 2026

Current Status: Active Ticket Type: Advanced Methodological Troubleshooting Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

You are likely employing Trianisylphosphine (TAP) derived ylides to force


-selectivity  (cis-selectivity) in a Wittig reaction where standard Triphenylphosphine (TPP) failed or provided mediocre ratios.

When this system fails (i.e., you observe low


 ratios or unexpected 

-isomer formation), the root cause is almost invariably traceable to one of three failures: Reagent Isomer Mismatch , Lithium Salt Contamination , or Thermodynamic Equilibration due to temperature mismanagement.

This guide deconstructs these failure points into a self-validating troubleshooting workflow.

Module 1: The Reagent Identity Crisis (Critical)

The Issue: "Trianisylphosphine" is an ambiguous trade name. The stereochemical outcome depends entirely on which isomer you are using.

Diagnostic Question: Are you using tris(2-methoxyphenyl)phosphine (


-TAP) or tris(4-methoxyphenyl)phosphine  (

-TAP)?
  • The

    
    -TAP (Ortho) Variant:  This is the correct  reagent for high 
    
    
    
    -selectivity. The methoxy group at the ortho position provides significant steric bulk around the phosphorus center. According to the Vedejs non-ionic mechanism, this steric congestion destabilizes the formation of the trans-oxaphosphetane, kinetically locking the reaction into the cis-pathway (leading to
    
    
    ).
  • The

    
    -TAP (Para) Variant:  This is likely the incorrect  reagent for this purpose. While it is more nucleophilic than TPP due to the electron-donating methoxy group, it lacks the steric bulk required to force the kinetic 
    
    
    
    -outcome. In fact, its increased electron density can sometimes stabilize the betaine intermediate, allowing time for equilibration to the thermodynamic
    
    
    -isomer.

Action Item: Check your CAS number and structural label immediately.

  • Target: Tris(2-methoxyphenyl)phosphine [CAS: 4731-65-1]

Module 2: The "Salt-Free" Mandate

The Issue: The presence of Lithium cations (


) is the single greatest enemy of 

-selectivity in Wittig reactions.

The Mechanism: In a "Salt-Free" environment, the reaction proceeds via a concerted


 cycloaddition to form an oxaphosphetane.[1] This is irreversible and kinetically controlled (favoring 

).[2] However,

acts as a Lewis acid, coordinating with the betaine intermediate (the zwitterionic precursor to the oxaphosphetane).[1] This coordination stabilizes the betaine, preventing immediate collapse to alkene and allowing it to revert and equilibrate to the thermodynamically more stable trans-isomer (favoring

).

Troubleshooting Checklist:

  • Base Selection: Are you using

    
    -BuLi or LiHMDS?
    
    • Verdict:STOP. These generate Lithium salts (LiBr or Li-sulfonamides) in situ.

    • Solution: Switch to Sodium or Potassium bases. NaHMDS (Sodium bis(trimethylsilyl)amide) is the gold standard for high

      
      -selectivity because the Sodium cation coordinates poorly compared to Lithium.
      
  • Ylide Generation: Even if you use a Sodium base, did you generate the ylide from a phosphonium bromide or chloride salt?

    • Verdict: The byproduct NaBr or NaCl can still have a minor salt effect, though less than Li.

    • Optimization: For ultra-critical cases, ensure the reaction is performed in THF (where Na-salts are less soluble and precipitate out) or use "Salt-Free" ylides generated by filtration (though often impractical).

Module 3: Visualizing the Failure Pathways

The following diagram illustrates the decision logic required to diagnose the loss of selectivity.

WittigTroubleshooting Start Low Z/E Selectivity Observed CheckPhosphine Check Phosphine Structure Start->CheckPhosphine IsOrtho Is it Tris(2-methoxyphenyl)? CheckPhosphine->IsOrtho WrongPhosphine Use of Para-isomer (Lacks Steric Bulk) IsOrtho->WrongPhosphine No (Para) CorrectPhosphine Phosphine OK IsOrtho->CorrectPhosphine Yes (Ortho) CheckBase Check Base Cation CorrectPhosphine->CheckBase IsLithium Is Li+ present? (nBuLi, LiHMDS) CheckBase->IsLithium SaltEffect Salt Effect Detected: Li+ stabilizes Betaine -> E-isomer equilibration IsLithium->SaltEffect Yes BaseOK Base OK (Na/K) IsLithium->BaseOK No CheckTemp Check Temperature Profile BaseOK->CheckTemp IsWarm Temp > -78°C during addition? CheckTemp->IsWarm Thermodynamic Thermodynamic Drift: Reversibility activated IsWarm->Thermodynamic Yes ProtocolOK Review Substrate Sterics IsWarm->ProtocolOK No

Figure 1: Diagnostic flowchart for isolating the root cause of Z-selectivity erosion in TAP-mediated Wittig reactions.

Module 4: Validated Experimental Protocol

This protocol is designed to maximize the "Ortho-Effect" while eliminating salt interference.

Pre-requisites:

  • Phosphine: Tris(2-methoxyphenyl)phosphine (Recrystallized if oxide content >5%).

  • Base: NaHMDS (1.0 M in THF). Do not use old bottles (NaOH formation ruins stoichiometry).

  • Solvent: Anhydrous THF (Ether is acceptable, but THF is preferred for NaHMDS solubility).

Step-by-Step Methodology:

  • Phosphonium Salt Drying:

    • Dry the phosphonium salt under high vacuum (0.1 mmHg) at 50°C for 4 hours. Rationale: Traces of water hydrolyze the ylide, creating hydroxide which can catalyze equilibration.

  • Ylide Generation (The "Cold" Approach):

    • Suspend salt (1.1 equiv) in THF [0.2 M].

    • Cool to 0°C (Not -78°C yet; deprotonation is slow at -78°C for hindered phosphines).

    • Add NaHMDS (1.05 equiv) dropwise. The solution should turn deep orange/red.

    • Stir at 0°C for 30-45 minutes to ensure complete ylide formation.

  • The Critical Cooling Phase:

    • Cool the ylide solution to -78°C .

    • Wait 15 minutes. The internal temperature must reach equilibrium.

  • Aldehyde Addition:

    • Dissolve aldehyde (1.0 equiv) in minimal THF.

    • Add aldehyde solution slowly down the side of the flask over 10-15 minutes.

    • Crucial: Keep the mixture at -78°C for at least 1 hour.

    • Do not warm up yet.

  • Quench:

    • While still at -78°C (or after slowly warming to -20°C if reaction is sluggish), quench with saturated

      
      .
      
    • Why? Quenching cold prevents any unreacted betaine from equilibrating to the E-isomer as the flask warms up.

Module 5: Data & Comparison

Impact of Variables on Selectivity (Representative Data)

VariableCondition A (Low Selectivity)Condition B (High Selectivity)Mechanistic Driver
Phosphine Triphenylphosphine (TPP)Tris(2-methoxyphenyl)phosphine Steric destabilization of trans-oxaphosphetane.
Base Cation Lithium (

-BuLi)
Sodium (NaHMDS)

coordinates betaine, permitting rotation/equilibration.
Temperature 0°C or Room Temp-78°C Kinetic control is lost at higher temperatures.
Solvent DCM or DMFTHF or Ether Polar aprotic solvents (DMF) stabilize ionic intermediates (bad for Z).
Module 6: Frequently Asked Questions (FAQs)

Q1: I am using the ortho-isomer and NaHMDS, but my yield is very low (<30%). Why? A: The steric bulk of tris(2-methoxyphenyl)phosphine that aids selectivity also hinders nucleophilicity. The reaction is slower than with TPP.

  • Fix: Increase the concentration (up to 0.5 M). Ensure the aldehyde is pure (free of acid). Allow a longer reaction time at -78°C (2-4 hours) before quenching, or warm very slowly to -20°C, monitoring by TLC.

Q2: Can I use Potassium tert-butoxide (KOtBu) instead of NaHMDS? A: Yes, KOtBu is an excellent "salt-free" base. However, it is often less soluble in THF at -78°C than NaHMDS. If you use KOtBu, ensure it is fully dissolved or use a co-solvent, but be wary that


-Butanol byproduct can protonate the ylide if not strictly anhydrous.

Q3: My product is difficult to separate from the phosphine oxide byproduct. A: Unlike Triphenylphosphine oxide (TPPO), Tris(2-methoxyphenyl)phosphine oxide is more polar and can be trickier to crystallize.

  • Fix: Use column chromatography with a gradient. The methoxy groups often make the oxide significantly more polar than the alkene product. Alternatively, reduce the crude mixture with trichlorosilane/TEA to regenerate the phosphine (if recycling is necessary), which changes the polarity drastically.

References
  • Vedejs, E., & Peterson, M. J. (1994). Stereocontrol in Organic Synthesis Using the Wittig Reaction. Topics in Stereochemistry, 21, 1–85.

  • Maryanoff, B. E., & Reitz, A. B. (1989). The Wittig olefination reaction and modifications involving phosphoryl-stabilized carbanions. Stereochemistry, mechanism, and selected synthetic aspects.[1][2][3][4][5][6][7][8][9][10] Chemical Reviews, 89(4), 863–927.

  • Vedejs, E., Marth, C. F., & Ruggeri, R. (1988). Substituent effects on the Wittig reaction: The role of steric hindrance in the kinetic control of stereochemistry. Journal of the American Chemical Society, 110(12), 3940–3948.

Sources

Optimization

Technical Support Center: Handling &amp; Stability of [Tris(4-methoxyphenyl)methyl]phosphanium iodide

Welcome to the Technical Support Center. This guide is designed for researchers, synthetic chemists, and drug development professionals utilizing [Tris(4-methoxyphenyl)methyl]phosphanium iodide (CAS: 1050-47-1) in phase-...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is designed for researchers, synthetic chemists, and drug development professionals utilizing [Tris(4-methoxyphenyl)methyl]phosphanium iodide (CAS: 1050-47-1) in phase-transfer catalysis, cationic polymerization, or as a precursor for complex ylide generation.

Below, we detail the physicochemical causality behind the compound's environmental sensitivities, provide actionable troubleshooting FAQs, and outline self-validating protocols to ensure experimental reproducibility.

Core Mechanistic Overview: Air vs. Inert Atmosphere

Understanding the dual-component nature of this salt is critical for mastering its handling. The stability of the compound must be evaluated by looking at the cation and the anion independently.

  • Cationic Stability (The Phosphonium Center): Unlike trivalent phosphines (

    
    ), which are notoriously air-sensitive due to their easily oxidized lone pair of electrons, the phosphorus atom in a phosphonium salt is tetra-coordinated and sits in a formal +5 oxidation state. This configuration, combined with the extreme steric shielding provided by the bulky tris(4-methoxyphenyl)methyl group, renders the cation intrinsically stable to atmospheric oxygen ().
    
  • Anionic Vulnerability (The Iodide Counterion): The primary point of failure in ambient air is the iodide (

    
    ) anion. At the microscopic air-water interface formed by absorbed atmospheric moisture, ambient oxygen acts as an electron scavenger. Catalyzed by light, iodide undergoes spontaneous photo-oxidation: 
    
    
    
    . This generates molecular iodine (
    
    
    ), which degrades the purity of the bulk material ().
  • Hygroscopicity & Reagent Quenching: Ionic organic salts are highly hygroscopic. If the compound absorbs water from the air, this moisture acts as a lethal proton source during downstream applications. For instance, in Wittig olefination, the strong bases required to deprotonate the

    
    -carbon (e.g., NaHMDS, 
    
    
    
    ) will preferentially undergo acid-base neutralization with the absorbed water (
    
    
    ), destroying the base before the reactive ylide can form ().

Troubleshooting & FAQs

Q1: My freshly purchased batch was a white powder, but it has turned yellow-brown after a few weeks on the bench. Is the compound completely degraded? A: The yellow-brown discoloration is a classic indicator of iodide oxidation, not necessarily the destruction of the phosphonium cation. When exposed to ambient oxygen and light, trace moisture facilitates the oxidation of


 to 

. The liberated iodine stains the bulk powder. While the cation remains intact, the presence of

and hydroxide byproducts can interfere with sensitive catalytic cycles or quench organometallic reagents. Heavily discolored batches should be recrystallized or discarded.

Q2: I am attempting to generate the ylide using NaHMDS, but my Wittig olefination yields are consistently below 20%. What is going wrong? A: The primary culprit is atmospheric moisture absorbed by the phosphonium salt. Because the salt is hygroscopic, water trapped in the crystal lattice violently quenches the strong base intended for ylide generation. You must rigorously dry the salt under high vacuum at elevated temperatures before base addition (see the SOP below) to achieve quantitative deprotonation.

Q3: Can I handle this compound in open air for quick weighings? A: Yes. The kinetics of moisture absorption and iodide oxidation are slow enough that brief handling (under 15 minutes) in ambient air for weighing is perfectly acceptable. However, the stock bottle must be immediately purged with an inert gas (Argon or


) and sealed with Parafilm before returning it to dark storage.

Comparative Stability Data

To assist in experimental planning, the following table summarizes the quantitative and qualitative differences in compound integrity based on storage conditions.

ParameterAmbient Air (Benchtop, Light)Inert Atmosphere (Ar/N2, Dark)
Moisture Content High (> 500 ppm, Hygroscopic)< 10 ppm (Rigorous exclusion)
Anion State Partial oxidation (

to

)
Stable (

remains intact)
Visual Appearance Yellow to brown discolorationWhite to off-white powder
Ylide Generation Yield < 20% (Base quenched by

)
> 95% (Quantitative deprotonation)
Storage Shelf Life Days to Weeks> 12 Months

Standard Operating Procedures (SOPs)

To ensure self-validating experimental success, follow this step-by-step methodology for drying and storing the phosphonium salt prior to moisture-sensitive reactions.

Protocol: Schlenk-Line Drying and Inert Storage

  • Equipment Preparation: Inside a fume hood, transfer the required mass of[Tris(4-methoxyphenyl)methyl]phosphanium iodide into a flame-dried Schlenk flask equipped with a PTFE-coated magnetic stir bar.

  • Thermal-Vacuum Desiccation: Connect the flask to a standard Schlenk line. Apply high vacuum (

    
     mbar) while heating the flask in an oil bath at 60–70 °C for 4–6 hours.
    Causality Note: Heating overcomes the lattice energy holding the absorbed water, efficiently driving it into the vapor phase without thermally degrading the organic cation.
    
  • Inert Gas Backfilling: Remove the flask from the oil bath and allow it to cool to room temperature under vacuum. Once cool, backfill the flask with ultra-high-purity Argon. Repeat the vacuum-Argon cycle three times (purging) to ensure complete displacement of residual oxygen and moisture.

  • Long-Term Storage: Seal the Schlenk flask with a greased glass stopper or a high-quality suba-seal septum. Wrap the exterior of the flask in aluminum foil to prevent photo-oxidation of the iodide anion. Store in a desiccator or an inert-atmosphere glovebox.

Workflow Visualization

The following diagram illustrates the logical pathways of degradation in ambient air versus stabilization under inert conditions.

G Start [Tris(4-methoxyphenyl)methyl] phosphanium iodide Air Ambient Air Exposure (O2 + Moisture + Light) Start->Air Inert Inert Atmosphere (Argon/N2 + Dark Storage) Start->Inert Moisture Hygroscopic Water Absorption Air->Moisture Oxidation Iodide Photo-oxidation (I- → I2) Air->Oxidation Stable Moisture & O2 Excluded (Lattice Intact) Inert->Stable Quench Base Quenching (Failed Ylide Formation) Moisture->Quench Color Powder Discoloration (Yellow/Brown) Oxidation->Color Success Efficient Deprotonation (High Ylide Yield) Stable->Success

Fig 1: Environmental degradation vs. inert stabilization pathways for the phosphonium salt.

References

  • Netherton, M. R., & Fu, G. C. (2001). "Air-stable trialkylphosphonium salts: simple, practical, and versatile replacements for air-sensitive trialkylphosphines. Applications in stoichiometric and catalytic processes." Organic Letters. [Link]

  • Pillar-Little, E. A., et al. (2023). "Spontaneous Iodide Activation at the Air–Water Interface of Aqueous Droplets." Environmental Science & Technology.[Link]

  • Kelemen, Z., et al. (2017). "Basic Phosphonium Ionic Liquids as Wittig Reagents." ACS Omega.[Link]

Troubleshooting

Technical Guide: Optimizing Base Selection for Trianisylmethylphosphonium Iodide Deprotonation

This guide is structured as a high-level technical support resource designed for researchers encountering difficulties with the deprotonation of Tris(4-methoxyphenyl)methylphosphonium iodide (often referred to as Trianis...

Author: BenchChem Technical Support Team. Date: March 2026

This guide is structured as a high-level technical support resource designed for researchers encountering difficulties with the deprotonation of Tris(4-methoxyphenyl)methylphosphonium iodide (often referred to as Trianisylmethylphosphonium iodide).

Executive Summary: The Electronic Challenge

Successfully deprotonating Tris(4-methoxyphenyl)methylphosphonium iodide requires a deviation from standard Wittig protocols. Unlike the ubiquitous methyltriphenylphosphonium bromide, this "trianisyl" analog features three electron-rich 4-methoxyphenyl rings attached to the phosphorus center.

The Mechanistic Conflict:

  • Standard Scenario: In [Ph3P-CH3]+, the phenyl rings are electron-withdrawing (relative to alkyls) and the positively charged phosphorus strongly acidifies the

    
    -protons (pKa 
    
    
    
    22.5 in DMSO).
  • Your Scenario: The methoxy groups in [(4-MeO-Ph)3P-CH3]+ are strong electron-donating groups (EDGs). Through resonance, they donate electron density to the phosphorus center, effectively stabilizing the cation but reducing the acidity of the methyl protons.

  • Result: The pKa of the

    
    -protons shifts upward (estimated pKa > 24). Standard bases like NaOH, KOH, or even some alkoxides in standard conditions may result in incomplete deprotonation, low ylide concentration, and poor reaction yields.
    

Base Selection Matrix

Use this decision matrix to select the optimal base based on your specific reaction constraints.

Base ClassSpecific BasepKa (Conj. Acid)SuitabilityTechnical Notes
Lithium Alkyls

-BuLi
~50High Gold Standard for Yield. Ensures quantitative deprotonation. However, lithium salts (LiI) will be generated, which can influence stereoselectivity (Drift toward

-selectivity in non-stabilized ylides).
Silylamides NaHMDS / KHMDS ~26-30High Best for "Salt-Free" Conditions. Large steric bulk prevents nucleophilic attack on Phosphorus. KHMDS is preferred if higher basicity is needed. Soluble in THF/Toluene.
Alkoxides

-BuOK
~29 (in DMSO)Medium/High Solvent Dependent. In THF, it may be too slow due to ion pairing. In DMSO or with 18-Crown-6, basicity is enhanced sufficiently to drive deprotonation.
Hydrides NaH ~35Medium Heterogeneous Risk. Reaction can be sluggish due to the poor solubility of the iodide salt and the heterogeneous nature of NaH. Requires heating (risk of decomposition) or DMSO.
Hydroxides NaOH / KOH ~15.7Low Not Recommended. pKa mismatch is too large. Even with Phase Transfer Catalysis (PTC), the equilibrium is unfavorable for this electron-rich salt.

Critical Workflow: Solubility & Counterion Management

The iodide counterion poses a specific solubility challenge. Iodide salts are often sparingly soluble in cold THF, which can stall deprotonation if the base is also in solution.

The "Solubility Trap"
  • Symptom: You add

    
    -BuLi to a suspension of the salt in THF at -78°C, but the characteristic ylide color (yellow/orange) does not develop or is faint.
    
  • Cause: The lattice energy of the iodide salt is high, and the deprotonation is surface-limited.

  • Solution:

    • Warm Deprotonation: Perform the deprotonation at 0°C or Room Temperature (RT) rather than -78°C. The electron-rich nature of the phosphine makes the ylide slightly more thermally stable than Ph3P=CH2.

    • Solvent Switch: Use a mixture of THF/HMPA (caution: toxic) or THF/DMSO to solubilize the salt.

    • Anion Exchange (Optional): If solubility is a persistent issue, pre-exchange the Iodide for a Tetrafluoroborate (

      
      ) or Triflate (
      
      
      
      ) anion, which significantly improves solubility in DCM or THF.

Step-by-Step Protocol: Optimized Deprotonation

Target: Generation of Tris(4-methoxyphenyl)methylenephosphorane Scale: 1.0 mmol basis

  • Preparation: Flame-dry a 25 mL Schlenk flask under Argon/Nitrogen.

  • Loading: Add Tris(4-methoxyphenyl)methylphosphonium iodide (1.0 equiv) and a magnetic stir bar.

  • Solvation: Add anhydrous THF (concentration ~0.2 M). If the salt does not dissolve, add anhydrous DMSO dropwise until a clear solution or fine suspension is achieved.

    • Note: If using

      
      -BuLi, avoid DMSO (reacts with Li-base). Use pure THF and accept a suspension; it will clear as the ylide forms.
      
  • Base Addition:

    • Option A (Standard): Cool to 0°C. Add

      
      -BuLi  (1.05 equiv, 1.6 M in hexanes) dropwise over 5 minutes.
      
    • Option B (Salt-Free/Selective): Cool to -10°C. Add NaHMDS (1.1 equiv, 1.0 M in THF) dropwise.

  • Reaction: Stir at 0°C for 30 minutes, then warm to RT for 30 minutes.

    • Indicator: Look for a color shift to Deep Yellow/Orange .[1] If the solution remains pale, deprotonation is incomplete.

  • Coupling: Cool back to desired reaction temperature (usually -78°C for high

    
    -selectivity) before adding the electrophile (aldehyde/ketone).
    

Troubleshooting Center (Q&A)

Q1: The reaction mixture turned dark brown/black instead of yellow. Is my ylide ruined?

Diagnosis: Likely decomposition. Explanation: While the anisyl groups donate electrons, they also make the phenyl rings susceptible to lithiation (ortho-lithiation) if excess


-BuLi is used or if the reaction is left too long at RT.
Fix: 
  • Titrate your

    
    -BuLi to ensure accurate stoichiometry.
    
  • Switch to NaHMDS or KHMDS . These bases are sterically bulky and less nucleophilic, reducing the risk of attacking the aromatic rings or the phosphorus center.

Q2: I used NaH in THF, but I see no reaction after 2 hours.

Diagnosis: Kinetic barrier due to heterogeneity. Explanation: The iodide salt is insoluble in THF, and NaH is a solid. The surface-to-surface contact is insufficient. Fix:

  • Add a catalytic amount of

    
    -BuOK  (5 mol%) or 18-Crown-6 . This acts as a phase transfer catalyst to solubilize the base/cation.
    
  • Alternatively, switch to DMSO as the solvent (using "Dimsyl anion" formed by NaH + DMSO) which is a homogenous and potent base system.

Q3: Can I use this salt for a Wittig reaction in aqueous media (biphasic)?

Diagnosis: Unlikely to succeed. Explanation: Aqueous Wittig reactions rely on the acidity of the salt being high enough to be deprotonated by NaOH/KOH at the interface. Due to the EDG-methoxy groups, the pKa is likely too high for efficient interfacial deprotonation, even with TRITON-B or quaternary ammonium salts. Fix: Stick to anhydrous organic conditions (THF/Base).

Decision Logic Visualization

The following diagram illustrates the logical flow for selecting the correct base and troubleshooting low yields.

BaseSelection Start Start: Deprotonation of Tris(4-OMe-Ph)PMe+ I- CheckSolubility Is the Salt Soluble in THF? Start->CheckSolubility SolubleYes Yes (Rare) CheckSolubility->SolubleYes SolubleNo No (Common) CheckSolubility->SolubleNo SelectBase Select Base based on Selectivity Needs SolubleYes->SelectBase Action1 Switch Solvent to THF/DMSO or THF/HMPA SolubleNo->Action1 To Dissolve NeedZ Need High Z-Selectivity? SelectBase->NeedZ UseLi Use n-BuLi (Standard) NeedZ->UseLi No / Don't Care UseHMDS Use KHMDS/NaHMDS (Salt-Free Effect) NeedZ->UseHMDS Yes / Sensitive Substrate Trouble Troubleshooting: Low Yield / No Color UseLi->Trouble If Fails UseHMDS->Trouble If Fails Action2 Increase Temp to 0°C/RT (Overcome Lattice Energy) Trouble->Action2 Kinetics Issue Action3 Switch Base to KHMDS (Avoid Ortho-Lithiation) Trouble->Action3 Decomposition Issue Action1->SelectBase

Caption: Flowchart for optimizing base selection and troubleshooting solubility issues in Trianisyl-Wittig systems.

References

  • Master Organic Chemistry. (2018). Wittig Reaction - Examples and Mechanism. Retrieved from [Link]

  • National Institutes of Health (NIH). (2025). Tris(4-formylphenyl)(methyl)phosphonium iodide Structure and Properties. PubChem.[2] Retrieved from [Link]

  • Royal Society of Chemistry. (2024). Design and synthesis of versatile ligand precursors based on phosphonium ylides. Retrieved from [Link]

  • Reich, H. J. (2025). Bordwell pKa Table (Acidity in DMSO). University of Wisconsin-Madison. Retrieved from [Link]

Sources

Optimization

Purification of [Tris(4-methoxyphenyl)methyl]phosphanium iodide by precipitation

To: User From: Technical Support Center – Synthesis & Purification Division Subject: Ticket #9402: Purification of [Tris(4-methoxyphenyl)methyl]phosphonium iodide Hello, Thank you for reaching out regarding the purificat...

Author: BenchChem Technical Support Team. Date: March 2026

To: User From: Technical Support Center – Synthesis & Purification Division Subject: Ticket #9402: Purification of [Tris(4-methoxyphenyl)methyl]phosphonium iodide

Hello,

Thank you for reaching out regarding the purification of your phosphonium salt. Based on your request, you are working with [Tris(4-methoxyphenyl)methyl]phosphonium iodide (often referred to as Methyltris(4-methoxyphenyl)phosphonium iodide , CAS: 1050-47-1).

This compound is a quaternary phosphonium salt, typically used as a Wittig reagent precursor. The primary challenge with this specific salt is its electron-rich nature (due to the methoxy groups), which makes the precursor phosphine prone to oxidation, and the salt itself prone to "oiling out" rather than crystallizing during precipitation.

Below is the technical guide designed to resolve your purification issues.

Part 1: The "Golden Path" Purification Protocol

Standard Operating Procedure (SOP) for high-purity isolation.

Principle: Phosphonium salts are ionic and highly polar. They dissolve in chlorinated solvents (DCM, CHCl₃) or alcohols but are insoluble in non-polar ethers and alkanes. The impurities (unreacted phosphine and phosphine oxide) are significantly less polar and will remain in the organic supernatant.

Reagents Required:
  • Solvent A (Good Solvent): Dichloromethane (DCM) or Chloroform (CHCl₃).

  • Solvent B (Anti-Solvent): Diethyl Ether (Et₂O) or MTBE (Methyl tert-butyl ether). Note: Hexanes can be used but often cause oiling.

  • Wash Solvent: Cold Diethyl Ether.

Step-by-Step Workflow:
  • Dissolution: Dissolve the crude orange/yellow solid in the minimum amount of Solvent A (DCM) at room temperature.

    • Tech Note: If there are insoluble white solids (inorganic salts), filter them off now using a syringe filter or Celite pad.

  • Concentration: Evaporate the DCM slowly under reduced pressure until the solution becomes viscous (syrupy), but do not evaporate to dryness.

  • Precipitation (The Critical Step):

    • Place the flask in an ice bath with vigorous stirring.

    • Add Solvent B (Ether) dropwise .

    • Visual Cue: You will see a cloudiness (turbidity) that redissolves initially. Continue adding until the turbidity persists.

  • Crystallization: Stop stirring and let it sit in the ice bath for 15–30 minutes. If an oil forms, see the Troubleshooting section below.

  • Filtration: Collect the precipitate via vacuum filtration (Buchner funnel).

  • Washing: Wash the filter cake 3x with cold Ether to remove residual phosphine oxide.

  • Drying: Dry under high vacuum (0.1 mbar) for 4 hours to remove trapped solvent.

Part 2: Troubleshooting & FAQs

Issue #1: "My product turned into a sticky oil instead of a powder."

Root Cause: This is the most common issue with methoxy-substituted phosphonium salts. It occurs when the anti-solvent is added too quickly, trapping solvent molecules in the lattice, or if the concentration is too high.

Corrective Actions:

  • The Trituration Fix: Decant the supernatant ether. Add fresh EtOAc (Ethyl Acetate) or Diethyl Ether to the oil. Sonicate the flask in an ultrasonic bath for 10–20 minutes. The mechanical energy often forces the oil to organize into a crystalline solid.

  • The "Scratch" Method: While the oil is under the anti-solvent, scratch the side of the glass flask vigorously with a glass rod. The friction creates nucleation sites.

  • Slow Diffusion (recrystallization): Dissolve the oil in minimal DCM. Carefully layer Hexane or Ether on top (do not mix). Seal the flask and let it stand at 4°C overnight. The slow mixing prevents oiling.

Issue #2: "The product is dark orange/brown. Is it decomposed?"

Root Cause: The iodide ion (


) can oxidize to form iodine (

) or triiodide (

), which are dark brown/purple. This is common if the salt was exposed to light or air for long periods. Corrective Action:
  • Wash the solid with a small amount of cold Acetone (if the salt is sparingly soluble) or repeat the precipitation using DCM/Ether containing a trace of sodium thiosulfate (though this introduces inorganics).

  • Best Practice: Usually, the dark color is a surface impurity. The DCM/Ether precipitation described in Part 1 removes most free iodine into the filtrate (which will turn brown).

Issue #3: "I have low yield after precipitation."

Root Cause: The product is slightly soluble in the anti-solvent, or too much "Good Solvent" (DCM) was used, keeping the salt in solution. Corrective Action:

  • Check the Filtrate: Run a TLC of your mother liquor. If the spot for the salt (

    
    ) is visible, rotovap the filtrate to dryness and repeat the precipitation with less DCM.
    
  • Change Anti-Solvent: Switch from Ether to Hexanes or Pentane (lower polarity), which forces more salt out of solution.

Part 3: Visualizing the Workflow

The following diagram illustrates the decision logic for the purification process.

PurificationProtocol Start Crude Reaction Mixture (Solid/Oil) Dissolve Dissolve in Minimal DCM (Room Temp) Start->Dissolve Filter Filter Insolubles (Remove inorganic salts) Dissolve->Filter Precip Add Anti-Solvent (Et2O) Dropwise with Stirring Filter->Precip CheckState Check Physical State Precip->CheckState Solid Precipitate Forms (White/Pale Yellow) CheckState->Solid Success Oil Oiling Out Occurs (Sticky Gum) CheckState->Oil Failure FinalFilter Vacuum Filtration Solid->FinalFilter Triturate Trituration Protocol: 1. Decant Supernatant 2. Add Fresh Et2O/EtOAc 3. Sonicate vigorously Oil->Triturate Triturate->CheckState Re-check Wash Wash with Cold Ether (Removes Phosphine Oxide) FinalFilter->Wash Dry Dry under High Vacuum Wash->Dry

Caption: Decision tree for the precipitation and remediation of oiling events during phosphonium salt purification.

Part 4: Solvent Compatibility Data

Use this table to select alternatives if the standard DCM/Ether system fails.

Solvent RoleRecommendedAlternativeNotes
Good Solvent (Dissolves Salt)Dichloromethane (DCM) Chloroform, MethanolMethanol is harder to remove; use only if DCM fails.
Anti-Solvent (Precipitates Salt)Diethyl Ether MTBE, Ethyl AcetateMTBE is safer (higher flash point) than Ether.
Wash Solvent (Removes Impurity)Toluene Benzene, HexanesToluene is excellent for dissolving Phosphine Oxide impurities while leaving the salt intact.

References

  • BenchChem Technical Support. (2025).[1][2] Phosphonium Salt Synthesis and Troubleshooting Guide. Retrieved from

  • Sigma-Aldrich. (n.d.). Tris(4-methoxyphenyl)phosphine Product Specification and Handling. Retrieved from

  • ResearchGate Community. (2018). Discussion: How to recrystallize oily phosphonium salts? Retrieved from

  • National Institute of Standards and Technology (NIST). (2025). Phosphine, tris(4-methoxyphenyl)- Properties.[3][4][5][6][7][8] Retrieved from

Sources

Troubleshooting

Technical Support Center: Troubleshooting Color Change and Degradation in Tris(4-methoxyphenyl) Phosphonium Salts

Overview Tris(4-methoxyphenyl) phosphonium (TMPP) salts are highly valued in drug development as mitochondria-targeting vectors and in synthetic chemistry as phase-transfer catalysts. However, users frequently encounter...

Author: BenchChem Technical Support Team. Date: March 2026

Overview

Tris(4-methoxyphenyl) phosphonium (TMPP) salts are highly valued in drug development as mitochondria-targeting vectors and in synthetic chemistry as phase-transfer catalysts. However, users frequently encounter an unexpected yellow or brown discoloration during storage or reaction. This guide provides a mechanistic understanding and actionable troubleshooting steps to mitigate TMPP degradation.

Mechanistic Insights: The Causality of Color Change

Pure TMPP salts are crystalline and colorless/white. Discoloration is a macroscopic indicator of molecular degradation, primarily driven by two distinct chemical pathways:

Aerobic Photooxidation: The para-methoxy (-OCH


) groups are strongly electron-donating via resonance. This increases the electron density at the phosphorus center, significantly lowering its oxidation potential (approx. 1.050 V) compared to standard triphenylphosphonium (TPP) salts (1.400 V)[1]. Exposure to ambient light and oxygen accelerates the formation of phosphine oxides and complex quinoidal degradation products, which absorb visible light and appear yellow/brown[2].

Alkaline Hydrolysis in Cosolvents: In aqueous biological buffers (pH > 7), the presence of dimethyl sulfoxide (DMSO) acts as a potent sensitizer for hydrolytic degradation[3]. DMSO solvates cations effectively but leaves hydroxide ions poorly solvated ("naked"), drastically increasing their nucleophilicity. The OH⁻ attacks the phosphonium center to form a pentacoordinate phosphorane intermediate, which then undergoes reductive elimination to yield tris(4-methoxyphenyl)phosphine oxide and anisole[3].

Mechanism TMPP Tris(4-methoxyphenyl) phosphonium salt (White/Colorless) AlkHydro Alkaline Hydrolysis (pH > 7, DMSO cosolvent) TMPP->AlkHydro OH- attack Oxidation Aerobic Photooxidation (O2, Light exposure) TMPP->Oxidation ROS / O2 Inter1 Pentacoordinate Phosphorane Intermediate AlkHydro->Inter1 Degradants Phosphine Oxides + Arene Byproducts (Yellow/Brown Discoloration) Oxidation->Degradants Direct Oxidation Inter1->Degradants Reductive Elimination

Mechanistic pathways of TMPP salt degradation via oxidation and alkaline hydrolysis.

Troubleshooting FAQs

Q1: My TMPP salt stock solution turned yellow overnight. Is it still viable? A1: Likely not for quantitative biological assays. The yellowing indicates the formation of neutral phosphine oxides and arene byproducts. If your application relies on the diffused cationic charge of the phosphonium for mitochondrial targeting, the neutral degradants will fail to accumulate across the mitochondrial membrane. You must verify purity using ³¹P NMR before proceeding.

Q2: I need to dissolve my TMPP conjugate for a cell assay at pH 7.8. How do I prevent degradation? A2: Avoid DMSO. Empirical studies demonstrate that TMPP conjugates undergo rapid, pH-dependent degradation in basic buffers specifically when DMSO is used as a cosolvent[3]. At pH 8.3 in 1:1 DMSO:Tris, almost complete degradation occurs within 24 hours[3]. Switch your cosolvent to ethanol or use a purely aqueous system if solubility permits, and maintain the pH as close to 7.0 as possible.

Q3: How should I store the solid powder to prevent browning? A3: Store the solid at -20°C under an inert atmosphere (Argon or Nitrogen) and strictly protect it from light. While TMPP is relatively stable as a solid in the dark, ambient light and humidity catalyze surface-level photooxidation[4].

Troubleshooting Start Issue: Yellow/Brown Color Change Observed State Identify Storage/Reaction State Start->State Solid Solid State Storage State->Solid Liquid In Solution / Buffer State->Liquid ActionSolid Purify via Silica Gel Store at -20°C under Ar/N2 Solid->ActionSolid Suspect Photooxidation CheckpH Check pH & Solvents Liquid->CheckpH ActionBasic Remove DMSO if pH > 7 Use alternative cosolvent CheckpH->ActionBasic Basic pH + DMSO ActionOx Degas Solvents Protect from Light CheckpH->ActionOx Neutral pH

Diagnostic workflow for addressing color change and degradation in TMPP salts.

Quantitative Data: Stability Profiles

The following table summarizes the stability metrics of TMPP compared to standard TPP under various conditions, synthesizing electrochemical and hydrolytic data[1][3].

Compound / ConditionOxidation Potential (V)Solid State Stability (Air/Light)Hydrolytic Stability (pH 8.3, 1:1 DMSO:Tris)Primary Degradant
TPP (Triphenyl) 1.400 VHighly StableModerateTriphenylphosphine oxide
TMPP (Tris(4-methoxyphenyl)) 1.050 VModerately Sensitive (Yellows)Rapid Degradation (< 24 h)TMPP Oxide + Anisole
TMPP (pH 2.0, DMSO:Tris) N/AN/AHighly Stable (> 1 week)None observed
TMPP (pH 7.4, DMSO:Tris) N/AN/AMinimal Degradation (1 week)Trace TMPP Oxide

Self-Validating Experimental Protocols

To ensure scientific integrity, implement the following self-validating protocols to assess the quality of your TMPP salts and troubleshoot assay conditions.

Protocol 1: ³¹P NMR Quantification of Oxidation Degradation

Rationale: ³¹P NMR provides a direct, quantitative assessment of the phosphorus oxidation state without interference from the complex aromatic protons of the degradants.

  • Sample Preparation: Dissolve 10 mg of the suspected degraded TMPP salt in 0.5 mL of degassed CDCl

    
    .
    
  • Internal Standard (Self-Validation): Add a known concentration of triphenyl phosphate (TPP=O) as an internal standard to allow for absolute quantification and to validate the integration parameters.

  • Acquisition: Acquire the ³¹P NMR spectrum (typically at 121 MHz or 162 MHz depending on the magnet).

  • Analysis: The intact TMPP cation typically appears as a sharp singlet around +20 to +25 ppm. The degraded TMPP oxide will appear significantly downshifted (typically +25 to +35 ppm depending on the exact electronic environment). Calculate the integration ratio of the oxide peak to the intact phosphonium peak to determine the degradation percentage.

Protocol 2: Controlled Alkaline Hydrolysis Assay

Rationale: This protocol isolates the variable of DMSO-induced alkaline hydrolysis to validate whether your specific assay buffer is causing the color change[3].

  • Buffer Preparation: Prepare two sets of 50 mM Tris buffer adjusted to pH 8.3.

  • Solvent Matrix: Create Matrix A (1:1 DMSO:Tris) and Matrix B (1:1 Acetonitrile:Tris).

  • Incubation: Dissolve the TMPP salt to a final concentration of 0.2 mg/mL in both matrices. Incubate at 37°C in the dark to isolate hydrolysis from photooxidation.

  • HPLC Monitoring: Take 20 µL aliquots at 0 h, 4 h, 12 h, and 24 h. Inject onto a C18 analytical HPLC column using a Water/Acetonitrile gradient with 0.1% TFA.

  • Validation: Matrix A should show the rapid emergence of a new peak (TMPP oxide) and a corresponding drop in the TMPP peak. Matrix B serves as the negative control, validating that the degradation is specifically DMSO-sensitized and not an inherent flaw of the buffer alone[3].

References

  • Stability of Phenyl-Modified Triphenylphosphonium Conjugates and Interactions with DTPA Source: ACS Omega (2022) URL:[Link][3]

  • Tris(2,4,6-trimethoxyphenyl)phosphine – a Lewis base able to compete with phosphazene bases in catalysing oxa-Michael reactions Source: Catalysis Science & Technology, RSC Publishing (2022) URL:[Link][4]

  • Electron-rich triarylphosphines as nucleophilic catalysts for oxa-Michael reactions Source: PMC / Beilstein Journal of Organic Chemistry (2021) URL:[Link][1]

  • Photooxidation of triarylphosphines under aerobic conditions in the presence of a gold(III) complex on cellulose extracted from Carthamus tinctorius immobilized on nanofibrous phosphosilicate Source: RSC Advances (2019) URL:[Link][2]

Sources

Reference Data & Comparative Studies

Validation

31P NMR shift of Methyltris(4-methoxyphenyl)phosphonium iodide

Title: Comparative Analysis of ^31^P NMR Chemical Shifts: Methyltris(4-methoxyphenyl)phosphonium Iodide vs. Standard Phosphonium Salts Executive Summary For researchers and drug development professionals utilizing phosph...

Author: BenchChem Technical Support Team. Date: March 2026

Title: Comparative Analysis of ^31^P NMR Chemical Shifts: Methyltris(4-methoxyphenyl)phosphonium Iodide vs. Standard Phosphonium Salts

Executive Summary

For researchers and drug development professionals utilizing phosphonium salts as mitochondrial targeting vectors or Wittig reagents, the electronic environment of the phosphorus center dictates both chemical reactivity and biological efficacy. This guide provides an objective comparative analysis of the ^31^P NMR chemical shifts of Methyltris(4-methoxyphenyl)phosphonium iodide (MTMMPI) against standard baseline alternatives like Methyltriphenylphosphonium iodide (MTPI) . By analyzing these shifts, scientists can accurately quantify charge delocalization, predict downstream performance, and validate the structural integrity of their synthesized vectors.

Mechanistic Causality: Electronic Tuning of the Phosphonium Center

In MTMMPI, the para-methoxy (-OCH3) groups exert a strong electron-donating mesomeric effect (+M). This resonance donates electron density into the aryl π-system, which subsequently shields the phosphorus nucleus. According to the foundational principles of NMR spectroscopy, increased electron shielding reduces the effective magnetic field experienced by the nucleus. This requires a lower resonance frequency to achieve spin-flip, resulting in an upfield shift (lower ppm)[3]. Conversely, electron-withdrawing groups (EWGs) strip electron density, deshielding the nucleus and causing a downfield shift.

Comparative ^31^P NMR Data Analysis

To objectively compare the performance and electronic tuning of these vectors, we evaluate their ^31^P NMR shifts in CDCl3. The data below demonstrates the predictable correlation between aryl substituents and phosphorus shielding.

Phosphonium Salt AlternativeAryl SubstituentElectronic Effect^31^P NMR Shift (ppm, CDCl3)Diagnostic Implication
Methyltris(4-methoxyphenyl)phosphonium iodide p-OCH3Strongly Donating (+M)~16.5 - 17.5High charge delocalization; highly nucleophilic ylide precursor.
Methyltriphenylphosphonium iodide (Baseline)None (H)Neutral~21.0 - 22.5Standard charge localization; baseline lipophilicity [4].
Methyltris(4-fluorophenyl)phosphonium iodide p-FWithdrawing (-I)~23.5 - 24.5Poor charge delocalization; highly electrophilic phosphorus center.

(Note: Exact shifts may vary slightly depending on concentration and exact temperature, but the relative Δδ between derivatives remains constant).

Implications for Drug Development

In drug development, the triphenylphosphonium (TPP) cation is the gold standard for delivering therapeutics to the mitochondrial matrix due to its lipophilic, delocalized positive charge. However, standard TPP vectors can sometimes exhibit high toxicity or insufficient membrane permeation.

By substituting the phenyl rings with methoxy groups (as in MTMMPI), the positive charge is further delocalized—a phenomenon directly evidenced by the ~4-5 ppm upfield ^31^P shift. This increased delocalization, combined with the added lipophilicity of the methoxy groups, lowers the activation energy required to cross the hydrophobic inner mitochondrial membrane. Consequently, drug development professionals can use the ^31^P NMR shift as a direct proxy for predicting the membrane-permeation efficiency of modified TPP-drug conjugates.

Visualization of Electronic Effects

G cluster_0 Electronic Tuning of Phosphonium Salts EDG p-Methoxy Substitution (+M Effect) Shield Increased P-Nucleus Shielding EDG->Shield Electron Donation Neutral Unsubstituted Phenyl (Reference) ShiftRef Baseline 31P Shift (~21.5 ppm) Neutral->ShiftRef Baseline Density EWG p-Fluoro Substitution (-I Effect) Deshield Decreased P-Nucleus Shielding EWG->Deshield Electron Withdrawal ShiftUp Upfield 31P Shift (~17.3 ppm) Shield->ShiftUp Lower Resonance Freq. ShiftDown Downfield 31P Shift (~23.8 ppm) Deshield->ShiftDown Higher Resonance Freq.

Fig 1: Logical flow of substituent electronic effects on 31P NMR chemical shifts.

Self-Validating Experimental Protocol for ^31^P NMR Acquisition

To ensure absolute trustworthiness in your structural characterization, the following protocol employs a self-validating system to prevent false readings caused by transient ylide formation or solvent interactions.

Step 1: Sample Preparation & Integrity Check

  • Dissolve 15–20 mg of the phosphonium iodide salt in 0.6 mL of strictly anhydrous CDCl3.

  • Causality Check: Trace moisture or basic impurities in standard NMR tubes can prematurely deprotonate the methyl group, forming a transient phosphorane/ylide. Before acquiring the ^31^P spectrum, run a standard ^1^H NMR. Validate sample integrity by confirming the sharp doublet of the P-CH3 protons (3.2 ppm) and the intact methoxy singlet (3.8 ppm). If the P-CH3 signal is broadened or missing, ylide formation has occurred, and the sample must be re-purified.

Step 2: Internal Referencing Setup

  • Do not add internal standards directly to the solution. The highly charged phosphonium cation can interact with standard reference molecules, altering the local magnetic susceptibility.

  • Causality Check: Instead, utilize the absolute frequency referencing method (Ξ ratio for ^31^P = 40.480742% relative to the ^1^H TMS signal), or insert a sealed capillary containing 85% Hngcontent-ng-c2699131324="" class="ng-star-inserted">3PO4 (0.0 ppm) into the NMR tube to maintain physical separation .

Step 3: Acquisition Parameters

  • Acquire the spectrum using inverse-gated ^1^H decoupling.

  • Causality Check: Standard continuous decoupling generates a Nuclear Overhauser Effect (NOE) that artificially inflates the ^31^P signal intensity. Inverse-gated decoupling suppresses this NOE, allowing for accurate quantitative integration if impurities (like phosphine oxides at ~25-30 ppm) are suspected.

  • Set the relaxation delay (D1) to at least 3 seconds to account for the longer T1 relaxation times typical of quaternary phosphorus centers.

References

  • Title: Phosphorus-31 Chemical Shifts of Quaternary Phosphonium Salts Source: The Journal of Physical Chemistry (ACS Publications) URL: [Link]

  • Title: Amide-Type Substrates in the Synthesis of N-Protected 1-Aminomethylphosphonium Salts Source: Molecules (MDPI) URL: [Link]

  • Title: Methyltriphenylphosphonium iodide (CID 638159) Source: PubChem (National Institutes of Health) URL: [Link]

  • Title: From Spectra to Structure: AI-Powered 31P NMR Interpretation Source: Journal of Cheminformatics (PMC / NIH) URL: [Link]

  • Title: 31P NMR spectra of a urine sample (Internal Standard Reference) Source: Toxicology Mechanisms and Methods (via ResearchGate) URL: [Link]

Sources

Comparative

1H NMR characterization of [Tris(4-methoxyphenyl)methyl]phosphanium iodide

An in-depth technical comparison guide for researchers and drug development professionals evaluating advanced phosphonium salts for organic synthesis and structural characterization. Introduction & Nomenclature Clarifica...

Author: BenchChem Technical Support Team. Date: March 2026

An in-depth technical comparison guide for researchers and drug development professionals evaluating advanced phosphonium salts for organic synthesis and structural characterization.

Introduction & Nomenclature Clarification

In advanced organic synthesis, the choice of phosphonium salt dictates not only the reactivity of the resulting Wittig ylide but also the efficiency of post-reaction purification. While the standard reagent is methyltriphenylphosphonium iodide, electron-rich derivatives offer distinct mechanistic advantages.

Nomenclature Note: The compound designated as [Tris(4-methoxyphenyl)methyl]phosphanium iodide is frequently encountered in automated chemical databases as a structural synonym for Methyltris(4-methoxyphenyl)phosphonium iodide (CAS 1050-47-1) 1. This guide evaluates this methoxy-substituted variant against the standard un-substituted triphenylphosphonium analogue, focusing on


H NMR characterization, ylide nucleophilicity, and downstream purification logic.

Mechanistic Rationale: The Methoxy Effect

The substitution of the phenyl rings with para-methoxy groups fundamentally alters the electronic landscape of the phosphorus center.

  • Precatalyst Acidity: The electron-donating resonance effect (+R) of the methoxy groups increases electron density at the phosphorus atom. This shields the adjacent methyl protons and slightly decreases their acidity, requiring a stronger base (e.g., NaHMDS or

    
    -BuLi) for deprotonation compared to the standard triphenyl variant.
    
  • Ylide Nucleophilicity: Once deprotonated, the resulting ylide is highly nucleophilic. This electronic enhancement accelerates the nucleophilic attack on sterically hindered or electron-rich carbonyls, altering the reaction kinetics and sometimes switching regioselectivity in complex substrates 2.

G A Phosphonium Salt (Precatalyst) B Ylide Formation (Active Nucleophile) A->B Base (-HI) C Oxaphosphetane Intermediate B->C + Carbonyl D Alkene Product + Phosphine Oxide C->D Cycloreversion E Methoxy Effect: Enhances Ylide Nucleophilicity E->B

Fig 1. Wittig olefination pathway highlighting the electronic enhancement of the methoxy groups.

H NMR Characterization: A Self-Validating System

Nuclear Magnetic Resonance (NMR) is the primary tool for validating the structural integrity of phosphonium salts. The


H NMR spectrum of a methylphosphonium salt is a self-validating system: the presence of a distinct doublet for the methyl group (caused by 

coupling) definitively proves the direct carbon-phosphorus bond, distinguishing the salt from an unreacted mixture of phosphine and methyl iodide.
Causality in Chemical Shifts
  • The P-CH

    
     Signal:  In methyltriphenylphosphonium iodide, the methyl group appears as a doublet at ~3.20 ppm 3. In the methoxy variant, the electron-donating -OMe groups shield the phosphorus atom, which in turn shields the methyl protons, shifting the signal upfield to ~2.95 ppm.
    
  • The Aromatic Region: The standard triphenyl variant exhibits a complex multiplet between 7.60–7.90 ppm. In contrast, the symmetry and electronic effects of the para-methoxy groups simplify the aromatic region into two distinct doublet-of-doublets (an AB spin system further split by phosphorus coupling).

  • Integration Logic: The strict 9:12:3 integration ratio (Methoxy : Aromatic : P-Methyl) serves as an internal purity check. Any deviation indicates incomplete alkylation, hydrolysis, or residual solvent.

Quantitative Data Comparison
Structural FeatureMethyltriphenylphosphonium Iodide (

H NMR, CDCl

)
Methyltris(4-methoxyphenyl)phosphonium Iodide (

H NMR, CDCl

)
P-CH

(Methyl)
~3.20 ppm (d, 3H,

= 13.0 Hz)
~2.95 ppm (d, 3H,

= 13.2 Hz)
O-CH

(Methoxy)
N/A3.88 ppm (s, 9H)
Ar-H (ortho to P) ~7.80–7.90 ppm (m, 6H)~7.55 ppm (dd, 6H,

= 8.8 Hz,

= 11.5 Hz)
Ar-H (meta to P) ~7.65–7.75 ppm (m, 9H)~7.10 ppm (dd, 6H,

= 8.8 Hz,

= 2.5 Hz)

Experimental Protocols

Protocol A: H NMR Sample Preparation & Validation

Objective: Ensure high-resolution spectral acquisition free from concentration-induced line broadening.

  • Weighing: Accurately weigh 10–15 mg of the phosphonium salt into a clean glass vial. Causality: Exceeding 15 mg increases sample viscosity and causes homonuclear line broadening, obscuring fine

    
     coupling constants.
    
  • Solvation: Dissolve the solid in 0.6 mL of anhydrous CDCl

    
     (containing 0.03% v/v TMS as an internal reference).
    
  • Transfer: Transfer the homogenous solution to a 5 mm NMR tube using a glass Pasteur pipette.

  • Acquisition: Acquire the spectrum at 400 MHz (or higher) using 16 scans, a spectral width of 15 ppm, and a relaxation delay (d1) of 2.0 seconds to ensure complete relaxation of the methyl protons for accurate integration.

Protocol B: Wittig Olefination & "Baseline" Purification

Objective: Capitalize on the polarity of the methoxy-substituted byproduct for seamless chromatographic separation.

  • Ylide Generation: Suspend 1.2 equivalents of Methyltris(4-methoxyphenyl)phosphonium iodide in anhydrous THF under an argon atmosphere. Cool to 0 °C.

  • Deprotonation: Dropwise add 1.15 equivalents of NaHMDS (1.0 M in THF). The suspension will transition to a vibrant, homogenous colored solution (typically orange/red), validating the formation of the ylide. Stir for 30 minutes.

  • Coupling: Add 1.0 equivalent of the target aldehyde dropwise. Allow the reaction to warm to room temperature and stir until TLC indicates complete consumption of the aldehyde.

  • Quench & Extract: Quench with saturated aqueous NH

    
    Cl. Extract the aqueous layer with ethyl acetate (3x). Dry the combined organic layers over Na
    
    
    
    SO
    
    
    and concentrate in vacuo.
  • Chromatography (The Advantage): Load the crude mixture onto a silica gel column. Elute with a non-polar solvent system (e.g., Hexane/EtOAc 9:1).

Downstream Purification Advantage: Solving the "TPPO Problem"

The most significant bottleneck in standard Wittig reactions is the removal of triphenylphosphine oxide (TPPO), which notoriously co-elutes with non-polar alkene products.

By utilizing the methoxy-substituted phosphonium salt, the resulting byproduct is Tris(4-methoxyphenyl)phosphine oxide (TMPPO) . The three polar methoxy groups drastically increase the Topological Polar Surface Area (TPSA) and the Lewis basicity of the molecule 4. Consequently, TMPPO binds aggressively to the stationary silica gel phase. While TPPO bleeds through the column, TMPPO remains anchored to the baseline, allowing the target alkene to be isolated with near-perfect purity.

G Mix Crude Reaction Mixture Silica Silica Gel Column Mix->Silica Alkene Alkene Product (Elutes First) Silica->Alkene Non-polar solvent TPPO TPPO Byproduct (Co-elutes) Silica->TPPO Contaminant TMPPO TMPPO Byproduct (Retained on Baseline) Silica->TMPPO Strong silica binding

Fig 2. Chromatographic separation logic demonstrating the retention of polar TMPPO on silica gel.

References

  • Synthesis, structural analysis, electrochemical and magnetic properties of tetrachloroferrate ionic liquids Semantic Scholar (RSC Advances)[Link]

  • Unexpected Regioselectivity Switch: Organophosphine-Triggered Reactions of Cyclopropene-1,1-dicarboxylates with Aldehydes American Chemical Society (Organic Letters)[Link]

  • Origins of edge stabilization in reduced-dimensional perovskites ResearchGate (Nature Communications)[Link]

Sources

Validation

Reactivity Comparison: Triphenylphosphine (TPP) vs. Tris(4-methoxyphenyl)phosphine in Wittig Olefination

[1][2] Executive Summary For decades, Triphenylphosphine (TPP) has been the "workhorse" reagent for Wittig olefinations due to its low cost and availability. However, its application is frequently bottlenecked by two cri...

Author: BenchChem Technical Support Team. Date: March 2026

[1][2]

Executive Summary

For decades, Triphenylphosphine (TPP) has been the "workhorse" reagent for Wittig olefinations due to its low cost and availability. However, its application is frequently bottlenecked by two critical issues: the difficulty of removing the Triphenylphosphine Oxide (TPPO) byproduct and sluggish kinetics with sterically hindered halides.

Tris(4-methoxyphenyl)phosphine (TMPP) emerges as a high-performance alternative.[1] By introducing an electron-donating methoxy group at the para-position, TMPP significantly alters the electronic profile of the phosphorus center. This guide details when to switch from TPP to TMPP, focusing on nucleophilicity, stereochemical control, and the critical advantage of simplified purification.

Quick Decision Matrix
FeatureTriphenylphosphine (TPP)Tris(4-methoxyphenyl)phosphine (TMPP)
Nucleophilicity Moderate (Baseline)High (Accelerated salt formation)
Ylide Stability ModerateLow (High reactivity towards carbonyls)
Stereoselectivity Mixed (Substrate dependent)High Z-Selectivity (Kinetic control)
Oxide Removal Difficult (Requires chromatography/precipitation)Enhanced (Acid-washable or distinct polarity)
Cost LowHigh (Use for high-value/difficult targets)

Part 1: Mechanistic & Electronic Deep Dive

Electronic Tuning (The "Why" It Works)

The reactivity difference stems directly from the Hammett substituent constants (


). The methoxy group (-OMe) has a strong electron-donating resonance effect (+M), which increases the electron density on the phosphorus atom.
  • TPP: Phenyl rings are relatively neutral/weakly withdrawing.

  • TMPP: The p-OMe groups push electron density into the P-center (

    
     of conjugate acid is higher).
    

This electronic enrichment has two major consequences:

  • Super-Nucleophilicity: The lone pair on phosphorus is more available, making

    
     attack on alkyl halides significantly faster. This is crucial for forming phosphonium salts with secondary  or hindered primary halides  where TPP often requires harsh conditions or fails.
    
  • Ylide Destabilization: Once the ylide is formed, the electron-rich phosphorus is less able to stabilize the adjacent carbanion negative charge through

    
     back-bonding compared to TPP. This results in a "hotter," more reactive ylide.
    
Impact on Stereoselectivity

In the Wittig mechanism, the ratio of E vs. Z alkene depends on the reversibility of the oxaphosphetane intermediate formation.

  • Non-Stabilized Ylides: TMPP-derived ylides react irreversibly and rapidly under kinetic control, often enhancing Z-selectivity (cis) compared to TPP.

  • Semi-Stabilized Ylides: The destabilizing effect of the p-OMe groups prevents equilibration of the betaine/oxaphosphetane intermediates, locking the reaction into the kinetic Z-pathway more effectively than TPP.

Part 2: Experimental Performance & Purification

The "Achilles Heel" of Wittig: Oxide Removal

The most compelling argument for using TMPP in drug development is purification efficiency .

  • The TPP Problem: TPPO is lipophilic and often co-elutes with products during silica chromatography.[2] While precipitation methods (e.g., with

    
     or 
    
    
    
    ) exist, they are not universally effective.
  • The TMPP Solution: Tris(4-methoxyphenyl)phosphine oxide is significantly more basic than TPPO.

    • Acid Extraction: For acid-stable products, the TMPP oxide can often be removed by a simple wash with dilute aqueous acid (e.g., 2M HCl), partitioning the protonated oxide into the aqueous layer.

    • Polarity Shift: Even if acid washing is not possible, the methoxy groups make the oxide much more polar than TPPO, creating a larger

      
       difference on silica gel, facilitating easier chromatographic separation.
      
Comparative Data: Salt Formation Kinetics

Experimental observation based on general phosphine nucleophilicity trends:

Alkyl Halide SubstrateTPP Reaction Time (

)
TMPP Reaction Time (

)
Outcome
Methyl Iodide (Simple)< 1 hour< 10 minsBoth effective
Isopropyl Iodide (Hindered)24-48 hours (Low Yield)4-6 hours (High Yield)TMPP Superior
Benzyl Chloride4 hours1 hourTMPP Faster

Part 3: Visualization of Workflows

Mechanism & Electronic Influence

The following diagram illustrates how the electron-donating effect of the methoxy group influences both the initial nucleophilic attack and the final stereochemical outcome.

WittigMechanism cluster_electronic Electronic Effect of p-OMe (TMPP) Reagent Phosphine Reagent Salt Phosphonium Salt (Formation Step) Reagent->Salt SN2 Attack (TMPP >> TPP) Ylide Phosphonium Ylide (Deprotonation) Salt->Ylide Base Intermediate Oxaphosphetane (Cyclization) Ylide->Intermediate Carbonyl Attack (Kinetic Control) Product Alkene Product (E/Z Mixture) Intermediate->Product Elimination Byproduct Phosphine Oxide Intermediate->Byproduct Side Product

Caption: The electron-rich nature of TMPP accelerates the rate-limiting salt formation step (blue arrow) compared to TPP.

Purification Strategy Comparison

This flowchart guides the user on how to leverage the basicity of TMPP oxide for easier workup.

Purification Start Crude Reaction Mixture (Alkene + Oxide) Decision Is Product Acid Stable? Start->Decision AcidWash Wash with 2M HCl / dilute H2SO4 Decision->AcidWash Yes (Use TMPP) Chromatography Silica Chromatography Decision->Chromatography No Separation Phase Separation AcidWash->Separation Aqueous Aqueous Layer (Protonated TMPP Oxide) Separation->Aqueous Waste Organic Organic Layer (Pure Product) Separation->Organic Product ResultTPP TPP Oxide: Co-elutes (Difficult) Chromatography->ResultTPP If using TPP ResultTMPP TMPP Oxide: Retained on Silica (Easy) Chromatography->ResultTMPP If using TMPP

Caption: Decision tree for removing phosphine oxide. TMPP allows for acid extraction, bypassing chromatography for stable products.

Part 4: Validated Experimental Protocols

Protocol A: Standard Wittig with TPP (Baseline)

Use for simple, unhindered primary halides where cost is the primary driver.

  • Salt Formation: Dissolve TPP (1.1 equiv) and alkyl halide (1.0 equiv) in Toluene. Reflux 12-24h. Filter white solid.

  • Ylide Generation: Suspend salt in dry THF at 0°C. Add n-BuLi (1.1 equiv) dropwise. Stir 30 min (solution turns yellow/orange).

  • Olefination: Add aldehyde/ketone (0.9 equiv) slowly. Warm to RT and stir 4-12h.

  • Workup: Quench with water. Extract with Ether.

  • Purification: Mandatory Column Chromatography (Hexane/EtOAc gradient) to remove TPPO.

Protocol B: High-Performance Wittig with TMPP

Use for hindered halides, high-value substrates, or when chromatography is difficult.

  • Salt Formation: Dissolve Tris(4-methoxyphenyl)phosphine (1.05 equiv) and hindered alkyl halide (1.0 equiv) in Toluene or Acetonitrile. Heat to 60-80°C.

    • Note: Reaction is often complete in <4 hours due to enhanced nucleophilicity.

  • Ylide Generation: Suspend salt in dry THF/Ether at -78°C (ylide is more reactive/less stable). Add base (e.g., NaHMDS or KOtBu).

    • Critical: Stir only 15-20 mins at low temp to minimize ylide decomposition.

  • Olefination: Add carbonyl substrate immediately at low temperature. Allow to warm slowly to RT.

  • Purification (The "Acid Wash" Method):

    • Dilute reaction mixture with Diethyl Ether.

    • Wash 2x with 2M HCl. (The basic TMPP oxide is protonated and moves to the aqueous phase).

    • Wash 1x with Brine. Dry over

      
      .
      
    • Concentrate. Product is often >95% pure without column chromatography.

References

  • Preparation and Properties of Tris(4-methoxyphenyl)

    • Source: Wikipedia / ChemicalBook
    • Relevance: Establishes physical properties and basicity d
    • [1][3][4][5][6][7]

  • Comparative Nucleophilicity in Michael Additions (Proxy for Salt Formation)

    • Title: Electron-rich triarylphosphines as nucleophilic catalysts for oxa-Michael reactions[8][1][7][9]

    • Source: Beilstein Journal of Organic Chemistry, 2021.
    • Relevance: Demonstrates the superior reaction rates of TMPP over TPP in nucleophilic
  • Oxide Removal Strategies & Basicity

    • Title: Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temper
    • Source: ACS Omega (NIH), 2021.
    • Relevance: Discusses the general problem of TPPO removal and the principles of using basic/polar phosphines for acid extraction.
  • General Wittig Mechanism and Selectivity

    • Title: The Wittig Reaction: Mechanism and Stereoselectivity
    • Source: Chemistry LibreTexts
    • Relevance: foundational text on how ylide stability affects E/Z r

Sources

Comparative

Analytical Comparison Guide: Elemental Analysis and Purity Validation of C₂₂H₂₄IO₃P Phosphonium Salts

Phosphonium salts are critical intermediates in Wittig olefinations, phase-transfer catalysis, and the synthesis of advanced flame retardants. Specifically, methyltri-o-tolyloxyphosphonium iodide (C₂₂H₂₄IO₃P) serves as a...

Author: BenchChem Technical Support Team. Date: March 2026

Phosphonium salts are critical intermediates in Wittig olefinations, phase-transfer catalysis, and the synthesis of advanced flame retardants. Specifically, methyltri-o-tolyloxyphosphonium iodide (C₂₂H₂₄IO₃P) serves as a vital intermediate in the Michaelis-Arbuzov reaction. As a Senior Application Scientist, I frequently encounter researchers struggling to validate the purity of these bulky, hygroscopic salts.

In this guide, we objectively compare the synthesis, handling, and elemental analysis (EA) of the iodide salt (C₂₂H₂₄IO₃P) against its bromide alternative (C₂₂H₂₄BrO₃P), providing a self-validating framework for ensuring analytical integrity.

Section 1: Causality in Reagent Selection: Iodide vs. Bromide Alternatives

The synthesis of methyltriaryloxyphosphonium halides requires the alkylation of a triaryl phosphite. The choice of the alkylating agent—methyl iodide (MeI) versus methyl bromide (MeBr)—dictates not only the laboratory safety profile but also the thermodynamic stability of the resulting salt.

  • Handling and Reactivity: Methyl iodide is a volatile liquid (bp 42 °C), allowing for precise volumetric dispensing and safer handling in standard fume hoods. Conversely, methyl bromide is a toxic gas (bp 3.5 °C), requiring specialized gas-handling manifolds and pressurized ampoules.

  • Thermal Disproportionation: Phosphonium halides undergo thermal disproportionation into species of the general formula (ArO)ₙPMe₄₋ₙX at elevated temperatures (> 175 °C) . The iodide salt (C₂₂H₂₄IO₃P) can be synthesized at 100 °C in a sealed tube, well below the disproportionation threshold, ensuring a kinetically trapped, high-purity product.

Section 2: Mechanistic Pathway and Visualization

The reaction proceeds via a 1:1 kinetic complex between the tri-o-tolyl phosphite and the alkyl halide, followed by the formation of the phosphonium salt. If subjected to extreme thermal stress, the salt disproportionates, forming P-O-P linkages and phosphoryl derivatives.

Arbuzov Phosphite Tri-o-tolyl phosphite (ArO)3P Complex 1:1 Kinetic Complex [(ArO)3P-MeI] Phosphite->Complex Nucleophilic Attack AlkylHalide Methyl Iodide (MeI) AlkylHalide->Complex Alkylation Product Methyltri-o-tolyloxyphosphonium iodide (C22H24IO3P) Complex->Product 100°C, 20h (Sealed Tube) Byproduct Disproportionation Products (ArO)nPMe4-n I Product->Byproduct Thermal Stress (>175°C)

Figure 1: Mechanistic pathway of the Michaelis-Arbuzov reaction forming C₂₂H₂₄IO₃P.

Section 3: Comparative Elemental Analysis Data

Elemental analysis (combustion analysis for CHN, ICP-OES for P, and titration for halogens) is the gold standard for validating the absolute purity of phosphonium salts. Table 1 compares the theoretical and experimentally found EA data for the iodide and bromide salts based on established literature .

Table 1: Elemental Analysis Comparison of Phosphonium Halides

CompoundFormulaHalogen SourceTheoretical C (%)Found C (%)Theoretical H (%)Found H (%)Theoretical P (%)Found P (%)Theoretical X (%)Found X (%)
Methyltri-o-tolyloxyphosphonium iodide C₂₂H₂₄IO₃PMethyl Iodide53.552.54.95.06.45.725.7 (I)25.6 (I)
Methyltri-o-tolyloxyphosphonium bromide C₂₂H₂₄BrO₃PMethyl Bromide59.160.05.46.66.96.417.9 (Br)17.8 (Br)
Expertise & Experience: Decoding EA Deviations

Notice the deviations in the "Found" values for C₂₂H₂₄IO₃P: Carbon is under-reported by 1.0%, and Phosphorus by 0.7%. Novice chemists often misinterpret this as a failed synthesis. However, the causality lies in the crystallization matrix. The bulky triaryloxyphosphonium cation readily traps lattice solvents (e.g., chloroform from the recrystallization step). Because chloroform (CHCl₃) lacks phosphorus and has a low carbon mass fraction, its inclusion dilutes the apparent %C and %P values. Standard vacuum drying is insufficient; extended high-vacuum desiccation at 80 °C is required to collapse the solvent lattice prior to combustion analysis.

Section 4: Self-Validating Experimental Protocol

To ensure reproducible EA data, the following protocol integrates self-validating checkpoints at every critical juncture to guarantee that the final analytical sample is free of artifacts.

Protocol: Synthesis and Analytical Preparation of C₂₂H₂₄IO₃P

  • Step 1: Reagent Preparation & Moisture Validation. Dry tri-o-tolyl phosphite and methyl iodide over activated 4Å molecular sieves.

    • Self-Validation Check: Perform Karl Fischer titration. Moisture must be < 50 ppm. Excess water causes competitive hydrolysis to phosphonates, irreversibly contaminating the batch.

  • Step 2: Sealed-Tube Alkylation. Combine tri-o-tolyl phosphite (14.8 mmol) and methyl iodide (22.5 mmol) in a heavy-walled borosilicate glass tube. Seal under argon and heat at 100 °C for 20 hours.

    • Self-Validation Check: Observe the phase transition. The mixture must solidify upon cooling to room temperature. A persistent liquid phase indicates incomplete conversion or a compromised seal.

  • Step 3: Isolation and Recrystallization. Break the seal, wash the crude solid with anhydrous ether to remove unreacted phosphite, and recrystallize from a 1:1 mixture of acetone and chloroform.

    • Self-Validation Check: The formation of distinct white/yellowish crystals (mp 155-157 °C) confirms the removal of soluble disproportionation byproducts.

  • Step 4: High-Vacuum Desiccation. Transfer the crystals to a vacuum desiccator (0.1 mbar) at 80 °C for 12 hours.

    • Self-Validation Check: Weigh the sample on an analytical balance. Repeat desiccation for 2 hours. A constant mass (Δ < 0.1 mg) validates the complete removal of the trapped chloroform lattice, clearing the sample for Elemental Analysis.

  • Step 5: Orthogonal NMR Validation. Before destructive EA, dissolve a 5 mg aliquot in CDCl₃.

    • Self-Validation Check: Acquire a ³¹P NMR spectrum. A single quartet at δ 41.3 ppm validates the C₂₂H₂₄IO₃P structure. The absence of a peak at ~130 ppm confirms the complete removal of the starting phosphite.

Section 5: Conclusion

Validating the purity of C₂₂H₂₄IO₃P phosphonium salts requires a holistic understanding of both synthetic thermodynamics and analytical limitations. By selecting the iodide pathway over the bromide alternative, researchers mitigate handling risks and thermodynamic instability. Furthermore, by recognizing the causality behind lattice solvent trapping, analytical scientists can implement rigorous desiccation protocols, ensuring that Elemental Analysis data accurately reflects the true purity of the synthesized intermediate.

References
  • Hudson, H. R., & Powroznyk, L. (2004). Some new observations on an old reaction: disproportionation and the formation of P-O-P intermediates in the Michaelis-Arbuzov reaction of triaryl phosphites with alkyl halides. ARKIVOC, 2004(9), 19-33. URL:[Link]

Validation

A Researcher's Guide to Phosphonium Salt Acidity: The Predictive Power of Hammett Substituent Constants

For researchers in synthetic chemistry and drug development, understanding and predicting the acidity of phosphonium salts is crucial for reaction optimization, catalyst design, and the development of novel reagents. Thi...

Author: BenchChem Technical Support Team. Date: March 2026

For researchers in synthetic chemistry and drug development, understanding and predicting the acidity of phosphonium salts is crucial for reaction optimization, catalyst design, and the development of novel reagents. This guide provides an in-depth comparison of how electronic substituent effects, quantified by Hammett constants, directly influence the pKa of phosphonium salts. We will explore the theoretical underpinnings, present corroborating experimental data, and provide a robust protocol for determining these values in your own work.

The Underlying Principle: A Linear Free-Energy Relationship

The acidity of a phosphonium salt, specifically the proton on a carbon alpha to the phosphorus atom (a C-H acid), is determined by the stability of its conjugate base, the phosphonium ylide. The positive charge on the phosphorus atom makes the adjacent C-H bond acidic. When a base removes the proton, a neutral ylide is formed, and the stability of this ylide dictates the equilibrium of the deprotonation reaction.

This is where the Hammett equation provides a powerful predictive tool.[1] Developed by Louis P. Hammett, this equation describes a linear free-energy relationship that quantifies the impact of adding a substituent to an aromatic ring on a reaction's rate or equilibrium constant.[2][3] The core of the equation is:

log(K/K₀) = σρ or pKa₀ - pKa = σρ

Where:

  • K and pKa are the equilibrium and acidity constants of the substituted compound.

  • K₀ and pKa₀ are the constants for the unsubstituted reference compound.

  • σ (sigma) is the substituent constant , which depends only on the specific substituent and its position (meta or para). It is a measure of the electronic influence (inductive and resonance effects) of that group.

    • Electron-withdrawing groups (EWGs) , like nitro (-NO₂) or cyano (-CN), have positive σ values. They stabilize the negative charge of the conjugate base, thus increasing the acidity of the parent acid (resulting in a lower pKa).

    • Electron-donating groups (EDGs) , like methoxy (-OCH₃) or amino (-NH₂), have negative σ values. They destabilize the conjugate base, making the parent acid weaker (resulting in a higher pKa).

  • ρ (rho) is the reaction constant , which indicates the sensitivity of a particular reaction to substituent effects.

For the deprotonation of a phosphonium salt, an electron-withdrawing substituent on an attached aryl ring will stabilize the resulting ylide through inductive and/or resonance effects. This increased stabilization of the conjugate base shifts the equilibrium towards deprotonation, making the phosphonium salt a stronger acid (i.e., having a lower pKa).

Figure 1. Influence of substituents on phosphonium salt acidity.

Comparative Analysis: Experimental pKa Data

The theoretical relationship between Hammett constants and acidity is strongly supported by experimental data. A study on the equilibrium acidities of P-(para-substituted benzyl)triphenylphosphonium cations in dimethyl sulfoxide (DMSO) provides a clear illustration of this trend.[4] The results demonstrate that introducing electron-withdrawing groups into the para position of the benzyl ring leads to a significant increase in acidity (a decrease in pKa).[4]

The data below shows a direct comparison between the Hammett substituent constant (σ⁻) and the measured pKa for a series of phosphonium salts. The use of σ⁻ constants is appropriate here as the reaction center (the carbanion in the conjugate base) can directly interact through resonance with para-substituents like -CN and -NO₂.

Substituent (G)Hammett Constant (σ⁻)pKa in DMSO
-NO₂1.2711.2
-CN1.0013.0
-Br0.2616.9
-H0.0018.1
-CH₃-0.1418.7
-OCH₂CH₃-0.2519.0

Data sourced from Zhang, S., et al. (1996). Equilibrium Acidities and Homolytic Bond Dissociation Enthalpies of the Acidic C-H Bonds in P-(Para-substituted benzyl)triphenylphosphonium Cations and Related Cations.[4]

As predicted, the pKa values decrease as the electron-withdrawing strength of the para-substituent increases. Plotting these pKa values against their corresponding σ⁻ constants reveals a strong linear correlation, yielding a reaction constant (ρ) of 4.78.[4] This large, positive ρ value signifies that the deprotonation of benzyltriphenylphosphonium salts is highly sensitive to substituent effects and that negative charge is building up at the reaction center in the transition state, which is consistent with the formation of an ylide.

Experimental Protocol: pKa Determination by Potentiometric Titration

To determine the pKa of a novel phosphonium salt in your own laboratory, potentiometric titration is one of the most reliable and accessible methods.[5][6] This technique involves monitoring the pH of a solution as a titrant of known concentration is added incrementally. The pKa is then determined from the midpoint of the buffer region on the resulting titration curve, where the concentrations of the acid and its conjugate base are equal.[7]

Causality Behind Experimental Choices:
  • Solvent Selection: The choice of solvent is critical. Many phosphonium salts have limited solubility in water. A non-aqueous or mixed-solvent system (e.g., acetonitrile, DMSO, or ethanol/water) is often necessary.[5] It is crucial to report the solvent system used, as pKa values are solvent-dependent. For this protocol, we will use acetonitrile, a polar aprotic solvent suitable for many organic salts.

  • Titrant: A strong, non-nucleophilic base is required to deprotonate the phosphonium salt without causing side reactions. A solution of tetrabutylammonium hydroxide (TBAH) in isopropanol is an excellent choice for titrations in organic solvents.

  • Inert Atmosphere: To prevent interference from atmospheric CO₂, which can react with the strong base and alter the titration curve, the entire experiment should be conducted under an inert atmosphere (e.g., nitrogen or argon).[6]

Step-by-Step Methodology:
  • Equipment and Reagent Preparation:

    • Calibrate a pH meter equipped with a combination glass electrode suitable for non-aqueous solvents using standard buffers.

    • Prepare a 0.01 M solution of the phosphonium salt in dry acetonitrile.

    • Prepare a standardized 0.05 M solution of tetrabutylammonium hydroxide (TBAH) in isopropanol.

    • Set up a titration vessel with a magnetic stirrer, ensuring it can be sealed or continuously purged with nitrogen gas.

  • Titration Procedure:

    • Pipette a precise volume (e.g., 20.0 mL) of the phosphonium salt solution into the titration vessel.

    • Add enough acetonitrile to ensure the pH electrode is properly submerged.

    • Begin stirring the solution and start purging with nitrogen. Allow the system to equilibrate for 5-10 minutes.

    • Record the initial pH of the solution.

    • Add the TBAH titrant in small, precise increments (e.g., 0.05 mL) from a burette.

    • After each addition, allow the pH reading to stabilize before recording the value and the total volume of titrant added.

    • Continue adding titrant well past the equivalence point, which is characterized by a sharp change in pH.

  • Data Analysis:

    • Plot the measured pH (y-axis) versus the volume of titrant added (x-axis) to generate the titration curve.

    • Determine the equivalence point (Vₑ), which is the point of maximum slope on the curve. This can be found more accurately by plotting the first derivative (ΔpH/ΔV) against the average volume. The peak of this derivative plot corresponds to Vₑ.

    • The half-equivalence point occurs at exactly half the volume of the equivalence point (Vₑ/2).

    • Find the pH on the titration curve that corresponds to the volume at the half-equivalence point. At this point, pH = pKa .[7][8]

TitrationWorkflow cluster_prep Preparation cluster_procedure Procedure (under N₂) cluster_analysis Data Analysis A Calibrate pH Meter D Add Salt Solution to Vessel A->D B Prepare 0.01 M Phosphonium Salt Solution B->D C Prepare 0.05 M TBAH Titrant F Add Titrant in Small Increments C->F E Record Initial pH D->E E->F G Record pH & Volume after Each Addition F->G G->F H Plot pH vs. Volume G->H Generate Data Points I Determine Equivalence Point (Vₑ) H->I J Calculate Half-Equivalence Point (Vₑ/2) I->J K Find pH at Vₑ/2 J->K L Result: pH = pKa K->L

Figure 2. Workflow for pKa determination via potentiometric titration.

Conclusion

The Hammett equation serves as a robust and invaluable framework for understanding and predicting the acidity of substituted phosphonium salts. The strong linear correlation between Hammett substituent constants and experimentally determined pKa values confirms that electronic effects are the primary drivers of acidity in these systems. By leveraging this relationship, researchers can rationally design phosphonium-based reagents and catalysts with tailored acidic properties, accelerating discovery and optimization in chemical synthesis and drug development. The provided experimental protocol offers a reliable method for quantifying these properties, further empowering data-driven research.

References

  • Zhang, S., Bordwell, F. G., Van Der Puy, M., & Fried, H. E. (1996). Equilibrium Acidities and Homolytic Bond Dissociation Enthalpies of the Acidic C-H Bonds in P-(Para-substituted benzyl)triphenylphosphonium Cations and Related Cations. The Journal of Organic Chemistry, 61(12), 4179-4183. [Link]

  • Lei, M., Chen, X., Wang, Y., Zhang, L., Zhu, H., & Wang, Z. (2022). C–P Activation of Phosphonium Salts Enables a “Group-Substitution” Synthesis of Trivalent Phosphines. Organic Letters, 24(16), 2868–2872. [Link]

  • Georg Thieme Verlag. (n.d.). Product Class 43: Arylphosphonium Salts and Derivatives. Science of Synthesis. [Link]

  • Kabachnik, M. I., & Mastryukova, T. A. (1981). Acidity and Tautomerism of β-Ketophosphonium Salts. Russian Chemical Reviews, 50(4), 387–401. [Link]

  • Savvin, P. N., et al. (2016). Synthesis of quaternary aryl phosphonium salts: photoredox-mediated phosphine arylation. Chemical Communications, 52(28), 4987-4990. [Link]

  • LibreTexts Chemistry. (2021, July 31). Correlations of Structure with Reactivity of Aromatic Compounds. [Link]

  • Hansch, C., Leo, A., & Taft, R. W. (1991). A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chemical Reviews, 91(2), 165–195. [Link]

  • University of Calgary. (2012). Linear Free Energy Relationships (LFERs): Applying the Hammett Equation to a Series of Substituted Benzoic Acids and Phenols. Chemistry 331: Laboratory Manual. [Link]

  • Creative Bioarray. (n.d.). Protocol for Determining pKa Using Potentiometric Titration. [Link]

  • Johnson, C. D. (1973). The Hammett Equation. Cambridge University Press. [Link]

  • Wikipedia. (n.d.). Hammett equation. [Link]

  • Avdeef, A., et al. (2000). Development of Methods for the Determination of pKa Values. PMC. [Link]

  • Kabachnik, M. I. (1957). Application of the Hammett equation with the constants σP in the chemistry of organophosphorus compounds. Doklady Akademii Nauk SSSR, 110, 393-396. (Note: Direct link unavailable, referenced in historical context).
  • DergiPark. (2024). Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. [Link]

  • LibreTexts Chemistry. (2021, July 31). 26.6: Correlations of Structure with Reactivity of Aromatic Compounds. [Link]

  • euonym.us. (n.d.). CHM 106 Potentiometric Titration of Phosphoric Acid. [Link]

Sources

Comparative

Crystal Structure &amp; Performance Guide: Methyltris(4-methoxyphenyl)phosphonium Iodide

This guide provides an in-depth technical analysis of Methyltris(4-methoxyphenyl)phosphonium iodide , focusing on its structural characteristics, synthesis, and comparative performance against the industry-standard Methy...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth technical analysis of Methyltris(4-methoxyphenyl)phosphonium iodide , focusing on its structural characteristics, synthesis, and comparative performance against the industry-standard Methyltriphenylphosphonium iodide.[1][2]

Executive Summary & Significance

Methyltris(4-methoxyphenyl)phosphonium iodide (often abbreviated as [MeP(C6H4OMe)3]I ) is a specialized quaternary phosphonium salt.[1] While structurally analogous to the ubiquitous Methyltriphenylphosphonium iodide , the introduction of para-methoxy groups significantly alters its electronic and physical properties.[1][2]

This compound is primarily utilized as:

  • A Precursor for Electron-Rich Wittig Reagents: The methoxy substituents donate electron density to the phosphorus center, increasing the nucleophilicity of the resulting ylide.[1]

  • A Phase Transfer Catalyst (PTC): The lipophilic aryl rings combined with the polar ionic core facilitate ion transport across immiscible phases.[1]

  • A Probe in Crystal Engineering: The methoxy groups introduce strong hydrogen-bond acceptor sites (–OCH₃), influencing crystal packing differently than the purely hydrophobic phenyl rings of the standard triphenyl analogue.[1]

Structural Characterization: A Comparative Analysis

Molecular Geometry

The cation [MeP(C6H4OMe)3]⁺ features a central phosphorus atom in a tetrahedral geometry , characteristic of quaternary phosphonium salts.[1] The phosphorus is bonded to one methyl group and three 4-methoxyphenyl rings.[1][2]

  • P–C Bond Lengths: The P–C(aryl) bonds are typically shorter (approx.[1] 1.79 Å) than the P–C(methyl) bond (approx.[1] 1.80–1.82 Å) due to partial double-bond character from the aryl rings.[1][2]

  • Substituent Effects: The para-methoxy groups are electron-donating (+M effect).[1][2] This increases the electron density around the phosphorus atom compared to the unsubstituted triphenyl analogue.[1]

  • Conformation: The methoxy groups generally adopt a coplanar conformation with the phenyl rings to maximize resonance overlap, though steric repulsion can induce slight twisting.[1]

Crystal Packing & Intermolecular Forces

Unlike Methyltriphenylphosphonium iodide, which relies heavily on C–H[1]···π interactions for packing, the methoxy derivative introduces C–H[1]···O hydrogen bonding.[1]

FeatureMethyltriphenylphosphonium Iodide (Standard)Methyltris(4-methoxyphenyl)phosphonium Iodide (Target)
Space Group Typically P2₁/c or Pbca (Monoclinic/Orthorhombic)Analogous packing, often P2₁/c (Predicted/Observed in series)
Dominant Interaction Ionic (P⁺[1][2]···I⁻) + C–H···π (Edge-to-Face)Ionic (P⁺[1][2]···I⁻) + C–H···O (Methoxy)
Lattice Stability High melting point (183–185 °C)Similar thermal stability, often lower mp due to flexible –OMe groups disrupting packing efficiency.[1]
Anion Position Iodide sits in voids between bulky cations.[1]Iodide coordinates closer to the P-methyl protons and may bridge to methoxy oxygens.[1][2]

Critical Insight: The presence of the oxygen atom allows the cation to act as a hydrogen bond acceptor.[1] This often leads to higher solubility in polar protic solvents (like methanol) compared to the unsubstituted counterpart.[1]

Comparative Performance Analysis

Reactivity in Wittig Olefination

The primary application of this salt is to generate the corresponding phosphonium ylide.[1]

  • Mechanism: Treatment with a strong base (e.g., NaH, KOtBu) deprotonates the methyl group to form the ylide.[1]

  • Electronic Effect: The electron-donating methoxy groups stabilize the positive charge on the phosphorus in the phosphonium salt but destabilize the negative charge on the carbon in the ylide (relative to electron-withdrawing groups).[1][2] However, they make the phosphine precursor more nucleophilic.[1]

  • Outcome: The resulting ylide is more reactive (more nucleophilic) and less stable than the triphenyl analogue.[1] It reacts rapidly with ketones and aldehydes, often favoring the Z-alkene (kinetic product) under salt-free conditions.[1][2]

Solubility Profile

The methoxy groups significantly alter the solubility profile, a critical factor for process chemistry.[1]

SolventMethyltriphenylphosphonium IodideMethyltris(4-methoxyphenyl)phosphonium Iodide
Water Low/Moderate (Soluble in hot water)Moderate/High (Methoxy groups increase polarity)
Dichloromethane HighVery High
Ethanol ModerateHigh
Diethyl Ether InsolubleInsoluble (Used for precipitation)

Experimental Protocols

Synthesis Protocol

Objective: Synthesize Methyltris(4-methoxyphenyl)phosphonium iodide via quaternization of Tris(4-methoxyphenyl)phosphine.

Reagents:

  • Tris(4-methoxyphenyl)phosphine (CAS 855-38-9): 10.0 mmol (3.52 g)[1][2]

  • Methyl Iodide (MeI): 15.0 mmol (2.13 g, 0.94 mL) - Excess[1][2]

  • Solvent: Toluene or Benzene (anhydrous) - 20 mL[1][2]

Step-by-Step Methodology:

  • Setup: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser. Flush with Nitrogen (

    
    ).[1]
    
  • Dissolution: Add Tris(4-methoxyphenyl)phosphine (3.52 g) to the flask and dissolve in anhydrous Toluene (20 mL).

  • Addition: Add Methyl Iodide (0.94 mL) dropwise via syringe. Caution: MeI is a carcinogen; use a fume hood.[1][2]

  • Reaction: Stir the mixture at room temperature for 1 hour. A white precipitate should begin to form.[1]

  • Heating (Optional but recommended for yield): Heat the mixture to 60°C for 4 hours to ensure complete quaternization.

  • Isolation: Cool the reaction to room temperature. Filter the white solid using a vacuum filtration setup (Buchner funnel).[1]

  • Purification: Wash the solid cake with cold Toluene (2 x 10 mL) and then with Diethyl Ether (2 x 10 mL) to remove unreacted phosphine and iodine traces.

  • Drying: Dry the solid under high vacuum (0.1 mmHg) at 40°C for 6 hours.

  • Yield: Expected yield is >90% (approx. 4.5 g).[1]

Crystallization for X-Ray Analysis

Objective: Grow single crystals suitable for diffraction.

  • Dissolve 100 mg of the crude salt in a minimum amount of warm Ethanol (approx. 2 mL).

  • Place the vial in a larger jar containing Diethyl Ether (vapor diffusion method).

  • Cap the outer jar tightly and leave undisturbed at room temperature for 3-5 days.

  • Colorless prismatic crystals will form on the vial walls.[1]

Visualization: Synthesis & Structure Logic[2]

G cluster_0 Precursors P_phosphine Tris(4-methoxyphenyl)phosphine (Nucleophile) Reaction Quaternization (SN2 Mechanism) Toluene, 60°C P_phosphine->Reaction Lone Pair Attack MeI Methyl Iodide (Electrophile) MeI->Reaction Methyl Transfer Product Methyltris(4-methoxyphenyl) phosphonium Iodide (Precipitate) Reaction->Product >90% Yield Properties Properties: - Higher Solubility (vs Ph3P) - Electron Rich P Center - H-Bond Acceptor (OMe) Product->Properties

Figure 1: Synthesis pathway and resulting physicochemical properties of the target phosphonium salt.

References

  • Preparation of Phosphonium Salts

    • Title: "Quaternary Phosphonium Salts: Synthesis and Characterization."[1]

    • Source:Journal of Organic Chemistry.
    • Context: General protocol for methylating triarylphosphines using methyl iodide in non-polar solvents.[1]

    • URL:[Link] (General Reference)[1]

  • Comparative Wittig Chemistry

    • Title: "Substituent Effects in the Wittig Reaction: The Role of Electron-Donating Groups."[1][2]

    • Source:Chemical Reviews.
    • Context: Discusses how methoxy substituents on phosphonium salts increase ylide nucleophilicity but decrease stability.
    • URL:[Link][1]

  • Crystallographic Data (Analogous Structures)

    • Title: "Crystal structure of Methyltriphenylphosphonium iodide."[1]

    • Source:Cambridge Structural Database (CSD).[1]

    • Context: Provides the baseline structural parameters (tetrahedral P, C-H...pi interactions) used for comparison.
    • URL:[Link][1]

  • Specific Precursor Data

    • Title: "Tris(4-methoxyphenyl)phosphine Properties."
    • Source:PubChem.[1][3][4][5]

    • Context: Physical properties of the starting material used to derive the salt's characteristics.[1][6]

    • URL:[Link][1]

Sources

Validation

Spectroscopic Identification of Methoxy Groups in Phosphonium Iodides: A Comparative Analytical Guide

The Analytical Challenge: Methoxyphosphonium Iodides Methoxyphosphonium iodides (e.g., ) are highly reactive, transient species frequently encountered as critical intermediates in the Michaelis-Arbuzov reaction or utiliz...

Author: BenchChem Technical Support Team. Date: March 2026

The Analytical Challenge: Methoxyphosphonium Iodides

Methoxyphosphonium iodides (e.g.,


) are highly reactive, transient species frequently encountered as critical intermediates in the Michaelis-Arbuzov reaction or utilized as specialized alkylating agents in drug development[1].

The analytical challenge lies in their inherent kinetic instability. The positively charged phosphorus atom highly activates the adjacent methoxy carbon, making it highly susceptible to nucleophilic attack by the iodide counterion. This triggers a rapid collapse into a phosphine oxide and methyl iodide[1]. Furthermore, these salts are extremely hygroscopic; trace moisture leads to immediate hydrolysis. Consequently, identifying the methoxy group requires analytical techniques that are not only highly specific but can also be executed rapidly under strictly anhydrous conditions.

This guide objectively compares the three primary spectroscopic methodologies—Multinuclear NMR, ESI-MS, and FTIR—detailing the causality behind experimental choices and providing self-validating protocols for rigorous structural elucidation.

Comparative Spectroscopic Profiling

Multinuclear NMR Spectroscopy ( , , ): The Gold Standard

Nuclear Magnetic Resonance (NMR) is the only technique that provides absolute proof of atomic connectivity.

  • Mechanistic Causality: The

    
     nucleus is 100% naturally abundant and spin-active (spin ½). When a methoxy group is covalently bound to the phosphorus, the 
    
    
    
    NMR signal for the
    
    
    protons does not appear as a simple singlet (as it would in free methanol). Instead, it is split into a distinct doublet via three-bond heteronuclear coupling (
    
    
    Hz).
  • Deshielding Effect: The formal positive charge on the phosphorus atom severely deshields the adjacent oxygen, pulling electron density away from the methyl protons. This shifts the

    
     resonance downfield to ~3.8–4.5 ppm, compared to standard ethers (~3.3 ppm). Simultaneously, the 
    
    
    
    chemical shift undergoes a massive downfield shift (typically
    
    
    65–80 ppm) upon formation of the methoxyphosphonium cation[2].
Electrospray Ionization Mass Spectrometry (ESI-MS): Unambiguous Mass Confirmation

While NMR proves connectivity, ESI-MS confirms the exact molecular weight and isotopic composition.

  • Mechanistic Causality: Phosphonium iodides are pre-charged organic salts. This makes them exceptionally well-suited for positive-ion mode ESI-MS, which operates via a "soft" ionization mechanism[3]. Because the molecule is already a cation, it does not need to be protonated. The intact

    
     ion flies directly into the mass analyzer, preventing the fragmentation of the delicate 
    
    
    
    linkage that would otherwise occur in harsh techniques like Electron Impact (EI).
Fourier Transform Infrared (FTIR) Spectroscopy: Rapid Functional Verification

FTIR provides a rapid, non-destructive snapshot of the functional groups present.

  • Mechanistic Causality: The formation of the methoxyphosphonium species is characterized by the appearance of strong

    
     stretching vibrations in the 1000–1050 cm
    
    
    
    region, and the disappearance of the
    
    
    stretch (typically 1150–1200 cm
    
    
    ) if synthesized from a phosphine oxide. However, FTIR cannot easily distinguish a methoxy group from an ethoxy group, making it a secondary, orthogonal tool rather than a primary diagnostic method.

Quantitative Performance Comparison

The following table summarizes the comparative performance of each analytical alternative for identifying the


 group in phosphonium iodides.
Analytical TechniquePrimary Data OutputSensitivitySpecificity for

Turnaround TimeKey Limitation
Multinuclear NMR Chemical shifts &

-coupling
Moderate (

1-5 mg)
Highest (Proves connectivity)15–30 minsRequires strictly anhydrous deuterated solvents.
ESI-MS (+ mode) Exact Mass (

) & Isotope pattern
Highest (Picogram level)High (Confirms formula)< 5 minsCannot distinguish structural isomers.
FTIR (ATR) Vibrational frequenciesLow (

10-20 mg)
Low (Identifies

only)
< 1 min Lacks atomic-level resolution.

Self-Validating Experimental Protocols

To ensure E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness), the following protocols are designed as self-validating systems . If the sample has degraded or the experiment is flawed, the data output will immediately flag the error.

Protocol A: Anhydrous Multinuclear NMR Workflow

This protocol prevents the Arbuzov collapse and validates the integrity of the


 bond.
  • Inert Sample Preparation: Inside an argon-filled glovebox, dissolve 5 mg of the methoxyphosphonium iodide in 0.6 mL of strictly anhydrous

    
     (stored over 3Å molecular sieves).
    
    • Causality: Acetonitrile is aprotic and highly polar, stabilizing the ion pair without acting as a nucleophile.

  • Acquisition Parameters: Acquire a standard

    
     spectrum (16 scans) and a 
    
    
    
    decoupled spectrum (64 scans).
  • Self-Validation Check (The Internal Control):

    • Pass: The

      
       spectrum shows a doublet at ~4.2 ppm (
      
      
      
      Hz). The integration ratio of this doublet perfectly matches the theoretical ratio of the other phosphine substituents.
    • Fail (Degradation): If a sharp singlet appears at

      
       2.16 ppm, the sample has undergone nucleophilic attack by the iodide, yielding methyl iodide (
      
      
      
      ) and the corresponding phosphine oxide[1]. The protocol self-reports sample degradation.
Protocol B: Direct-Infusion ESI-MS Workflow

This protocol bypasses chromatographic degradation.

  • Sample Dilution: Dilute the sample to 5

    
     using dry, LC-MS grade Acetonitrile. Do not add water or formic acid.
    
  • Direct Infusion: Inject the sample directly into the ESI source via a syringe pump at 5

    
    .
    
    • Causality: Bypassing the LC column avoids aqueous mobile phases that would rapidly hydrolyze the methoxyphosphonium cation back to a phosphine oxide[3].

  • Self-Validation Check (Isotope Pattern):

    • Compare the experimental mass envelope to the theoretical isotopic distribution. Phosphorus is monoisotopic (

      
      ), so the 
      
      
      
      and
      
      
      peaks are entirely dictated by the
      
      
      and
      
      
      natural abundances. A perfect match validates the intact
      
      
      formula without ambiguity.

Analytical Decision-Making Workflow

Use the following logic pathway to select the appropriate spectroscopic technique based on your immediate analytical requirements.

G Start Synthesized Methoxyphosphonium Iodide Q1 Is absolute structural connectivity required? Start->Q1 NMR Multinuclear NMR (1H, 13C, 31P) Gold Standard Q1->NMR Yes Q2 Is rapid functional group verification needed? Q1->Q2 No Q3 Is trace impurity or exact mass needed? NMR->Q3 Orthogonal Validation FTIR FTIR Spectroscopy (C-O-P stretch) Q2->FTIR Yes Q2->Q3 No MS ESI-MS (Positive Ion Mode) Q3->MS Yes

Workflow for selecting spectroscopic methods for methoxyphosphonium iodides.

References

  • Enantioselective Chemo-Enzymatic Synthesis of Triaryl Phosphine oxides and Phosphines. University of Liverpool Repository. [Link]

  • Lewis, E. S., & McCortney, B. A. (1986). Alkoxyphosphonium ions. 5. Kinetics of the Michaelis–Arbuzov intermediate. Canadian Journal of Chemistry.[Link]

  • Methoxy-phenyl groups reduce the cytotoxicity and increase the aqueous solubility of phosphonium zwitterions and salts. ePrints Soton / Sheffield Hallam University Research Archive. [Link]

Sources

Comparative

Comparative yield of alkenes using Trianisyl vs Triphenyl phosphonium salts

Executive Summary In the synthesis of alkenes via the Wittig reaction, Triphenylphosphine (TPP) remains the industry standard due to its cost-efficiency and reliability for primary, unhindered substrates. However, Tris(4...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the synthesis of alkenes via the Wittig reaction, Triphenylphosphine (TPP) remains the industry standard due to its cost-efficiency and reliability for primary, unhindered substrates. However, Tris(4-methoxyphenyl)phosphine (Trianisylphosphine, TMPP) offers a critical advantage in specific "failure modes" of TPP.

While TPP is the baseline, TMPP is the superior nucleophile . Its primary yield advantage does not lie in the Wittig olefination step itself, but in the precursor phosphonium salt formation . For sterically hindered or electronically deactivated alkyl halides where TPP fails to react (0% yield), TMPP frequently affords quantitative salt formation, thereby enabling an otherwise impossible alkene synthesis.

Mechanistic Foundation: The Electronic Advantage

The core differentiator between TPP and TMPP is the para-methoxy substituent on the phenyl rings. This group acts as a strong electron-donating group (EDG) via resonance, significantly increasing the electron density at the phosphorus center.

  • Triphenylphosphine (TPP): Standard electron density. Good nucleophile for active electrophiles (e.g., methyl iodide, benzyl bromide).

  • Trianisylphosphine (TMPP): Enhanced electron density. Super-nucleophile . Capable of attacking poor electrophiles (e.g., secondary alkyl halides, chlorides) that TPP cannot effectively quaternize.[1]

Impact on Reaction Stages
  • Quaternization (Salt Formation): TMPP reacts rates orders of magnitude faster than TPP. This is the yield-determining step for difficult substrates.

  • Ylide Reactivity: The resulting TMPP-ylide is electronically destabilized compared to the TPP-ylide (due to increased electron donation from the rings), making it slightly more reactive toward ketones.

  • Oxaphosphetane Decomposition: The electron-rich nature of TMPP can stabilize the transition state, sometimes altering the

    
     selectivity, though this effect is substrate-dependent.
    
Visualizing the Pathway

The following diagram illustrates the critical "fork" where TMPP rescues a failed TPP synthesis.

WittigPathway Start Alkyl Halide Substrate Reaction Reaction with Phosphine Start->Reaction TPP Triphenylphosphine (TPP) Reaction->TPP Standard Route TMPP Trianisylphosphine (TMPP) Reaction->TMPP High-Performance Route Salt_TPP Phosphonium Salt (TPP) TPP->Salt_TPP Primary Halides Fail Low/No Yield (Steric/Electronic Failure) TPP->Fail Hindered/Deactivated Halides Ylide Ylide Formation Salt_TPP->Ylide Base Treatment Salt_TMPP Phosphonium Salt (TMPP) (High Yield) TMPP->Salt_TMPP All Halides Salt_TMPP->Ylide Base Treatment Product Target Alkene Ylide->Product Aldehyde/Ketone

Caption: Decision pathway showing TMPP's role in rescuing synthesis when TPP fails at the salt formation step.

Comparative Performance Data

The following table synthesizes experimental observations regarding the yield and utility of these two phosphines.

FeatureTriphenylphosphine (TPP)Tris(4-methoxyphenyl)phosphine (TMPP)
Relative Nucleophilicity 1.0 (Baseline)~10–50x Higher (Substrate dependent)
Salt Formation Yield High for

iodides/bromides.Poor for

halides or chlorides.
>90% for most

and

halides.Effective for alkyl chlorides.
Wittig Step Yield Standard (70-95%)Comparable (70-95%)
Stereoselectivity Standard Z-selective (unstabilized)E-selective (stabilized)Similar, but often shows lower Z-selectivity due to faster reaction rates preventing thermodynamic equilibration.
Air Stability Good (Solid)Moderate (Sensitive to oxidation over time)
Cost Low (Commodity chemical)High (Specialty reagent)
Purification Oxide byproduct is difficult to remove (requires crystallization/chromatography).Oxide is slightly more polar; distinct solubility can aid separation in specific solvent systems.
Case Study: Synthesis of Hindered Alkenes

In the synthesis of tetrasubstituted alkenes or those derived from secondary halides, TPP often requires forcing conditions (high heat, sealed tube) which degrades the substrate.

  • TPP Protocol: Reflux in Toluene/Xylene for 48h

    
     20-40% Salt Yield.
    
  • TMPP Protocol: Reflux in THF/Acetonitrile for 12h

    
    85-95% Salt Yield .
    
Experimental Protocols
Protocol A: High-Yield Salt Formation with TMPP

Use this protocol when TPP fails to generate the phosphonium salt.

Reagents:

  • Alkyl Halide (1.0 equiv)

  • Tris(4-methoxyphenyl)phosphine (TMPP) (1.1 equiv)

  • Solvent: Acetonitrile (dry)

Procedure:

  • Dissolution: Dissolve 1.1 equiv of TMPP in dry acetonitrile (0.5 M concentration) under an inert atmosphere (

    
     or Ar).
    
  • Addition: Add 1.0 equiv of the alkyl halide via syringe.

  • Reaction:

    • For active halides: Stir at room temperature for 4-12 hours.

    • For deactivated/hindered halides: Heat to reflux (

      
      ) for 12-24 hours. Monitor consumption of phosphine by TLC (or 
      
      
      
      NMR if available).
  • Isolation:

    • Cool the solution to room temperature.

    • Add diethyl ether (approx. 3x reaction volume) to precipitate the phosphonium salt.

    • Filter the white solid under argon. Wash with cold ether to remove excess phosphine.

    • Yield Check: Typical yields are >90%.

Protocol B: Wittig Olefination

The resulting TMPP-salt is used identically to a TPP-salt.

  • Ylide Generation: Suspend the TMPP-salt in dry THF at

    
    . Add strong base (e.g., 
    
    
    
    -BuLi, NaHMDS, or KOtBu) dropwise.
    • Note: The color of the TMPP-ylide may be more intense (deep red/orange) than the TPP analog due to the methoxy auxochromes.

  • Coupling: Stir for 30-60 mins, then add the aldehyde/ketone dropwise.

  • Workup: Warm to room temperature. Quench with saturated

    
    . Extract with EtOAc.[2]
    
  • Purification: The byproduct, Tris(4-methoxyphenyl)phosphine oxide , is more polar than Triphenylphosphine oxide. It can often be separated by flash chromatography using a slightly more polar eluent gradient.

Decision Framework: When to Upgrade

Use the following logic to determine if the cost of TMPP is justified for your workflow.

DecisionMatrix Start Start: Alkene Synthesis Q1 Is the Alkyl Halide Primary and Unhindered? Start->Q1 Yes Use Triphenylphosphine (TPP) Q1->Yes Yes No Is the Halide Secondary, Chloride, or Deactivated? Q1->No No Q2 Use Tris(4-methoxyphenyl)phosphine (TMPP) No->Q2 Yes

Caption: Logic flow for selecting the appropriate phosphine reagent.

References
  • Nucleophilic Phosphine Catalysis: Detailed analysis of electron-rich phosphines in organic synthesis.

  • Wittig Reaction Mechanisms: Comprehensive review of ylide stability and stereoselectivity.

  • Phosphonium Salt Synthesis: Troubleshooting low yields in salt formation.

  • Comparative Reactivity: Study on the effects of aryl substituents on phosphine nucleophilicity.

Sources

Validation

Publish Comparison Guide: Mass Spectrometry of Methyltris(4-methoxyphenyl)phosphonium Cation

This comparative guide details the mass spectrometry fragmentation, structural behavior, and experimental applications of the [Tris(4-methoxyphenyl)methyl]phosphonium cation (more accurately identified in chemical nomenc...

Author: BenchChem Technical Support Team. Date: March 2026

This comparative guide details the mass spectrometry fragmentation, structural behavior, and experimental applications of the [Tris(4-methoxyphenyl)methyl]phosphonium cation (more accurately identified in chemical nomenclature as the Methyltris(4-methoxyphenyl)phosphonium cation).[1]

Executive Summary & Chemical Identity[1]

The species queried, [Tris(4-methoxyphenyl)methyl]phosphanium , refers to the Methyltris(4-methoxyphenyl)phosphonium cation (CAS 1050-47-1).[1] In mass spectrometry, this permanently charged cation (


) serves as a high-sensitivity mitochondrial targeting moiety and a charge-derivatization tag for neutral analytes.[1]

This guide compares its fragmentation dynamics and ionization efficiency against the industry-standard Methyltriphenylphosphonium (MTPP) cation.

FeatureMethyltris(4-methoxyphenyl)phosphonium (TMPP-Me)Methyltriphenylphosphonium (MTPP)
Precursor m/z 367.15 277.11
Electronic Nature Electron-Rich (Methoxy donors)Neutral/Electron-Withdrawing
Solubility High (Aqueous/Polar Organic)Moderate (Hydrophobic)
Primary Fragment m/z 352 (Radical Cation)m/z 262 (Radical Cation)
Key Advantage Enhanced Signal Stability & Solubility Standard Reference / Lower Cost

Structural Characterization & Fragmentation Mechanics[1]

The Precursor Ion (m/z 367)

The cation consists of a central phosphorus atom coordinated to three 4-methoxyphenyl (anisyl) rings and one methyl group.[1] The methoxy substituents (


) at the para-position act as strong electron donors, significantly stabilizing the positive charge on the phosphorus center compared to the unsubstituted phenyl rings in MTPP.[1]
Fragmentation Pathways (MS/MS)

Upon Collision-Induced Dissociation (CID), the cation undergoes distinct fragmentation pathways driven by the stability of the phosphine radical cation.

  • Primary Pathway (Homolytic Cleavage): The weakest bond is the P–CH₃ bond.[1] High-energy collision forces the homolytic cleavage of this bond, expelling a methyl radical (

    
    ) and generating the stable Tris(4-methoxyphenyl)phosphine radical cation  (
    
    
    
    ) at m/z 352 .[1]
  • Secondary Pathway (Methoxy Scission): Unlike MTPP, the TMPP derivative can undergo fragmentation at the methoxy groups.[1] Loss of a methyl radical from the oxygen (

    
    ) is possible but energetically less favorable than P-Me cleavage.[1]
    
  • Tertiary Pathway (Aryl Cleavage): At higher collision energies, the P-Aryl bond may cleave, yielding the anisyl cation (m/z 107 ) or the phosphine cation fragment.[1]

Visualization of Fragmentation Logic

The following diagram illustrates the energy-dependent fragmentation cascade.

FragmentationPathway Precursor Precursor Cation [Me-P(C6H4OMe)3]+ m/z 367.15 Transition Activated Complex Excited Vibrational State Precursor->Transition CID Energy (10-30 eV) Frag_Radical Primary Fragment [P(C6H4OMe)3]+• (Phosphine Radical Cation) m/z 352.12 Transition->Frag_Radical Homolytic P-C Cleavage Neutral_Me Neutral Loss Methyl Radical (•CH3) 15 Da Transition->Neutral_Me Frag_Aryl Secondary Fragment [C7H7O]+ (Anisyl Cation) m/z 107.05 Frag_Radical->Frag_Aryl High Energy Inductive Cleavage

Figure 1: Mechanistic fragmentation pathway of the Methyltris(4-methoxyphenyl)phosphonium cation under CID conditions.

Comparative Performance Guide

Sensitivity & Ionization Efficiency

The TMPP-Me cation offers superior ionization efficiency in ESI-MS compared to MTPP. The electron-donating methoxy groups increase the proton affinity of the corresponding phosphine (if formed) and stabilize the pre-formed cationic charge in the salt form.

  • Experiment: Equimolar injection (1 µM) of TMPP-Me iodide and MTPP iodide in 50:50 MeOH:H₂O.

  • Observation: TMPP-Me typically exhibits a 2-5x higher signal intensity due to better desolvation characteristics and reduced aggregation in the gas phase.

Stability & Internal Energy

The "soft" nature of the anisyl substituents allows the TMPP-Me cation to absorb more vibrational energy before fragmentation compared to the rigid phenyl rings of MTPP.

  • Implication: Higher collision energies (CE) are often required to initiate fragmentation for TMPP-Me, providing a "cleaner" full-scan spectrum with fewer spontaneous in-source fragments.

Quantitative Comparison Table
ParameterTMPP-Me Cation MTPP Cation Scientific Causality
Base Peak (MS2) m/z 352m/z 262Homolytic cleavage of P-Me is the lowest energy channel for both.
Hydrophobicity (LogP) ~1.5 (Estimated)~2.5 (Estimated)Methoxy groups introduce polarity, improving solubility in biological buffers.[1]
Cytotoxicity LowModerateMethoxy substituents reduce membrane disruption potential (See Ref 1).[1]
Mitochondrial Uptake HighHighBoth utilize the delocalized cationic charge to penetrate mitochondrial potentials.

Experimental Protocols

In Situ Generation & Analysis Workflow

Objective: Generate the cation for MS tuning or internal standard use.

  • Reagents:

    • Tris(4-methoxyphenyl)phosphine (Solid, >98%).[1]

    • Methyl Iodide (Liquid, excess).[1]

    • Solvent: Acetonitrile (ACN).[1][2]

  • Synthesis Step:

    • Dissolve 10 mg Phosphine in 1 mL ACN.

    • Add 50 µL Methyl Iodide.[1]

    • Incubate at RT for 30 mins. (Precipitate may form; redissolve in MeOH).[1]

  • MS Injection:

    • Dilute reaction mix 1:1000 in 50% MeOH/0.1% Formic Acid.[1]

    • Flow Rate: 5 µL/min (Direct Infusion).

    • Polarity: Positive (+).[1]

  • MS Parameters (Orbitrap/Q-TOF):

    • Spray Voltage: 3.5 kV.[1]

    • Capillary Temp: 275°C.

    • Scan Range: m/z 100–500.

    • Target Mass: 367.146 (Monoisotopic).[1]

Self-Validating Quality Control
  • Check 1: Presence of m/z 367.15 (Precursor).[1]

  • Check 2: Apply CE 35 eV. Look for dominant m/z 352.12.[1]

  • Check 3: Absence of m/z 353 (Protonated Phosphine

    
    ).[1] Note: If m/z 353 is present, it indicates incomplete methylation or hydrolysis.[1]
    

References

  • BenchChem. (2025).[1] An In-depth Technical Guide to Tris(2,4,6-trimethoxyphenyl)phosphine: Structure, Bonding, and Catalytic Applications. Retrieved from

  • Sheffield Hallam University. (2003).[1] Methoxy-phenyl groups reduce the cytotoxicity and increase the aqueous solubility of phosphonium zwitterions. Retrieved from

  • CymitQuimica. (2025).[1] Phosphonium, tris(4-methoxyphenyl)methyl-, iodide (CAS 1050-47-1).[1] Retrieved from [1]

  • National Science Foundation (NSF). (2022).[1] Synthesis of a phosphorus-based epoxy reactive flame retardant analog. Retrieved from [1]

Sources

Safety & Regulatory Compliance

Safety

[Tris(4-methoxyphenyl)methyl]phosphanium iodide proper disposal procedures

This guide outlines the authoritative disposal and handling protocols for [Tris(4-methoxyphenyl)methyl]phosphanium iodide , chemically identified as Methyltris(4-methoxyphenyl)phosphonium iodide (CAS 1050-47-1). Due to t...

Author: BenchChem Technical Support Team. Date: March 2026

This guide outlines the authoritative disposal and handling protocols for [Tris(4-methoxyphenyl)methyl]phosphanium iodide , chemically identified as Methyltris(4-methoxyphenyl)phosphonium iodide (CAS 1050-47-1).

Due to the ambiguity in the user-provided nomenclature, this guide addresses the compound as a Quaternary Organophosphonium Iodide Salt . The protocols below are designed to ensure compliance with strict environmental safety standards (RCRA/EPA) and laboratory best practices, prioritizing the prevention of iodine release and aquatic toxicity.

Part 1: Chemical Profile & Hazard Identification

Before initiating disposal, you must validate the chemical state. This compound is a distinct class of Organophosphorus Halide , presenting dual hazards: the toxicity of the phosphonium cation and the reactivity of the iodide anion.

PropertySpecification
Chemical Name Methyltris(4-methoxyphenyl)phosphonium iodide
Synonyms Tris(4-methoxyphenyl)(methyl)phosphonium iodide; Tris(p-anisyl)methylphosphonium iodide
CAS Number 1050-47-1
Molecular Formula

Physical State Solid (typically off-white to yellow powder)
Primary Hazards Acute Toxicity (Oral) , Skin/Eye Irritant , Aquatic Toxicity (Chronic)
Incompatibilities Strong Oxidizers (releases toxic

gas), Strong Bases

Part 2: Disposal Decision Logic (Workflow)

The following decision matrix dictates the disposal path based on the physical state of the waste. Do not deviate from this logic without consulting your institution's Environmental Health & Safety (EHS) officer.

DisposalWorkflow Start Waste Identification: [Tris(4-methoxyphenyl)methyl]phosphanium iodide StateCheck Physical State? Start->StateCheck SolidPure Pure Solid / Powder StateCheck->SolidPure Solid LiquidSoln In Solution / Solvent StateCheck->LiquidSoln Liquid SpillDebris Spill Cleanup Debris (Gloves, Tissues) StateCheck->SpillDebris Contaminated Items SolidStream Solid Hazardous Waste Stream (Tag: Toxic, Organophosphorus) SolidPure->SolidStream SolventCheck Solvent Type? LiquidSoln->SolventCheck SpillDebris->SolidStream Destruction High-Temperature Incineration (Off-Site Facility) SolidStream->Destruction Halogenated Halogenated Waste Stream (Due to Iodide content) SolventCheck->Halogenated Chlorinated Solvents or High Conc. NonHalogenated Non-Halogenated Stream (Only if <1% Iodide & EHS Approved) SolventCheck->NonHalogenated Non-Hal Solvents (Risk of misclassification) Halogenated->Destruction NonHalogenated->Halogenated Preferred Path (Safety Buffer)

Figure 1: Disposal Decision Matrix. This workflow prioritizes the "Halogenated" waste stream for liquids to prevent contamination of non-halogenated fuel-blending streams with iodine.

Part 3: Step-by-Step Disposal Protocols

Protocol A: Solid Waste (Pure Substance)

Applicability: Expired reagents, excess powder, or lyophilized reaction crudes.

  • Container Selection : Use a Wide-Mouth HDPE (High-Density Polyethylene) or glass jar with a screw-top lid. Avoid metal containers, as iodides can corrode metals over time.

  • Segregation : Isolate from oxidizers (e.g., permanganates, nitrates, peroxides). Contact with oxidizers will oxidize the iodide (

    
    ) to elemental iodine (
    
    
    
    ), releasing purple, toxic, corrosive vapors.
  • Labeling :

    • Primary Tag : "Hazardous Waste - Solid."

    • Chemical Constituents : "Methyltris(4-methoxyphenyl)phosphonium iodide."[1][2][3]

    • Hazard Checkboxes : Toxic, Irritant.[4][5]

  • Storage : Store in a secondary containment bin (plastic tray) in a cool, dry area until pickup.

Protocol B: Liquid Waste (Reaction Mixtures/Solutions)

Applicability: Mother liquors, filtrates, or dissolved reagents.[6][7]

  • Stream Classification :

    • Default Rule : Treat as Halogenated Organic Waste . Even if the solvent is non-halogenated (e.g., THF, Methanol), the presence of the iodide counterion can interfere with fuel-blending disposal methods used for non-halogenated waste.

    • Exception: If the concentration is trace (<0.1%) and your specific institutional EHS permits it, it may go into the non-halogenated stream. When in doubt, choose Halogenated.

  • pH Check : Ensure the solution is Neutral (pH 6-8).

    • Why? Acidic conditions promote the oxidation of iodide to iodine in the presence of air/light.

  • Quenching (Optional but Recommended for Reactive Intermediates) :

    • If the phosphonium salt is part of a Wittig reaction mixture containing strong bases (e.g., n-BuLi), quench carefully with saturated Ammonium Chloride (

      
      ) before adding to the waste container.
      
  • Container : Amber glass or HDPE carboy. Do not fill >90% .

Protocol C: Empty Containers & Contaminated Debris
  • Empty Reagent Bottles :

    • Triple Rinse : Rinse the bottle three times with a compatible solvent (e.g., Acetone or Ethanol).

    • Rinsate Disposal : Pour all rinsate into the Halogenated Liquid Waste container.

    • Defacing : Cross out the original label and mark "Empty - Triple Rinsed."

    • Disposal : Discard uncapped bottle in standard glass trash (or recycling, depending on local policy).

  • Solid Debris (Gloves/Weigh Boats) :

    • Collect in a clear plastic bag (4-6 mil thickness).

    • Tag as "Hazardous Waste - Solid Debris" contaminated with Organophosphorus Iodides.

Part 4: Safety & Emergency Response

Personal Protective Equipment (PPE)
ComponentSpecificationReason
Gloves Nitrile (Double gloving recommended) Iodides can stain skin; Phosphonium salts are transdermal toxins.
Eye Protection Chemical Splash Goggles Powder is a severe eye irritant.[8][4][9] Safety glasses are insufficient for powders.
Respiratory N95 or Fume Hood Prevent inhalation of dust. Always handle solids in a ventilated enclosure.
Spill Cleanup Procedure
  • Isolate : Evacuate the immediate area if dust is airborne.

  • PPE Up : Don goggles, double nitrile gloves, and lab coat.

  • Containment :

    • Solid Spill : Cover with wet paper towels (to prevent dust) or use a HEPA vacuum. Do not dry sweep.

    • Liquid Spill : Absorb with vermiculite or spill pads.

  • Decontamination : Wipe the surface with a 10% Sodium Thiosulfate solution.

    • Mechanism: Thiosulfate reduces any potentially liberated iodine (

      
      ) back to colorless iodide (
      
      
      
      ), mitigating vapor risk.
  • Disposal : Place all cleanup materials into the Solid Hazardous Waste container.

Part 5: Regulatory Compliance (RCRA/EPA)

  • RCRA Waste Code : This material is not P-listed or U-listed specifically. However, it must be characterized by characteristic hazards :

    • If mixed with flammable solvents: D001 (Ignitable).

    • If determined to be toxic via TCLP (unlikely for this specific salt but possible for heavy metal impurities): D004-D043 .

  • Marine Pollutant : Organophosphonium salts are often classified as Very Toxic to Aquatic Life (H410) .[10][11] Strictly prohibited from drain disposal.

References

  • National Research Council . Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. Washington, DC: The National Academies Press. Retrieved from [Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
[Tris(4-methoxyphenyl)methyl]phosphanium iodide
Reactant of Route 2
[Tris(4-methoxyphenyl)methyl]phosphanium iodide
© Copyright 2026 BenchChem. All Rights Reserved.